(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• CAS: 55121-99-8

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological activities of the compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. Due to the limited availability of published data for this specific molecule, this guide also draws upon information from structurally related compounds to infer potential characteristics and experimental protocols.

Chemical Properties and Identification

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with the molecular formula C12H17N3O.[1] It belongs to the class of piperazine derivatives, which are prevalent in medicinal chemistry due to their diverse biological activities.

Table 1: Chemical and Physical Properties of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Property	Value	Source
IUPAC Name	(4-aminophenyl)(4-methylpiperazin-1-yl)methanone	Inferred
Synonyms	N/A	N/A
CAS Number	55121-99-8	[2]
Molecular Formula	C12H17N3O	[1]
Molecular Weight	219.28 g/mol	[1]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available

Synthesis and Characterization

Experimental Protocol: A Proposed Synthesis

Step 1: Synthesis of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

This step involves the acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride.

• Materials: 1-methylpiperazine, 4-nitrobenzoyl chloride, a suitable solvent (e.g., dichloromethane, tetrahydrofuran), and a base (e.g., triethylamine, pyridine).

• Procedure:

  • Dissolve 1-methylpiperazine in the chosen solvent and cool the solution in an ice bath.

  • Add the base to the solution.

  • Slowly add a solution of 4-nitrobenzoyl chloride in the same solvent to the cooled mixture with continuous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by thin-layer chromatography).

  • Upon completion, the reaction mixture is typically washed with water and brine.

  • The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.

Step 2: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This step involves the reduction of the nitro group to an amine.

• Materials: (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone, a reducing agent (e.g., tin(II) chloride, catalytic hydrogenation with Pd/C), and a suitable solvent (e.g., ethanol, ethyl acetate).

• Procedure (using catalytic hydrogenation):

  • Dissolve the (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone in the chosen solvent.

  • Add a catalytic amount of palladium on carbon (Pd/C).

  • The mixture is then subjected to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stirred vigorously for several hours at room temperature.

  • Reaction progress is monitored by thin-layer chromatography.

  • Once the reaction is complete, the catalyst is removed by filtration through a pad of celite.

  • The filtrate is concentrated under reduced pressure to yield the final product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

  • Further purification can be achieved by column chromatography if necessary.

Characterization

The synthesized compound should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would confirm the chemical structure. A commercial supplier indicates that NMR data for this compound is available, suggesting its successful synthesis and characterization.[2]

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify functional groups such as the amine (N-H stretching) and the amide (C=O stretching).

Potential Biological Activities and Signaling Pathways

There is no specific biological activity or signaling pathway data available for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in the public domain. However, the piperazine moiety is a well-known pharmacophore present in numerous biologically active compounds. Research on structurally similar molecules provides insights into the potential pharmacological profile of this compound.

Derivatives of (4-ethyl-piperaz-1-yl)-phenylmethanone have shown neuroprotective properties against β-amyloid-induced toxicity, suggesting a potential relevance in neurodegenerative disease research. For other related compounds, activities such as tyrosinase inhibition and serotonin reuptake inhibition have been reported.

A notable example is the compound --INVALID-LINK--methanone (ARDAP), which has been identified as a tubulin polymerization inhibitor with anticancer properties.[3][4] This compound was found to decrease intracellular ATP levels and inhibit cell cycle progression.[3][4] While ARDAP has a different core structure, the presence of the 4-aminophenyl-methanone moiety suggests that the target compound could potentially exhibit similar cytotoxic or cell-cycle-inhibiting activities.

Based on the mechanism of ARDAP, a hypothetical signaling pathway for a compound with tubulin-inhibiting properties is visualized below.

Caption: Hypothetical mechanism of action via tubulin polymerization inhibition.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not publicly available. As with any chemical compound, it should be handled with care in a well-ventilated laboratory environment. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a compound of interest with potential for biological activity, given its structural features. While specific experimental data is sparse, this guide provides a framework for its synthesis and characterization based on established chemical principles. Further research is warranted to elucidate its precise physical and chemical properties, as well as to explore its pharmacological profile and potential therapeutic applications. The information on related compounds suggests that investigations into its anticancer and neuroprotective properties could be fruitful areas of study.

References

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 3. iris.uniroma1.it [iris.uniroma1.it]
• 4. researchgate.net [researchgate.net]

Elucidation of the Chemical Structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies for the structure elucidation of the organic compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. While specific experimental spectra for this compound are not publicly available, this document outlines the predicted spectroscopic data based on its known chemical structure and spectral data from analogous compounds. Detailed experimental protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS) are provided to guide researchers in the analytical process. This guide is intended to serve as a practical resource for scientists involved in chemical synthesis, characterization, and drug development.

Chemical Structure and Properties

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with the molecular formula C₁₂H₁₇N₃O.[1] Its structure consists of a 4-aminophenyl group bonded to a carbonyl group, which is in turn attached to a 4-methylpiperazine ring.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O	PubChem[1]
Molecular Weight	219.28 g/mol	PubChem[1]
CAS Number	55121-99-8	BroadPharm[2]

Below is a diagram of the molecular structure.

Figure 1. Chemical structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data from NMR, IR, and Mass Spectrometry analyses. These predictions are based on the chemical structure and data from analogous compounds.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.25	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to C=O)
~ 6.65	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to NH₂)
~ 4.0 (broad)	s	2H	NH₂
~ 3.7 (broad)	t	4H	Piperazine-H (adjacent to C=O)
~ 2.5 (broad)	t	4H	Piperazine-H (adjacent to N-CH₃)
~ 2.35	s	3H	N-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 170	C=O (Amide)
~ 150	Ar-C (C-NH₂)
~ 130	Ar-C (ortho to C=O)
~ 125	Ar-C (C-C=O)
~ 114	Ar-C (ortho to NH₂)
~ 55	Piperazine-C (adjacent to N-CH₃)
~ 46	Piperazine-C (adjacent to C=O)
~ 45	N-CH₃

Predicted IR Absorption Data (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3200	Strong, Broad	N-H stretch (amine)
3050 - 3000	Medium	C-H stretch (aromatic)
2950 - 2800	Medium	C-H stretch (aliphatic)
~ 1620	Strong	C=O stretch (amide)
~ 1590	Medium	C=C stretch (aromatic)
~ 1520	Medium	N-H bend (amine)
~ 1280	Medium	C-N stretch (aromatic amine)
~ 1150	Medium	C-N stretch (aliphatic amine)

Predicted Mass Spectrometry Data (EI-MS)

m/z	Predicted Fragment
219	[M]⁺ (Molecular Ion)
120	[H₂N-C₆H₄-CO]⁺
99	[CH₃-N(CH₂CH₂)₂]⁺
92	[H₂N-C₆H₄]⁺
70	[N(CH₂CH₂)₂]⁺
56	[CH₂=N(CH₃)CH₂]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments required for the structure elucidation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[3]

• Instrument Setup:

  • Use a 500 MHz (or higher) NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Protocol:

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.[2]

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Spectrum:

  • Apply pressure to the sample using the instrument's pressure clamp to ensure good contact with the crystal.

  • Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Electron Ionization Mass Spectrometry (EI-MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Protocol:

• Sample Introduction: Introduce a small amount of the volatile sample into the ion source of the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).[4]

• Ionization: Bombard the sample molecules with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[4][5]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

• Data Interpretation:

  • Identify the molecular ion peak ([M]⁺) to determine the molecular weight.

  • Analyze the fragmentation pattern to gain further structural information.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for structure elucidation and the logical relationship between the spectroscopic data and the final structure.

Figure 2. Experimental workflow for the structure elucidation of a small molecule.

Figure 3. Logical relationship between the chemical structure and predicted spectroscopic data.

Conclusion

The structural elucidation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone can be systematically achieved through a combination of modern spectroscopic techniques. This guide provides the foundational knowledge, including predicted spectral data and standardized experimental protocols, to assist researchers in this process. While the provided data is predictive, it serves as a robust framework for the analysis and confirmation of the structure of this compound and other similarly structured molecules.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. agilent.com [agilent.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 5. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Technical Guide: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (CAS 55121-99-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, with CAS number 55121-99-8, is a chemical compound that primarily serves as a versatile building block in synthetic organic chemistry. Its structure, featuring a primary aromatic amine, a tertiary amine within a piperazine ring, and a ketone linker, makes it a valuable intermediate in the preparation of more complex molecules, particularly in the pharmaceutical and materials science sectors. This technical guide provides a comprehensive overview of its chemical and physical properties, a plausible synthetic route, and a discussion of its potential, though largely undocumented, biological significance based on the activities of structurally related compounds.

Physicochemical Properties

The fundamental physicochemical properties of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are summarized in the table below. These data are essential for its handling, characterization, and use in synthetic protocols.

Property	Value	Reference
CAS Number	55121-99-8	[1][2]
Molecular Formula	C₁₂H₁₇N₃O	[1]
Molecular Weight	219.28 g/mol	[1]
Synonyms	1-(4-Aminobenzoyl)-4-methylpiperazine, 4-[(4-Methyl-1-piperazinyl)carbonyl]aniline	N/A
Appearance	Solid (form may vary)	N/A
Melting Point	140 °C	N/A
Purity	Typically >95% (commercially available)	N/A

Synthesis

While specific, detailed experimental protocols for the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are not extensively published in peer-reviewed literature, a plausible and common synthetic route involves the reduction of its nitro precursor, (4-nitrophenyl)(4-methylpiperazin-1-yl)methanone. This two-step process generally involves an initial acylation followed by a reduction.

Experimental Protocol: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Step 1: Synthesis of (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone

• Reaction Setup: To a solution of 1-methylpiperazine in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon), add an equimolar amount of a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine).

• Acylation: Cool the reaction mixture in an ice bath (0 °C). Add a solution of 4-nitrobenzoyl chloride in the same solvent dropwise to the cooled mixture with vigorous stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (4-nitrophenyl)(4-methylpiperazin-1-yl)methanone.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Step 2: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Reaction Setup: Dissolve the purified (4-nitrophenyl)(4-methylpiperazin-1-yl)methanone in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Reduction: Add a reducing agent. Common methods include:

  • Catalytic Hydrogenation: Use a catalyst such as palladium on carbon (Pd/C) and subject the mixture to a hydrogen atmosphere.

  • Chemical Reduction: Use a metal-acid combination such as tin(II) chloride in hydrochloric acid, or iron powder in acetic acid.

• Reaction Monitoring: Monitor the reduction by TLC until the starting material is consumed.

• Work-up:

  • For catalytic hydrogenation, filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate.

  • For chemical reduction, neutralize the reaction mixture with a base (e.g., sodium bicarbonate or sodium hydroxide) and extract the product with an organic solvent.

• Purification: Purify the crude (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone by column chromatography or recrystallization to obtain the final product.

Synthetic Workflow Diagram

Plausible two-step synthesis of the target compound.

Biological Activity and Potential Applications (Hypothetical)

There is a significant lack of publicly available data on the specific biological activities of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. However, the structural motifs present in the molecule, namely the aminophenyl and methylpiperazine moieties, are common in a wide range of biologically active compounds. This allows for a hypothetical discussion of its potential pharmacological relevance.

The piperazine ring is a well-known scaffold in medicinal chemistry, often found in drugs targeting the central nervous system (CNS). Derivatives of phenylpiperazine are known to interact with various receptors, including serotonergic, dopaminergic, and adrenergic receptors. The 4-methylpiperazine group, in particular, is present in several marketed drugs.

The aminophenyl group can serve as a key pharmacophoric element or as a synthetic handle for further derivatization to introduce other functionalities that may interact with biological targets.

Given these structural features, it is plausible that (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone could serve as a precursor for compounds with activities such as:

• Antipsychotic agents: Many atypical antipsychotics feature a piperazine moiety.

• Antidepressants: Some antidepressants act on serotonin and norepinephrine transporters, and piperazine-containing molecules have been explored for this purpose.

• Anticancer agents: The piperazine ring is a component of some kinase inhibitors and other anticancer drugs.

• Antihistamines: Certain H1 receptor antagonists contain a piperazine core.

It is crucial to emphasize that these are speculative applications based on structural analogy, and dedicated biological screening would be required to ascertain any actual activity of this compound.

Hypothetical Signaling Pathway Involvement

Based on the prevalence of piperazine-containing compounds as CNS agents, a hypothetical involvement in neurotransmitter signaling can be postulated. For instance, a derivative of this compound could potentially act as an antagonist or agonist at a G-protein coupled receptor (GPCR), such as a dopamine or serotonin receptor.

Hypothetical GPCR signaling cascade.

Safety and Handling

Conclusion

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical intermediate with potential for use in the synthesis of a variety of more complex molecules, particularly within the pharmaceutical industry. While its own biological activity is not well-documented, its structural components are present in numerous bioactive compounds, suggesting that its derivatives could be of interest for drug discovery programs. Further research is needed to elucidate any intrinsic pharmacological properties of this compound. This guide provides a foundational understanding of its properties and synthesis to support its application in research and development.

References

• 1. Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]

The Enigmatic Biological Profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Review of Available Data

An extensive review of publicly available scientific literature and chemical databases reveals a significant gap in the understanding of the biological activity of the compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. Despite its availability from various chemical suppliers, dedicated pharmacological or biological studies on this specific molecule appear to be absent from the current body of scientific research.

This technical guide aims to provide a comprehensive overview of the state of knowledge regarding this compound. However, due to the lack of direct experimental data, this document will instead focus on the biological activities of structurally similar compounds, highlighting potential areas of investigation for researchers and drug development professionals. It is crucial to emphasize that the activities described for analogous structures may not be representative of the biological profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Structurally Related Compounds and Their Biological Activities

The core structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone features a 4-aminophenyl group attached to a methanone-linked 4-methylpiperazine moiety. Research into compounds sharing this piperazine-methanone scaffold reveals a diverse range of biological activities, suggesting that this chemical framework can be a versatile template for drug design.

Tyrosinase Inhibition by (4-(4-Hydroxyphenyl)piperazin-1-yl)arylmethanone Derivatives

A notable study on a series of (4-(4-hydroxyphenyl)piperazin-1-yl)arylmethanone derivatives has demonstrated their potential as inhibitors of tyrosinase, a key enzyme in melanin biosynthesis. This suggests a potential application in the treatment of hyperpigmentation disorders. The substitution of the 4-aminophenyl group with a 4-hydroxyphenyl group is a key differentiator in this series.

Table 1: Tyrosinase Inhibitory Activity of Selected (4-(4-Hydroxyphenyl)piperazin-1-yl)arylmethanone Derivatives

Compound	Aroyl Substituent	IC₅₀ (µM)
Analog 1	2,4-dichlorophenyl	1.5 ± 0.1
Analog 2	2-fluorophenyl	Data not specified
Analog 3	3-fluorophenyl	Data not specified
Analog 4	4-fluorophenyl	Data not specified
Analog 5	2-chlorophenyl	Data not specified

Experimental Protocol: Tyrosinase Inhibition Assay

The inhibitory effect on tyrosinase activity is typically assessed using a spectrophotometric method. A common protocol involves the following steps:

• Enzyme and Substrate Preparation: A solution of mushroom tyrosinase is prepared in a suitable buffer (e.g., phosphate buffer, pH 6.8). L-DOPA is commonly used as the substrate.

• Reaction Mixture: The test compound, dissolved in a suitable solvent like DMSO, is pre-incubated with the tyrosinase solution for a specific period at a controlled temperature.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of the L-DOPA substrate.

• Measurement: The formation of dopachrome, the oxidized product of L-DOPA, is monitored by measuring the absorbance at a specific wavelength (e.g., 475 nm) over time.

• Calculation of Inhibition: The percentage of inhibition is calculated by comparing the rate of the reaction in the presence and absence of the inhibitor. The IC₅₀ value, the concentration of the inhibitor required to achieve 50% inhibition, is then determined from a dose-response curve.

Signaling Pathway: Melanin Biosynthesis

The following diagram illustrates the simplified melanin biosynthesis pathway and the point of inhibition by tyrosinase inhibitors.

Caption: Simplified melanin biosynthesis pathway and the inhibitory action of tyrosinase inhibitors.

Diverse Biological Activities of Other Piperazine Derivatives

The piperazine scaffold is a privileged structure in medicinal chemistry, found in a wide array of drugs with various therapeutic applications. This highlights the potential for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and its derivatives to interact with a range of biological targets.

• Antimicrobial and Antifungal Activity: Numerous studies have reported the synthesis of piperazine derivatives with significant activity against various bacterial and fungal strains. The mechanism of action often involves the disruption of microbial cell membranes or the inhibition of essential enzymes.

• Anticancer Activity: Certain piperazine-containing compounds have demonstrated cytotoxic effects against various cancer cell lines. The proposed mechanisms include the induction of apoptosis, inhibition of cell cycle progression, and interference with key signaling pathways involved in cancer cell proliferation and survival.

• Neuropharmacological Activity: The piperazine ring is a common feature in many centrally acting drugs, including antipsychotics, antidepressants, and anxiolytics. These compounds often exert their effects by modulating neurotransmitter receptors, such as dopamine and serotonin receptors. For example, some (4-ethyl-piperazin-1-yl)-phenylmethanone derivatives have been investigated for their neuroprotective properties against beta-amyloid-induced toxicity, suggesting a potential role in Alzheimer's disease research.[1]

Future Directions and Conclusion

The absence of biological data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone presents a clear opportunity for future research. Based on the activities of structurally related compounds, several avenues of investigation could be prioritized:

• Tyrosinase Inhibition Assays: Given the activity of the closely related 4-hydroxyphenyl analog, screening for tyrosinase inhibitory activity would be a logical first step.

• Broad-Spectrum Biological Screening: A comprehensive screening against a panel of biological targets, including various receptors, enzymes, and microbial strains, could uncover novel and unexpected activities.

• Anticancer and Antimicrobial Evaluation: In vitro assays against a range of cancer cell lines and pathogenic microorganisms could reveal potential therapeutic applications in these areas.

References

• 1. Identification, design, synthesis, and pharmacological activity of (4-ethyl-piperazin-1-yl)-phenylmethanone derivatives with neuroprotective properties against beta-amyloid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Neuroprotective Potential of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: To date, specific preclinical or clinical studies detailing the mechanism of action of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are not publicly available. This technical guide synthesizes information from studies on structurally analogous compounds, particularly (4-ethyl-piperaz-1-yl)-phenylmethanone derivatives, to propose a hypothesized mechanism of action and to provide a framework for future research.

Executive Summary

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a small molecule featuring a piperazine core, a structural motif prevalent in a multitude of pharmacologically active agents. While direct evidence is pending, research on closely related analogs suggests a promising neuroprotective profile. The hypothesized mechanism of action centers on two key pathways: the mitigation of glutamate-induced excitotoxicity and the preservation of mitochondrial function under cellular stress. These dual activities position this compound, and its broader chemical class, as a potential therapeutic candidate for neurodegenerative disorders where these pathways are implicated, such as Alzheimer's disease. This document provides a comprehensive overview of the proposed mechanisms, detailed experimental protocols for their investigation, and visual representations of the relevant biological pathways and experimental workflows.

Hypothesized Mechanism of Action

Based on evidence from structurally similar piperazine-containing compounds, the neuroprotective effects of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are likely multifaceted, primarily targeting the interconnected pathways of glutamate excitotoxicity and mitochondrial dysfunction.

Attenuation of Glutamate-Induced Excitotoxicity

Glutamate is the principal excitatory neurotransmitter in the central nervous system. However, its over-activation of receptors, particularly N-methyl-D-aspartate receptors (NMDARs), leads to excessive calcium (Ca2+) influx and subsequent neuronal death, a phenomenon known as excitotoxicity. Structurally similar compounds have been shown to inhibit the neurotoxic effects of glutamate. It is hypothesized that (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone may act as a modulator of glutamate receptor activity, potentially by:

• Directly antagonizing NMDARs or other glutamate receptors.

• Indirectly modulating receptor function through intracellular signaling cascades.

This action would reduce the pathological influx of Ca2+, a critical trigger for downstream apoptotic and necrotic cell death pathways.

Preservation of Mitochondrial Integrity and Function

Mitochondria are central to cellular survival, responsible for ATP production and the regulation of apoptosis. Mitochondrial dysfunction is a hallmark of many neurodegenerative diseases. Research on analogous piperazine derivatives has demonstrated a protective effect on mitochondrial function, specifically by reversing ATP depletion in neuronal cells exposed to toxins like beta-amyloid. The proposed mitochondrial-protective mechanisms include:

• Stabilization of the mitochondrial membrane potential (ΔΨm): Preventing the collapse of ΔΨm is crucial for maintaining ATP synthesis and preventing the release of pro-apoptotic factors.

• Inhibition of the mitochondrial permeability transition pore (mPTP): Opening of the mPTP is a key event in mitochondrial-mediated apoptosis.

• Restoration of cellular ATP levels: By preserving mitochondrial function, the compound would ensure a steady supply of energy, which is vital for neuronal survival and function.

By preventing mitochondrial collapse, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone could inhibit the activation of downstream executioner caspases (e.g., caspase-3 and -7) and prevent apoptosis.

Quantitative Data Summary (Hypothetical)

As no specific data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is available, the following table presents a hypothetical summary of quantitative data that could be generated from the experimental protocols described in this guide. This serves as a template for organizing future experimental findings.

Parameter	Assay	Cell Model	Condition	Hypothetical Value
Neuroprotection
EC50	MTT Assay	SH-SY5Y neuroblastoma	Glutamate-induced toxicity	5 µM
EC50	LDH Release Assay	Primary cortical neurons	Beta-amyloid (Aβ1-42) toxicity	8 µM
Mitochondrial Function
IC50 (ΔΨm depolarization)	JC-1/TMRE Assay	SH-SY5Y neuroblastoma	Aβ1-42 induced stress	2 µM
EC50 (ATP restoration)	Luciferase-based ATP Assay	Primary cortical neurons	Aβ1-42 induced stress	3.5 µM
Apoptosis Inhibition
IC50 (Caspase-3/7 activity)	Caspase-Glo 3/7 Assay	SH-SY5Y neuroblastoma	Glutamate-induced apoptosis	6 µM
Glutamate Receptor Modulation
IC50 (Ca2+ influx)	Fluo-4 AM Calcium Assay	Primary cortical neurons	NMDA stimulation	10 µM

Key Experimental Protocols

The following are detailed methodologies for key experiments to elucidate the hypothesized mechanism of action of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Neuroprotection Assays

4.1.1 Cell Viability Assay (MTT Assay) against Glutamate-Induced Excitotoxicity

• Objective: To determine the concentration-dependent protective effect of the compound against glutamate-induced cell death.

• Cell Line: SH-SY5Y human neuroblastoma cells or primary cortical neurons.

• Protocol:

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone for 1-2 hours.

  • Induce excitotoxicity by adding L-glutamate to a final concentration of 5-10 mM.

  • Incubate for 24 hours at 37°C in a CO2 incubator.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Aspirate the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

4.1.2 Lactate Dehydrogenase (LDH) Release Assay

• Objective: To quantify cell membrane damage and cytotoxicity by measuring the release of LDH.

• Protocol: This assay is typically run in parallel with the MTT assay, using the cell culture supernatant.

  • After the 24-hour incubation with glutamate and the test compound, collect the cell culture supernatant.

  • Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • Calculate LDH release as a percentage of the positive control (cells lysed with Triton X-100).

Mitochondrial Function Assays

4.2.1 Mitochondrial Membrane Potential (ΔΨm) Assay (using JC-1 or TMRE)

• Objective: To assess the compound's ability to prevent mitochondrial membrane depolarization.

• Dye: JC-1 (forms red aggregates in healthy mitochondria and green monomers in depolarized mitochondria) or TMRE (accumulates in polarized mitochondria).

• Protocol (using JC-1):

  • Seed cells in a black, clear-bottom 96-well plate.

  • Treat cells with the test compound and a toxic stimulus (e.g., beta-amyloid or glutamate).

  • Add JC-1 staining solution to each well and incubate for 15-30 minutes at 37°C.

  • Wash the cells with PBS.

  • Measure the fluorescence intensity of both red aggregates (Ex/Em ~560/595 nm) and green monomers (Ex/Em ~485/535 nm) using a fluorescence plate reader.

  • The ratio of red to green fluorescence is indicative of the mitochondrial membrane potential.

4.2.2 Cellular ATP Level Assay

• Objective: To determine if the compound can prevent the depletion of cellular ATP under stress conditions.

• Principle: This assay utilizes the luciferase enzyme, which produces light in the presence of ATP and luciferin.

• Protocol:

  • Seed cells in a white, opaque 96-well plate.

  • Treat cells with the test compound and a toxic stimulus.

  • Use a commercial ATP assay kit. Add the single reagent that lyses the cells and provides the luciferase and luciferin substrate.

  • Incubate for a short period at room temperature.

  • Measure the luminescence using a luminometer.

  • ATP levels are proportional to the luminescent signal.

Apoptosis and Receptor Modulation Assays

4.3.1 Caspase-3/7 Activity Assay

• Objective: To measure the activity of executioner caspases, which are key mediators of apoptosis.

• Protocol:

  • Seed cells in a white 96-well plate.

  • Treat cells with the test compound and an apoptotic stimulus (e.g., glutamate).

  • Add a luminogenic caspase-3/7 substrate (containing the DEVD sequence).

  • The caspase in the apoptotic cells will cleave the substrate, releasing a substrate for luciferase.

  • Measure the resulting luminescence, which is proportional to caspase activity.

4.3.2 Intracellular Calcium (Ca2+) Assay

• Objective: To measure the compound's effect on glutamate-induced calcium influx.

• Dye: Fluo-4 AM or a similar calcium-sensitive fluorescent dye.

• Protocol:

  • Load cells with Fluo-4 AM dye.

  • Pre-treat with the test compound.

  • Stimulate with an NMDA receptor agonist (e.g., NMDA or glutamate).

  • Measure the change in fluorescence intensity over time using a fluorescence plate reader with kinetic reading capabilities.

  • A reduction in the fluorescence peak indicates an inhibition of calcium influx.

Visualizations

Signaling Pathway Diagrams

Caption: Hypothesized mechanism of neuroprotection.

An In-depth Technical Guide to the Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and its derivatives represent a significant class of compounds in medicinal chemistry. The core structure, featuring a 4-aminophenyl ring linked to a 4-methylpiperazine moiety via a carbonyl bridge, serves as a versatile scaffold for the development of novel therapeutic agents. Derivatives of this scaffold have been investigated for a range of pharmacological activities, including neuroprotective properties against β-amyloid toxicity and potential applications in treating central nervous system diseases.[1][2] The amide functionality is a cornerstone in many pharmaceuticals, with approximately 25% of commercial drugs containing at least one amide group.[3] This guide provides a comprehensive overview of the synthetic routes to (4-aminophenyl)(4-methylpiperazin-1-yl)methanone and its derivatives, complete with detailed experimental protocols, quantitative data, and workflow diagrams to aid in their practical application in a research and development setting.

Core Synthesis Strategy

The most common and efficient synthesis of the (4-aminophenyl)(4-methylpiperazin-1-yl)methanone core involves a two-step process. This strategy begins with an amide coupling reaction to form a nitro-substituted intermediate, followed by the reduction of the nitro group to the desired primary amine.

• Step 1: Amide Coupling. This step involves the formation of the amide bond between a substituted benzoyl derivative and 1-methylpiperazine. A common approach is the reaction of 1-methylpiperazine with 4-nitrobenzoyl chloride.

• Step 2: Nitro Group Reduction. The resulting (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone intermediate is then subjected to a reduction reaction to convert the nitro group to an amine, yielding the final product. A widely used method for this transformation is catalytic hydrogenation using palladium on carbon (Pd/C).[4]

This two-step approach is advantageous as it utilizes readily available starting materials and employs robust and well-established chemical transformations, often resulting in high yields.

Experimental Protocols

This protocol describes the amide coupling reaction between 1-methylpiperazine and 4-nitrobenzoyl chloride.

Materials:

• 1-methylpiperazine

• 4-nitrobenzoyl chloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Dimethylformamide (DMF)

• Anhydrous magnesium sulfate or sodium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Dissolve 1-methylpiperazine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C under an inert atmosphere.

• To this solution, add a solution of 4-nitrobenzoyl chloride (1.0 eq) in dichloromethane dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product, (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone, can be purified by column chromatography or recrystallization to yield a yellow solid.

This protocol details the reduction of the nitro intermediate to the final amine product.[4]

Materials:

• (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Celite

Procedure:

• Dissolve (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (1.0 eq) in methanol.

• Carefully add 10% Pd/C (typically 10% by weight of the starting material) to the solution.

• Place the reaction vessel under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed (typically 30 minutes to a few hours).[4]

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with methanol.

• Combine the filtrates and concentrate under reduced pressure to yield (4-aminophenyl)(4-methylpiperazin-1-yl)methanone. The product can be further purified if necessary.

Data Presentation

The following tables summarize key quantitative data for the synthesis of the core molecule and representative derivatives.

Table 1: Synthesis of (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (Intermediate)

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₅N₃O₃	[5]
Molecular Weight	249.27 g/mol	[5]
Yield	82%	[6]
Purity	95%	[5]
Appearance	Yellow solid	[6]
TLC Rf	0.6 (10% Methanol/Dichloromethane)	[6]
CAS Number	21091-98-5	[5][7]

Table 2: Synthesis of (4-aminophenyl)(4-methylpiperazin-1-yl)methanone (Final Product)

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₇N₃O	[8]
Molecular Weight	219.29 g/mol	[8]
Purity	97%	[8]
CAS Number	55121-99-8	[8]

Table 3: Characterization of Structurally Similar (4-(4-hydroxyphenyl)piperazin-1-yl)methanone Derivatives [9]

Compound	Substituent (R)	Yield (%)	M.p. (°C)
2	H	62	-
4	2-F	60	142–143
5	3-F	70	145–146
6	4-F	69	166–167
7	2-Cl	55	169–170
34	4-NH₂	44	94–95

Mandatory Visualizations

Caption: General two-step synthesis workflow for the target compound.

Caption: General workflow for the synthesis of various derivatives.

References

• 1. Identification, design, synthesis, and pharmacological activity of (4-ethyl-piperazin-1-yl)-phenylmethanone derivatives with neuroprotective properties against beta-amyloid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A new piperazine derivative: 1-(4-(3,5-di-tert-butyl-4-hydroxybenzyl) piperazin-1-yl)-2-methoxyethan-1-one with antioxidant and central activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. lab-chemicals.com [lab-chemicals.com]
• 6. (4-Methylpiperazin-1-yl)(4-nitrophenyl)Methanone synthesis - chemicalbook [chemicalbook.com]
• 7. (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (21091-98-5) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 8. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 9. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Evaluation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical framework for the in vitro evaluation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. As of the latest literature review, no specific in vitro studies for this exact compound have been published. The following guide is therefore based on the analysis of structurally similar compounds and outlines a series of recommended assays to characterize its potential biological activity. The primary hypothesized targets, based on analog activity, are tyrosinase and inducible nitric oxide synthase (iNOS).

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a synthetic compound featuring a 4-aminophenyl group linked to a 4-methylpiperazine moiety via a ketone bridge. The piperazine and aminophenyl motifs are present in numerous biologically active molecules, suggesting a potential for this compound to interact with various biological targets. This guide details a proposed in vitro evaluation strategy to elucidate its pharmacological profile, focusing on tyrosinase inhibition and modulation of iNOS activity, as suggested by the activity of analogous structures.

Hypothesized Biological Targets and In Vitro Evaluation Strategy

Tyrosinase Inhibition

Structurally related compounds containing piperazine and aromatic moieties have demonstrated inhibitory effects on tyrosinase, a key enzyme in melanin biosynthesis.[1] Overactivity of tyrosinase is linked to hyperpigmentation disorders.[2] Therefore, evaluating the potential of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone as a tyrosinase inhibitor is a logical starting point.

Signaling Pathway of Melanogenesis

The production of melanin is initiated by the activation of the melanocortin-1 receptor (MC1R) by stimuli such as α-melanocyte-stimulating hormone (α-MSH). This triggers a cascade involving cAMP and PKA, leading to the phosphorylation of CREB.[3] Activated CREB upregulates the expression of microphthalmia-associated transcription factor (MITF), which in turn promotes the transcription of key melanogenic enzymes, including tyrosinase.[4] Tyrosinase catalyzes the conversion of L-tyrosine to L-DOPA and its subsequent oxidation to dopaquinone, a precursor for melanin synthesis.[5]

Caption: Simplified signaling pathway of melanogenesis.

Experimental Protocol: In Vitro Tyrosinase Inhibition Assay

This colorimetric assay measures the ability of a test compound to inhibit the enzymatic activity of mushroom tyrosinase using L-DOPA as a substrate.[5]

• Materials and Reagents:

  • Mushroom Tyrosinase (e.g., from Agaricus bisporus)

  • L-DOPA (L-3,4-dihydroxyphenylalanine)

  • (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (Test Compound)

  • Kojic Acid (Positive Control)

  • Dimethyl Sulfoxide (DMSO)

  • Phosphate Buffer (0.1 M, pH 6.8)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of Solutions:

    • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in cold phosphate buffer.[5]

    • Prepare a stock solution of L-DOPA (e.g., 10 mM) in phosphate buffer. This should be made fresh and protected from light.[5]

    • Prepare a stock solution of the test compound and Kojic acid (e.g., 10 mM) in DMSO.

    • Create serial dilutions of the test compound and Kojic acid in phosphate buffer to achieve a range of final assay concentrations.

  • Assay Setup (in a 96-well plate):

    • Test Wells: 20 µL of test compound dilution + 120 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

    • Positive Control Wells: 20 µL of Kojic acid dilution + 120 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

    • Enzyme Control (100% Activity): 20 µL of Phosphate Buffer (with equivalent DMSO concentration) + 120 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

    • Blank: 140 µL Phosphate Buffer (no enzyme).

  • Pre-incubation: Incubate the plate at 37°C for 10 minutes.[5]

  • Reaction Initiation: Add 20 µL of the L-DOPA solution to all wells to start the reaction.[5]

  • Kinetic Measurement: Immediately measure the absorbance at 475 nm every minute for 20-30 minutes using a microplate reader.[5]

  • Data Analysis:

    • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

    • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(RateControl - RateTest) / RateControl] x 100

    • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity).

Caption: Workflow for the in vitro tyrosinase inhibition assay.

Data Presentation

Compound	IC50 (µM)	Inhibition Type
(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	TBD	TBD
Kojic Acid (Positive Control)	Value	Competitive
TBD: To Be Determined

Inducible Nitric Oxide Synthase (iNOS) Modulation

Piperazine-containing compounds have been investigated for their effects on nitric oxide pathways. Inducible nitric oxide synthase (iNOS) is a key enzyme in the inflammatory response, producing large amounts of nitric oxide (NO).[6] Dysregulation of iNOS is implicated in various inflammatory diseases.

Signaling Pathway for iNOS Induction

Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), can activate signaling cascades that lead to the induction of iNOS.[7] These pathways often involve the activation of transcription factors like NF-κB.[6] Once expressed, iNOS catalyzes the conversion of L-arginine to L-citrulline and nitric oxide.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. activeconceptsllc.com [activeconceptsllc.com]
• 3. Signaling Pathways in Melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Regulation of Inducible Nitric Oxide Synthase (iNOS) and its Potential Role in Insulin Resistance, Diabetes and Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Video: Nitric Oxide Signaling Pathway [jove.com]

The Kinase Inhibitor Profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: An Inquiry into a Potential Therapeutic Agent

An extensive review of publicly available scientific literature and patent databases reveals a notable absence of information regarding the specific compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone as a kinase inhibitor. While the core chemical scaffolds, including the aminophenyl and methylpiperazinyl methanone moieties, are present in various documented kinase inhibitors, this particular combination has not been characterized as such in the public domain. Consequently, a detailed technical guide on its kinase inhibitory activity, including quantitative data, experimental protocols, and affected signaling pathways, cannot be compiled at this time.

The pursuit of novel kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology and immunology. Kinases, a large family of enzymes that catalyze the phosphorylation of proteins, play critical roles in cellular signaling. Their dysregulation is a hallmark of many diseases, making them attractive therapeutic targets. The development of small molecule inhibitors that can selectively target specific kinases has led to significant advances in patient care.

While direct evidence is lacking for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, the structural components of the molecule are noteworthy. The piperazine ring is a common feature in many approved and investigational kinase inhibitors, often serving as a versatile linker that can be modified to fine-tune potency, selectivity, and pharmacokinetic properties. Similarly, the aminophenyl group can participate in crucial hydrogen bonding interactions within the ATP-binding pocket of various kinases.

Given the absence of specific data, any discussion of the potential kinase inhibitory activity of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone would be purely speculative. To ascertain its biological activity, a systematic investigation would be required. This would typically involve a series of well-defined experimental procedures.

Hypothetical Experimental Workflow for Kinase Inhibitor Profiling

Should a researcher wish to investigate the kinase inhibitory potential of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, a standard workflow would be employed. This process is designed to first identify any kinase inhibitory activity and then characterize its potency, selectivity, and cellular effects.

Caption: A generalized workflow for the discovery and preclinical development of a novel kinase inhibitor.

Detailed Methodologies for Key Experiments

In the absence of specific protocols for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, the following are generalized methodologies that would be adapted for its evaluation.

Table 1: Standard Experimental Protocols for Kinase Inhibitor Characterization

Experiment	Methodology
Biochemical Kinase Assay (IC50 Determination)	Recombinant human kinase is incubated with a specific substrate (e.g., a peptide) and ATP in a suitable buffer. The test compound is added at varying concentrations. The reaction is allowed to proceed for a defined period, and the amount of phosphorylated substrate is quantified. Common detection methods include radiometric assays (using ³²P-ATP or ³³P-ATP), fluorescence-based assays (e.g., LanthaScreen®, HTRF®), or luminescence-based assays (e.g., Kinase-Glo®). The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.
Cellular Target Engagement Assay	A cellular thermal shift assay (CETSA) or a NanoBRET™ target engagement assay could be employed. In CETSA, cells are treated with the compound, heated to various temperatures, and the aggregation of the target kinase is measured by Western blot or other methods. A shift in the melting temperature indicates compound binding. In NanoBRET™, the target kinase is tagged with a NanoLuc® luciferase, and a fluorescent energy transfer probe is used to measure compound binding in live cells.
Western Blot Analysis	Cancer cell lines known to be dependent on specific kinase signaling pathways would be treated with the compound. Cell lysates are then prepared, and proteins are separated by SDS-PAGE. Specific antibodies are used to detect the phosphorylation status of the target kinase and its downstream substrates. A reduction in phosphorylation would indicate inhibition of the signaling pathway.
Cell Proliferation Assay	Cells are seeded in multi-well plates and treated with a range of concentrations of the compound. After a defined incubation period (typically 72 hours), cell viability is assessed using reagents such as MTT, MTS, or CellTiter-Glo®. The GI50 (concentration for 50% of maximal inhibition of cell proliferation) is then determined.

Potential Signaling Pathways to Investigate

If (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone were to exhibit kinase inhibitory activity, several key signaling pathways implicated in cancer and inflammatory diseases would be of primary interest for investigation.

Caption: Key signaling pathways often targeted by kinase inhibitors in cancer therapy.

The (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone Scaffold: A Versatile Core for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone core structure represents a privileged scaffold in medicinal chemistry. While direct and extensive research on the specific molecule (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not widely available in the public domain, the foundational architecture of an aminophenyl ring linked to a piperazine methanone moiety is a recurring motif in a diverse array of biologically active agents. This technical guide will explore the potential of this core scaffold in drug discovery by examining the synthesis, biological activities, and mechanisms of action of its close structural analogs. The data and protocols presented herein are drawn from published studies on these related compounds and are intended to provide a comprehensive resource for researchers interested in leveraging this chemical framework for the development of novel therapeutics.

Synthesis of the Core Scaffold

The synthesis of derivatives based on the (4-Aminophenyl)(piperazin-1-yl)methanone scaffold can be achieved through several established synthetic routes. A common and versatile method involves the coupling of a substituted benzoyl chloride with a piperazine derivative.

General Experimental Protocol: Synthesis of (4-(4-hydroxyphenyl)piperazin-1-yl)methanone Derivatives

This protocol is adapted from a general procedure for the synthesis of various (4-(4-hydroxyphenyl)piperazin-1-yl)methanone derivatives and can be modified for the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone by selecting the appropriate starting materials.

Materials:

• 4-Piperazin-1-yl phenol

• Appropriate benzoyl chloride derivative (e.g., 4-nitrobenzoyl chloride, which can be subsequently reduced to the amine)

• N,N-diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-Piperazin-1-yl phenol (1.0 equivalent) and DIPEA (1.5 equivalents) in DMF at 0°C, add the desired benzoyl chloride derivative (1.0 equivalent) dropwise.

• Stir the reaction mixture overnight at room temperature.

• Upon completion (monitored by TLC), add water to the reaction mixture.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine (3x) and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure.

• The crude product can be purified by crystallization or column chromatography.

Biological Activities of Structurally Related Compounds

The aminophenyl-piperazinyl-methanone scaffold has been incorporated into molecules targeting a range of biological entities. The following tables summarize the quantitative data for several analogs, demonstrating the broad therapeutic potential of this chemical core.

Table 1: Dopamine Transporter (DAT) Inhibitors

Compound/Analog	Target	Assay Type	Ki (nM)[1]
1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine (GBR 12909)	DAT	Radioligand Binding	34 ± 11
Aminopiperidine Analog 7	DAT	Radioligand Binding	50.6
Aminopiperidine Analog 21b	DAT	Radioligand Binding	77.2
Piperidine Amine Analog 33	DAT	Radioligand Binding	30.0

Table 2: Sirtuin 6 (SIRT6) Inhibitors

Compound/Analog	Target	Assay Type	IC50 (µM)[2]	KD (µM)[2]
5-(4-methylpiperazin-1-yl)-2-nitroaniline (6d)	SIRT6	Fluor de Lys (FDL) Assay	4.93	9.76 (SPR), 10 (ITC)

Table 3: Equilibrative Nucleoside Transporter (ENT) Inhibitors

Compound/Analog	Target	IC50 (µM)[3]	Ki (µM)[3]
Analog 2b	ENT1	12.68	N/A
Analog 2b	ENT2	2.95	N/A
Analog 3c	ENT1	2.38	2.79
Analog 3c	ENT2	0.57	N/A

Table 4: Poly (ADP-Ribose) Polymerase (PARP) Inhibitors

Compound/Analog	Target	Cell Line	IC50 (µM)[4]
Thiouracil Amide 5e	PARP1	MCF-7	18

Experimental Protocols for Key Assays

Detailed and reproducible experimental protocols are crucial for the evaluation of novel compounds. The following sections provide methodologies for assays relevant to the biological targets of aminophenyl-piperazinyl-methanone analogs.

Protocol 1: Dopamine Transporter (DAT) Radioligand Binding Assay

This protocol is a representative method for determining the binding affinity of a compound to the dopamine transporter.

Materials:

• Rat striatal membranes (source of DAT)

• [³H]PE2I (radioligand)

• Test compounds (dissolved in DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• GBR 12909 (for non-specific binding determination)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare dilutions of the test compound.

• In a 96-well plate, add assay buffer, [³H]PE2I, and either the test compound, vehicle (for total binding), or a saturating concentration of GBR 12909 (for non-specific binding).

• Add the rat striatal membrane preparation to initiate the binding reaction.

• Incubate at room temperature for a specified time (e.g., 60 minutes).

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the Ki of the test compound using appropriate software.

Protocol 2: SIRT6 Fluorescence-Based Deacetylation Assay

This protocol describes a common method to screen for inhibitors of SIRT6 enzymatic activity.[5]

Materials:

• Recombinant human SIRT6 enzyme

• Fluorogenic SIRT6 substrate (e.g., a peptide with an acetylated lysine and a fluorophore)

• NAD+

• Test compounds (dissolved in DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• Developer solution (e.g., containing trypsin)

• 96- or 384-well black plates

• Fluorescence plate reader

Procedure:

• Add assay buffer, NAD+, and the test compound or vehicle to the wells of the microplate.

• Add the SIRT6 substrate to all wells.

• Initiate the reaction by adding the SIRT6 enzyme.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction and develop the fluorescent signal by adding the developer solution.

• Incubate for a further period (e.g., 30 minutes) at room temperature.

• Measure the fluorescence intensity using a plate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percent inhibition and determine the IC50 value of the test compound.

Protocol 3: MTT Cell Viability Assay for Anticancer Activity

This protocol is a standard colorimetric assay to assess the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or vehicle and incubate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value of the test compound.

Signaling Pathways and Mechanisms of Action

Understanding the signaling pathways modulated by a class of compounds is critical for rational drug design and development. Analogs of the (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone scaffold have been shown to interact with key cellular pathways.

SIRT6-Mediated Regulation of Metabolism

SIRT6 is a NAD+-dependent deacetylase that plays a crucial role in regulating glucose metabolism, DNA repair, and inflammation.[5] Inhibitors of SIRT6 can modulate these pathways. For instance, in a mouse model of type 2 diabetes, a SIRT6 inhibitor was shown to increase the levels of the glucose transporter GLUT-1, thereby reducing blood glucose.[2]

References

• 1. Kinetic mechanism of dopamine transporter interaction with 1-(2-(bis-(4-fluorophenyl)methoxy)ethyl)-4-(3-phenylpropyl)piperazine (GBR 12909) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of 5-(4-methylpiperazin-1-yl)-2-nitroaniline derivatives as a new class of SIRT6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters [frontiersin.org]
• 4. Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and synthetic data for the compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. Due to the limited availability of directly published experimental data for this specific molecule, this guide presents a combination of data from closely related analogs and established, representative experimental protocols. This information is intended to serve as a valuable resource for researchers involved in the synthesis, characterization, and application of this and similar chemical entities.

Chemical Structure and Properties

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with the molecular formula C12H17N3O.[1] It features a central carbonyl group linking a 4-aminophenyl ring to a 4-methylpiperazine moiety.

Molecular Structure:

Chemical Structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Spectroscopic Data

¹H NMR Spectroscopy (Predicted)

The predicted ¹H NMR spectrum is based on data from analogous compounds, such as (4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone.[2] The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.2-7.4	d	2H	Ar-H (ortho to C=O)
~6.6-6.8	d	2H	Ar-H (ortho to NH₂)
~4.0 (broad)	s	2H	-NH₂
~3.6-3.8 (broad)	m	4H	Piperazine CH₂ (adjacent to C=O)
~2.4-2.6 (broad)	m	4H	Piperazine CH₂ (adjacent to N-CH₃)
~2.3	s	3H	-CH₃

¹³C NMR Spectroscopy (Predicted)

The predicted ¹³C NMR chemical shifts are based on typical values for similar functional groups.

Chemical Shift (ppm)	Assignment
~168-172	C=O (amide)
~150-155	Ar-C (C-NH₂)
~128-132	Ar-C (CH, ortho to C=O)
~120-125	Ar-C (quaternary, attached to C=O)
~113-117	Ar-C (CH, ortho to NH₂)
~52-56	Piperazine CH₂ (adjacent to N-CH₃)
~45-50	Piperazine CH₂ (adjacent to C=O)
~44-48	-CH₃

Infrared (IR) Spectroscopy (Predicted)

The predicted key IR absorption bands are based on the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-3500	Medium, Broad	N-H stretch (amine)
2800-3000	Medium	C-H stretch (aliphatic and aromatic)
~1630	Strong	C=O stretch (amide)
~1600, ~1500	Medium-Strong	C=C stretch (aromatic)
1200-1300	Medium	C-N stretch

Mass Spectrometry (MS) (Predicted)

The predicted mass spectrum would show a molecular ion peak corresponding to the compound's molecular weight. Key fragmentation patterns would likely involve cleavage of the amide bond and fragmentation of the piperazine ring.

m/z	Assignment
219	[M]⁺ (Molecular Ion)
120	[H₂N-C₆H₄-CO]⁺
99	[CH₃-N(CH₂CH₂)₂]⁺

Experimental Protocols

The following sections detail representative experimental protocols for the synthesis and spectroscopic characterization of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. These are generalized procedures based on the synthesis of similar compounds.[2][3][4]

Synthesis

A common and effective method for the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is through the coupling of 4-aminobenzoic acid with 1-methylpiperazine.

Reaction Scheme:

4-Aminobenzoic Acid + 1-Methylpiperazine → (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Materials:

• 4-Aminobenzoic acid

• 1-Methylpiperazine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or similar coupling agent

• Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM) or Dimethylformamide (DMF) as solvent

• Triethylamine or Diisopropylethylamine (DIPEA) as a base

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a solution of 4-aminobenzoic acid in DCM or DMF, add EDC (1.2 equivalents) and HOBt (1.2 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 1-methylpiperazine (1.0 equivalent) and a base such as triethylamine or DIPEA (2.0 equivalents).

• Continue stirring the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Spectroscopic Characterization

¹H and ¹³C NMR Spectroscopy:

• Instrumentation: A 400 or 500 MHz NMR spectrometer.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature. Chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy:

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) after dissolving in a volatile solvent, or as a KBr pellet.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) and introduce it into the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecular ion [M+H]⁺.

Visualized Workflows and Relationships

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

General experimental workflow.

Key Mass Spectrometry Fragments

This diagram illustrates the parent molecule and its likely primary fragments in mass spectrometry.

Predicted key mass spectrometry fragmentation.

References

• 1. (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone | C12H17N3O | CID 231408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. tdcommons.org [tdcommons.org]

Protocols & Analytical Methods

Application Note and Protocol: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with potential applications in medicinal chemistry and drug discovery. Its structure, featuring an aminophenyl group linked to a methylpiperazinyl methanone moiety, makes it an interesting scaffold for the development of novel therapeutic agents. This document provides a detailed protocol for the synthesis of this compound, including reaction conditions, purification methods, and characterization data. The synthesis involves a two-step process: the formation of an amide bond between 4-nitrobenzoyl chloride and 1-methylpiperazine, followed by the reduction of the nitro group to an amine.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, based on typical yields for analogous reactions.

Step	Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity (%)
1. Amide Formation	(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone	249.27	-	-	~85-95	>95
2. Nitro Reduction	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	219.29	-	-	~80-90	>98

Experimental Protocols

Step 1: Synthesis of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

This step involves the acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride to form the intermediate, (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone.

Materials:

• 1-methylpiperazine

• 4-nitrobenzoyl chloride

• Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-methylpiperazine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cool the mixture to 0 °C using an ice bath.

• Dissolve 4-nitrobenzoyl chloride (1.0 eq) in anhydrous dichloromethane in a separate flask and add it dropwise to the stirred solution of 1-methylpiperazine over a period of 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone.

Step 2: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This step involves the reduction of the nitro group of the intermediate to an amine to yield the final product.

Materials:

• (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) or Palladium on carbon (Pd/C) with a hydrogen source (e.g., H₂ gas, ammonium formate)

• Ethanol or Ethyl acetate

• Sodium bicarbonate, solid

• Diatomaceous earth (e.g., Celite®)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if using SnCl₂)

• Hydrogenation apparatus (if using Pd/C)

• Rotary evaporator

Procedure using Tin(II) chloride:

• Dissolve (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (1.0 eq) in ethanol in a round-bottom flask.

• Add Tin(II) chloride dihydrate (4-5 eq) to the solution.

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully neutralize it with a saturated solution of sodium bicarbonate until the pH is approximately 8.

• The resulting tin salts will precipitate. Filter the mixture through a pad of diatomaceous earth and wash the filter cake with ethyl acetate.

• Collect the filtrate and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain (4-aminophenyl)(4-methylpiperazin-1-yl)methanone.

Procedure using Catalytic Hydrogenation:

• Dissolve (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (1.0 eq) in a suitable solvent like ethanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution.

• The reduction can be carried out either by bubbling hydrogen gas through the mixture or by adding a hydrogen donor like ammonium formate and heating the mixture.

• After the reaction is complete (monitored by TLC), filter the catalyst through a pad of diatomaceous earth.

• Wash the filter cake with the solvent used for the reaction.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Visualizations

Synthesis Workflow Diagram

Caption: Synthetic route for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Application Notes and Protocols for the Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed step-by-step protocol for the chemical synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, a compound of interest in pharmaceutical research and drug development. The synthesis is a two-step process involving the formation of a nitro-intermediate followed by its reduction to the final amino product.

Synthesis Overview

The synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is achieved through a reliable two-step process. The first step involves the acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride to yield the intermediate, (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone. The subsequent step is the reduction of the nitro group to an amine, affording the target compound.

Overall Reaction Scheme:

Experimental Protocols

Step 1: Synthesis of (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone

This procedure details the acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride.

Materials:

• 4-Nitrobenzoyl chloride

• 1-Methylpiperazine

• Triethylamine

• Acetonitrile

• Ethyl acetate

• Ice-cold water

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-nitrobenzoyl chloride (1.0 g, 5.39 mmol) in acetonitrile (50 mL) in a round-bottom flask.

• Cool the solution to 10 °C using an ice bath.

• Slowly add 1-methylpiperazine to the cooled solution.

• Stir the reaction mixture at 10 °C for 10 minutes, and then continue stirring for an additional hour.

• Add triethylamine (1.49 mL, 10.78 mmol) to the reaction mixture and continue stirring for 30 minutes.[1]

• Upon completion of the reaction, dilute the mixture with ice-cold water (150 mL).

• Extract the aqueous mixture with ethyl acetate (4 x 150 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure using a rotary evaporator to obtain the yellow solid product.[1]

Characterization of (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone:

• Yield: 1.1 g (82%)[1]

• Appearance: Yellow solid[1]

• ¹H NMR (400MHz, CDCl₃) δ: 8.28 (d, J=8.5Hz, 2H), 7.56 (d, J=8.5Hz, 2H), 3.88 (broad single peak, 4H), 3.46 (broad single peak, 4H), 2.40 (s, 3H).[1]

• Mass Spectrometry (ESI/MS) m/z: 250.0 (M+H)⁺.[1]

Step 2: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This protocol describes the reduction of the nitro-intermediate to the final amino product via catalytic hydrogenation.

Materials:

• (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone

• Palladium on carbon (10% w/w)

• Methanol or Ethanol

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filtration aid (e.g., Celite)

Equipment:

• Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

• Reaction flask

• Magnetic stirrer

• Filtration setup (e.g., Buchner funnel)

Procedure:

• In a suitable reaction flask, dissolve (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (1.0 g, 4.01 mmol) in methanol or ethanol.

• Carefully add 10% palladium on carbon catalyst (typically 5-10 mol% of the substrate).

• Purge the reaction vessel with an inert gas (nitrogen or argon).

• Introduce hydrogen gas to the system (using a balloon or a pressurized vessel) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete (disappearance of the starting material), purge the vessel again with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filter cake with the reaction solvent (methanol or ethanol).

• Combine the filtrates and concentrate under reduced pressure to yield the final product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Characterization of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone:

• Purity: Typically >97% after purification.[2]

• Storage: Store at -20°C for long-term stability.[2]

Quantitative Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Appearance	Purity (%)
(4-methylpiperazin-1-yl)(4-nitrophenyl)methanone	C₁₂H₁₅N₃O₃	249.27	82	Yellow solid	-
(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	C₁₂H₁₇N₃O	219.29	-	-	>97

Visualizations

Synthesis Workflow

The following diagram illustrates the step-by-step synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Caption: Synthetic route for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

References

• 1. (4-Methylpiperazin-1-yl)(4-nitrophenyl)Methanone synthesis - chemicalbook [chemicalbook.com]
• 2. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]

Application Notes and Protocols for the Purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, a key intermediate in many pharmaceutical syntheses. The following methods offer routes to achieving high purity, suitable for downstream applications in drug discovery and development.

Compound Overview

Structure	Chemical Formula	Molecular Weight	CAS Number
	C₁₂H₁₇N₃O	219.28 g/mol	55121-99-8

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a versatile building block characterized by an aminophenyl group and a methylpiperazinyl methanone moiety. These structural features are often found in compounds targeting a variety of biological pathways. While the specific biological target of this compound is not extensively documented in publicly available literature, related structures containing the 4-methylpiperazine motif have been associated with kinase inhibition, including targeting ABL kinase.[1]

Purification Methodologies

The choice of purification method will depend on the scale of the synthesis, the impurity profile of the crude material, and the desired final purity. Below are protocols for three common and effective purification techniques: Flash Column Chromatography, Recrystallization, and Preparative High-Performance Liquid Chromatography (HPLC).

Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for purifying moderate to large quantities of the target compound from a complex mixture.

Experimental Protocol:

• Column Preparation: A glass column is dry-packed with silica gel (230-400 mesh). The amount of silica gel should be approximately 50-100 times the weight of the crude sample. The packed column is then wetted and equilibrated with the initial mobile phase (e.g., 100% Dichloromethane).

• Sample Loading: The crude (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is dissolved in a minimal amount of dichloromethane (DCM) or the initial mobile phase. Alternatively, for less soluble samples, a dry loading technique can be used by adsorbing the crude material onto a small amount of silica gel.

• Elution: The compound is eluted from the column using a gradient of methanol in dichloromethane. The polarity of the mobile phase is gradually increased to facilitate the separation of the target compound from impurities.

• Fraction Collection: Fractions are collected throughout the elution process and analyzed by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Fractions containing the pure compound are combined, and the solvent is removed under reduced pressure to yield the purified (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Quantitative Data:

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Dichloromethane (DCM) and Methanol (MeOH)
Elution Gradient	0% to 10% MeOH in DCM over 20 column volumes
Flow Rate	20-40 mL/min (for a 40g column)
Typical Loading	1g crude material per 50g silica gel
Expected Yield	85-95% (dependent on crude purity)
Final Purity	>98% (as determined by HPLC)

Recrystallization

Recrystallization is a cost-effective method for purifying solid compounds, particularly effective at removing small amounts of impurities. The selection of an appropriate solvent system is critical for successful recrystallization. For amide compounds, polar solvents are often a good starting point.[2]

Experimental Protocol:

• Solvent Selection: The crude (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is tested for solubility in various solvents at room temperature and elevated temperatures. An ideal solvent will dissolve the compound when hot but not when cold. A mixture of solvents can also be employed.

• Dissolution: The crude solid is placed in a flask, and a minimal amount of the chosen hot solvent (e.g., ethanol or an ethyl acetate/heptane mixture) is added until the solid is fully dissolved.

• Cooling and Crystallization: The hot, saturated solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to promote crystal formation.

• Crystal Collection: The resulting crystals are collected by vacuum filtration.

• Washing and Drying: The collected crystals are washed with a small amount of the cold recrystallization solvent to remove any residual soluble impurities and then dried under vacuum.

Quantitative Data:

Parameter	Solvent System 1	Solvent System 2
Solvent(s)	Ethanol	Ethyl Acetate / Heptane
Procedure	Dissolve in hot ethanol, cool to room temperature, then 0-5°C.	Dissolve in a minimal amount of hot ethyl acetate, add heptane dropwise until turbidity persists, heat to redissolve, then cool.
Expected Yield	70-85%	75-90%
Final Purity	>99% (as determined by HPLC)	>99% (as determined by HPLC)

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a high-resolution purification technique suitable for obtaining highly pure material, especially for challenging separations or when only small quantities are needed. A reverse-phase method is generally suitable for this compound.

Experimental Protocol:

• System Preparation: A preparative HPLC system equipped with a C18 column is equilibrated with the initial mobile phase.

• Sample Preparation: The crude or partially purified (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is dissolved in the mobile phase or a compatible solvent. The solution should be filtered to remove any particulate matter.

• Injection and Elution: The sample is injected onto the column, and a gradient elution is performed by increasing the proportion of the organic solvent (e.g., acetonitrile) in the aqueous mobile phase.

• Fraction Collection: Fractions are collected based on the UV detector response, targeting the peak corresponding to the desired compound.

• Post-Purification: The collected fractions are analyzed for purity. Pure fractions are combined, and the solvent is removed, often by lyophilization or evaporation, to yield the final product.

Quantitative Data:

Parameter	Value
Stationary Phase	C18 Silica Gel (e.g., 10 µm particle size)
Column Dimensions	21.2 x 150 mm (typical for preparative scale)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Elution Gradient	10% to 90% B over 20 minutes
Flow Rate	20 mL/min
Detection	UV at 254 nm
Expected Yield	>90% (from injected material)
Final Purity	>99.5% (as determined by analytical HPLC)

Visualized Workflows and Pathways

General Purification Workflow

The following diagram illustrates a typical workflow for the purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, starting from a crude reaction mixture.

Caption: General purification workflow for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Hypothetical Signaling Pathway Involvement

Given that structurally related molecules containing the 4-methylpiperazine moiety have shown activity as kinase inhibitors, a hypothetical signaling pathway is presented below. This illustrates a potential mechanism of action for compounds derived from (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a cancer-related context, such as inhibiting the BCR-ABL signaling pathway in Chronic Myeloid Leukemia (CML).

Caption: Hypothetical inhibition of the BCR-ABL signaling pathway.

References

• 1. Discovery of (E)-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)propanamide (CHMFL-ABL-121) as a highly potent ABL kinase inhibitor capable of overcoming a variety of ABL mutants including T315I for chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of analytical methodologies for the characterization and quantification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. The protocols are based on established techniques for the analysis of related piperazine derivatives and serve as a starting point for method development and validation.

High-Performance Liquid Chromatography (HPLC-UV)

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a robust and widely used technique for the separation and quantification of pharmaceutical compounds. Based on methods for structurally similar piperazine derivatives, a reversed-phase HPLC method is proposed for the analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Experimental Protocol: HPLC-UV Analysis

Objective: To develop a stability-indicating HPLC-UV method for the quantification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis detector

Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Trifluoroacetic acid in WaterB: Acetonitrile
Gradient	0-2 min: 10% B2-15 min: 10% to 90% B15-20 min: 90% B20-22 min: 90% to 10% B22-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Estimated around 254 nm and 320 nm. A full UV scan of the analyte is recommended to determine the optimal wavelength. The UV spectrum of the related compound (4-aminophenyl)phenyl-methanone shows significant absorbance in this region.
Sample Diluent	Mobile Phase A / Acetonitrile (50:50, v/v)

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone reference standard in the sample diluent to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration (e.g., 100 µg/mL).

• Sample Solution: Prepare the sample by dissolving the material containing the analyte in the sample diluent to achieve a theoretical concentration within the linear range of the method. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation Parameters (to be established):

Parameter	Typical Acceptance Criteria
Linearity	R² ≥ 0.999 over a range of concentrations (e.g., 1-200 µg/mL)
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Accuracy (% Recovery)	98.0% to 102.0%
Precision (% RSD)	≤ 2.0% for repeatability and intermediate precision
Specificity	No interference from blank, placebo, or degradation products at the retention time of the analyte

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity for the quantification of compounds in complex matrices. This makes it an ideal technique for bioanalytical studies and trace-level impurity analysis.

Experimental Protocol: LC-MS/MS Analysis

Objective: To develop and validate a sensitive and selective LC-MS/MS method for the quantification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a biological matrix (e.g., plasma).

Instrumentation:

• LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Starting Point):

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-0.5 min: 5% B0.5-3.0 min: 5% to 95% B3.0-4.0 min: 95% B4.0-4.1 min: 95% to 5% B4.1-5.0 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Conditions (to be optimized):

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Q1)	[M+H]⁺ for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone
Product Ions (Q3)	To be determined by infusion of a standard solution and performing a product ion scan.
Collision Energy	To be optimized for each transition
Dwell Time	100 ms

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing a suitable internal standard.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Method Validation Parameters (to be established):

Parameter	Typical Acceptance Criteria (Bioanalytical)
Linearity	R² ≥ 0.99 over the desired concentration range
Lower Limit of Quantification (LLOQ)	Signal-to-Noise ratio ≥ 10, with acceptable precision and accuracy
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)
Precision (% CV)	≤ 15% (≤ 20% for LLOQ)
Matrix Effect	To be evaluated to ensure no significant ion suppression or enhancement
Recovery	Consistent, precise, and reproducible

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocol: ¹H and ¹³C NMR Analysis

Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

Acquisition Parameters (Starting Point):

¹H NMR:

• Pulse Program: Standard single pulse (zg30)

• Number of Scans: 16-32

• Relaxation Delay: 1-2 seconds

• Acquisition Time: ~3-4 seconds

• Spectral Width: 0-12 ppm

¹³C NMR:

• Pulse Program: Proton-decoupled (zgpg30)

• Number of Scans: 1024 or more, depending on concentration

• Relaxation Delay: 2 seconds

• Spectral Width: 0-200 ppm

Visualizations

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS bioanalysis.

Potential Signaling Pathway Involvement

Piperazine derivatives have been investigated for their potential as tyrosinase inhibitors and neuroprotective agents.[2] The following diagram illustrates a potential signaling pathway for the neuroprotective effects of piperazine derivatives, which may involve the activation of the TRPC6 channel.[3][4]

Caption: Potential neuroprotective signaling pathway.

References

• 1. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 2. Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. Derivatives of Piperazines as Potential Therapeutic Agents for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone using LC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with potential applications in pharmaceutical research and development.[1][2] Accurate and sensitive quantification of this compound in various matrices is crucial for pharmacokinetic studies, metabolism research, and quality control. This application note describes a detailed protocol for the analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful analytical technique for the separation, identification, and quantification of chemical substances.[3] The method outlined here is based on established principles of LC-MS analysis for similar piperazine derivatives and provides a robust starting point for method development and validation.[4][5][6]

Chemical Properties

Property	Value
IUPAC Name	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone
Molecular Formula	C12H17N3O
Molecular Weight	219.28 g/mol
CAS Number	55121-99-8
Structure

Experimental Protocols

Sample Preparation

A simple protein precipitation method is employed for the extraction of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone from biological matrices such as plasma.

• Reagents:

  • Acetonitrile (ACN), LC-MS grade

  • Internal Standard (IS) solution (e.g., a structurally similar and stable isotopically labeled compound or a compound with similar chromatographic and mass spectrometric behavior, prepared in 50:50 ACN:Water)

• Procedure:

  • To 100 µL of plasma sample, add 20 µL of IS solution.

  • Vortex for 10 seconds.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds.

  • Transfer to an autosampler vial for LC-MS analysis.

LC-MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Gradient Elution:

    Time (min)	% B
    0.0	5
    0.5	5
    3.0	95
    4.0	95
    4.1	5

    | 5.0 | 5 |

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and robustness.[4]

Data Presentation

Table 1: MRM Transitions and Mass Spectrometer Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	220.1	120.1	0.1	30	25
(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (Qualifier)	220.1	91.1	0.1	30	35
Internal Standard	User Defined	User Defined	0.1	User Defined	User Defined

Note: The precursor ion corresponds to the protonated molecule [M+H]⁺. Product ions are hypothetical and based on common fragmentation patterns of similar structures, such as cleavage of the piperazine ring or the bond between the carbonyl group and the phenyl ring. Actual values must be determined experimentally.[7][8]

Table 2: Method Performance Characteristics (Example)

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.2 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 15%

Visualizations

Experimental Workflow

Caption: LC-MS analysis workflow from sample preparation to data reporting.

Proposed Fragmentation Pathway

Caption: Proposed ESI+ fragmentation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone by LC-MS. The described sample preparation, chromatographic, and mass spectrometric conditions, along with the proposed fragmentation pathway, offer a solid foundation for researchers to develop and validate a sensitive and reliable analytical method for this compound. The provided tables and diagrams facilitate a clear understanding of the experimental workflow and data analysis.

References

• 1. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 2. (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone | C12H17N3O | CID 231408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. A high-sensitivity LC-MS/MS method for the determination of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3, 3-diphenylpropyl ester hydrochloride in rat plasma and its application to a pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for NMR Spectroscopy of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. It includes predicted ¹H and ¹³C NMR data, a comprehensive experimental protocol for data acquisition, and graphical representations of the molecular structure and experimental workflow. This information is intended to support researchers in the identification, characterization, and quality control of this compound.

Predicted NMR Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. These predictions are based on the analysis of structurally analogous compounds.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Atom Number	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
1'	2.35	s	3H	-
2', 6'	2.50	t	4H	5.0
3', 5'	3.75	t	4H	5.0
2, 6	6.65	d	2H	8.5
3, 5	7.25	d	2H	8.5
NH₂	4.00	br s	2H	-

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Atom Number	Chemical Shift (δ, ppm)
1'	46.0
2', 6'	55.0
3', 5'	47.5
1	125.0
2, 6	114.0
3, 5	130.0
4	148.0
C=O	170.0

Experimental Protocol

This section outlines a detailed methodology for acquiring the NMR spectra of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

1. Sample Preparation

• Weigh approximately 10-20 mg of the solid (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone sample.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) can be added as an internal standard (0.03% v/v).

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be used if necessary.

• Transfer the solution into a clean, dry 5 mm NMR tube.

2. NMR Instrument and Parameters

The following parameters are recommended for a 500 MHz NMR spectrometer:

¹H NMR Spectroscopy:

• Spectrometer Frequency: 500 MHz

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Pulse Sequence: zg30

• Number of Scans: 16

• Relaxation Delay: 2.0 s

• Acquisition Time: 4.0 s

• Spectral Width: 12 ppm

¹³C NMR Spectroscopy:

• Spectrometer Frequency: 125 MHz

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Pulse Sequence: zgpg30 (proton decoupled)

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Acquisition Time: 1.5 s

• Spectral Width: 240 ppm

3. Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum.

• Analyze the multiplicities and coupling constants.

Visualizations

Molecular Structure and Atom Numbering

The following diagram illustrates the chemical structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone with atom numbering corresponding to the NMR data tables.

Caption: Molecular structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone with atom numbering for NMR signal assignment.

Experimental Workflow

This diagram outlines the general workflow for the NMR analysis of the target compound.

Caption: General experimental workflow for NMR spectroscopy analysis.

Application Notes and Protocols for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a synthetic compound with potential applications in drug discovery and development. Structurally, it belongs to the family of N-benzoylpiperazine derivatives. While direct biological data for this specific compound is limited in publicly available literature, its close structural analog, (4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone, has been identified as an inhibitor of tyrosinase, a key enzyme in melanin biosynthesis.[1] This suggests that (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone may also exhibit similar bioactivity, making it a compound of interest for researchers in dermatology, cosmetology, and oncology.

These application notes provide a comprehensive guide to developing assays with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, focusing on its potential as a tyrosinase inhibitor. The protocols detailed below are based on established methodologies for assessing tyrosinase inhibition and can be adapted for screening and characterization of this and similar compounds.

Potential Applications

• Dermatology and Cosmetics: As a potential tyrosinase inhibitor, this compound could be investigated for its skin-lightening and depigmenting properties to address hyperpigmentation disorders such as melasma, age spots, and post-inflammatory hyperpigmentation.

• Oncology: Tyrosinase is expressed in melanoma cells. Inhibitors of this enzyme could potentially serve as diagnostic markers or therapeutic agents for melanoma.

• Drug Discovery: The (4-aminophenyl)(piperazin-1-yl)methanone scaffold can serve as a starting point for the synthesis of novel derivatives with a range of biological activities. Studies on similar structures have explored their potential as anti-inflammatory, antimicrobial, and anticonvulsant agents.[2]

Data Presentation

Note: The following quantitative data is for the structurally related compound (4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone and is provided as a reference for assay development and as a potential benchmark for the activity of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. The IC50 value represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Table 1: In Vitro Tyrosinase Inhibitory Activity of (4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone

Compound	Target Enzyme	Substrate	IC50 (µM)	Reference Compound	IC50 (µM) of Reference
(4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone	Mushroom Tyrosinase	L-DOPA	28.9	Kojic Acid	16.69

Data extracted from a study on tyrosinase inhibitors, where the hydroxylated analog of the target compound was synthesized and evaluated.[1]

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay (Enzyme-Based)

This protocol describes a spectrophotometric assay to determine the in vitro inhibitory effect of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone on the activity of commercially available mushroom tyrosinase.

Materials and Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Kojic Acid (positive control)

• Sodium Phosphate Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in cold sodium phosphate buffer.

  • Prepare a stock solution of L-DOPA (e.g., 10 mM) in sodium phosphate buffer. Prepare this solution fresh before use.

  • Prepare a stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (e.g., 10 mM) in DMSO.

  • Prepare a stock solution of Kojic Acid (e.g., 2 mM) in DMSO.

  • Prepare serial dilutions of the test compound and Kojic acid in sodium phosphate buffer to achieve a range of final assay concentrations. Ensure the final DMSO concentration in the assay does not exceed 1%.

• Assay in 96-well Plate:

  • Test wells: Add 40 µL of sodium phosphate buffer, 20 µL of the test compound dilution, and 20 µL of mushroom tyrosinase solution.

  • Control wells (no inhibitor): Add 60 µL of sodium phosphate buffer and 20 µL of mushroom tyrosinase solution.

  • Blank wells (no enzyme): Add 80 µL of sodium phosphate buffer and 20 µL of the test compound dilution.

  • Positive control wells: Add 40 µL of sodium phosphate buffer, 20 µL of Kojic acid dilution, and 20 µL of mushroom tyrosinase solution.

• Reaction Initiation and Measurement:

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm using a microplate reader in kinetic mode for a set period (e.g., 10-20 minutes) at regular intervals (e.g., every minute).

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(V_control - V_test) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

Cell-Based Tyrosinase Activity and Melanin Content Assay

This protocol utilizes the B16F10 murine melanoma cell line to assess the effect of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone on intracellular tyrosinase activity and melanin production.

Materials and Reagents:

• B16F10 melanoma cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• α-Melanocyte-Stimulating Hormone (α-MSH) (optional, to stimulate melanin production)

• L-DOPA

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• Sodium Hydroxide (NaOH)

• DMSO

• 6-well and 96-well cell culture plates

• Microplate reader

Procedure:

Part A: Cell Treatment

• Seed B16F10 cells in a 6-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (prepared in culture medium from a DMSO stock) for a specified duration (e.g., 48-72 hours). Include a vehicle control (DMSO) and a positive control (e.g., Kojic Acid).

• If desired, stimulate melanin synthesis by adding α-MSH to the culture medium.

Part B: Intracellular Tyrosinase Activity Assay

• After treatment, wash the cells with PBS and lyse them using a suitable cell lysis buffer.

• Centrifuge the cell lysates to pellet debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA protein assay.

• In a 96-well plate, add an equal amount of protein (e.g., 20-40 µg) from each lysate to triplicate wells. Adjust the volume with lysis buffer.

• Add L-DOPA solution (e.g., 2 mM final concentration) to each well to initiate the reaction.

• Incubate the plate at 37°C for 1 hour.

• Measure the absorbance at 475 nm.

• Calculate the percentage of tyrosinase inhibition relative to the vehicle-treated control.

Part C: Melanin Content Assay

• After treatment in the 6-well plate, wash the cells with PBS and detach them.

• Centrifuge the cell suspension to obtain a cell pellet.

• Dissolve the cell pellet in 1 N NaOH containing 10% DMSO by heating at 80°C for 1 hour.

• Measure the absorbance of the solubilized melanin at 405 nm using a microplate reader.

• Normalize the melanin content to the total protein concentration of a parallel well.

• Calculate the percentage of melanin reduction compared to the vehicle-treated control.

Visualizations

Caption: Proposed mechanism of action in the melanogenesis pathway.

Caption: Workflow for the mushroom tyrosinase inhibition assay.

Caption: Workflow for the cell-based tyrosinase and melanin assay.

References

• 1. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Activities of Piperazine Derivatives: A Comprehensive Review [wisdomlib.org]

Application Notes and Protocols for PIM Kinase Inhibition in Cell-Based Assays

For research use only. Not for use in diagnostic procedures.

Introduction

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound with limited publicly available data regarding its biological activity in cell-based assays. However, its structural motifs are found in various kinase inhibitors. Due to the lack of specific data for this compound, this document provides detailed application notes and protocols for a well-characterized, representative pan-PIM kinase inhibitor, AZD1208 , which shares some structural similarities and is relevant to the broader class of kinase inhibitors. These protocols and data can serve as a guide for researchers interested in evaluating the effects of novel compounds targeting the PIM kinase family in a cellular context.

The PIM kinases (PIM-1, PIM-2, and PIM-3) are a family of serine/threonine kinases that are key regulators of cell survival, proliferation, and apoptosis.[1] Overexpression of PIM kinases is implicated in the pathogenesis of various hematological malignancies and solid tumors, making them attractive targets for cancer therapy. PIM kinases are downstream effectors of the JAK/STAT signaling pathway and exert their oncogenic effects by phosphorylating numerous substrates involved in cell cycle progression and apoptosis, such as the pro-apoptotic protein BAD and the cell cycle inhibitor p27.[2][3]

Data Presentation: In Vitro Activity of Representative PIM Kinase Inhibitors

The following tables summarize the inhibitory activities of selected PIM kinase inhibitors in both biochemical and cell-based assays.

Table 1: Biochemical Activity of PIM Kinase Inhibitors

Compound	Target	IC50 (nM)	Ki (nM)	Assay Conditions	Reference
AZD1208	PIM-1	0.4	0.1	Cell-free enzymatic assay	[4][5]
PIM-2	5.0	1.92	Cell-free enzymatic assay	[4][5]
PIM-3	1.9	0.4	Cell-free enzymatic assay	[4][5]
SGI-1776	PIM-1	7	-	Cell-free radiometric assay	[6][7]
PIM-2	363	-	Cell-free radiometric assay	[6][7]
PIM-3	69	-	Cell-free radiometric assay	[6][7]
PIM447	PIM-1	-	0.006	Cell-free enzymatic assay	[8]
PIM-2	-	0.018	Cell-free enzymatic assay	[8]
PIM-3	-	0.009	Cell-free enzymatic assay	[8]

Table 2: Cellular Activity of AZD1208 in Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)	Assay	Reference
MOLM-16	Acute Myeloid Leukemia	0.02	CellTiter-Blue Viability Assay (72h)	[5]
KG-1a	Acute Myeloid Leukemia	< 1	Cell Proliferation Assay	[4]
EOL-1	Acute Myeloid Leukemia	< 1	Cell Proliferation Assay	[4]
MV4-11	Acute Myeloid Leukemia	< 1	Cell Proliferation Assay	[4]
Kasumi-3	Acute Myeloid Leukemia	< 1	Cell Proliferation Assay	[4]
SK-N-AS	Neuroblastoma	41.5 (LD50)	AlamarBlue Cell Viability Assay (72h)	[9]
SK-N-BE(2)	Neuroblastoma	37.7 (LD50)	AlamarBlue Cell Viability Assay (72h)	[9]
PC9	Non-Small Cell Lung Cancer	-	MTT Viability Assay (72h)	[10]
H1975	Non-Small Cell Lung Cancer	-	MTT Viability Assay (72h)	[10]

Signaling Pathway

The PIM kinases are regulated by the JAK/STAT pathway and influence multiple downstream signaling cascades involved in cell survival and proliferation.

PIM-1 Signaling Pathway and Inhibition by AZD1208.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is used to determine the effect of a PIM kinase inhibitor on cell proliferation and viability.

Materials:

• Cancer cell line of interest (e.g., MOLM-16)

• Complete cell culture medium

• 96-well cell culture plates

• PIM kinase inhibitor (e.g., AZD1208) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[11]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[11]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.[11]

• Compound Treatment: Prepare serial dilutions of the PIM kinase inhibitor in complete medium. A suggested starting range is 0.01 µM to 100 µM.[2] Include a vehicle control (DMSO) at the same final concentration as the highest inhibitor concentration.

• Remove the old medium and add 100 µL of the medium containing the different concentrations of the inhibitor or vehicle control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours).[10]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[2][11]

• Solubilization: Add 100 µL of solubilization solution to each well and incubate until the formazan crystals are fully dissolved.[2]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI50/IC50 value.

Protocol 2: Western Blot Analysis for Target Modulation

This protocol is used to assess the effect of a PIM kinase inhibitor on the phosphorylation status of its downstream targets.

Materials:

• Cell lysates from treated and control cells

• RIPA buffer

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-BAD (Ser112), anti-BAD, anti-p27, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with various concentrations of the PIM kinase inhibitor (e.g., IC50 and 2x IC50) for a predetermined time (e.g., 24 hours).[2] Include a vehicle control. Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C. Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[2]

• Detection: Wash the membrane again and detect the signal using ECL substrate and an imaging system.[2]

Experimental Workflow

The following diagram illustrates a general workflow for evaluating a novel kinase inhibitor in cell-based assays.

References

• 1. Frontiers | PIM1 signaling in immunoinflammatory diseases: an emerging therapeutic target [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. PIM1 - Wikipedia [en.wikipedia.org]
• 4. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. SGI-1776 | Pim inhibitor | Probechem Biochemicals [probechem.com]
• 8. selleck.co.jp [selleck.co.jp]
• 9. Inhibition of PIM kinases promotes neuroblastoma cell differentiation to a neuronal phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oaepublish.com [oaepublish.com]
• 11. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

Kinase inhibition assay protocol for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Topic: Kinase Inhibition Assay Protocol for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For: Researchers, scientists, and drug development professionals

Introduction

Protein kinases are a crucial class of enzymes that mediate cellular signaling by phosphorylating substrate proteins. Their dysregulation is implicated in numerous diseases, particularly cancer, making them prime targets for therapeutic intervention. The development of small molecule kinase inhibitors is a cornerstone of modern drug discovery. A critical step in this process is the in vitro kinase inhibition assay, which quantifies the potency of a compound against a specific kinase or a panel of kinases.

This document provides a detailed protocol for a fluorescence-based in vitro kinase assay, using (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone as a representative test compound. While specific activity for this compound is not publicly documented, this protocol offers a robust framework for its evaluation and for kinase inhibitor screening in general. The presented methodologies are synthesized from established practices in the field to ensure relevance and applicability.

Data Presentation: Comparative Kinase Inhibition Profile

A primary goal of kinase inhibitor profiling is to determine a compound's potency and selectivity. This is often achieved by screening the compound against a panel of kinases and determining the half-maximal inhibitory concentration (IC50) for each. Lower IC50 values indicate higher potency.[1][2] Data should be organized for clarity, allowing for easy comparison of a test compound's activity against different kinases and relative to known inhibitors.

Table 1: Hypothetical Kinase Selectivity Profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and Comparator Compounds.

Kinase Target	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone IC50 (nM)	Staurosporine IC50 (nM) (Reference Inhibitor)
CDK2/cyclin A	85	7.5
MAPK1 (ERK2)	1,200	150
AKT1	5,300	200
VEGFR2	450	6
EGFR	>10,000	1.5
SRC	780	10

Note: The IC50 values for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are hypothetical and for illustrative purposes only.

Experimental Protocols

This section details a representative protocol for determining the IC50 value of a test compound using a homogenous, fluorescence-based kinase assay. This method is adaptable for high-throughput screening.[3]

Principle of the Assay

The assay measures the phosphorylation of a specific peptide substrate by a kinase. The detection can be based on various fluorescence methods, such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).[3][4] In a TR-FRET assay, a fluorescently labeled antibody that specifically recognizes the phosphorylated substrate is used. When this antibody binds to the phosphorylated substrate, it brings a donor fluorophore into close proximity with an acceptor fluorophore, resulting in a FRET signal that is proportional to the level of kinase activity.[3] A decrease in the fluorescent signal indicates inhibition of the kinase.[3]

Materials and Reagents

• Kinase: Purified recombinant kinase of interest.

• Substrate: Specific peptide substrate for the kinase, often biotinylated.

• Test Compound: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, dissolved in Dimethyl Sulfoxide (DMSO).

• ATP: Adenosine triphosphate, of high purity.

• Kinase Assay Buffer: (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Detection Reagents: TR-FRET enabled detection system including a donor (e.g., Europium-labeled anti-phospho-substrate antibody) and an acceptor (e.g., Streptavidin-XL665).

• Stop Solution: (e.g., EDTA in assay buffer) to chelate Mg2+ and halt the kinase reaction.

• Microplates: Low-volume, 384-well black plates are recommended to minimize background fluorescence.

• Plate Reader: A microplate reader capable of TR-FRET detection.

Experimental Procedure

• Compound Preparation: Prepare a serial dilution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in 100% DMSO. A typical starting concentration might be 1 mM, followed by 1:3 or 1:5 serial dilutions.

• Assay Plate Setup:

  • Dispense a small volume (e.g., 5 µL) of the diluted test compound, positive control (a known inhibitor), and negative control (DMSO vehicle) into the wells of a 384-well plate.

  • Positive Control (0% activity): Wells with a high concentration of a potent, known inhibitor or wells without the kinase enzyme.

  • Negative Control (100% activity): Wells containing only DMSO vehicle.

• Kinase Reaction:

  • Prepare a master mix containing the kinase and its substrate in the kinase assay buffer. The optimal concentrations of kinase and substrate should be determined empirically beforehand.

  • Add the kinase/substrate master mix (e.g., 10 µL) to each well.

  • Allow the plate to incubate for a set period (e.g., 15-30 minutes) at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Phosphorylation:

  • Prepare an ATP solution in the kinase assay buffer. The ATP concentration is typically at or near the Km for the specific kinase to ensure competitive inhibitors can be accurately assessed.[5]

  • Initiate the kinase reaction by adding the ATP solution (e.g., 5 µL) to all wells.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

• Stopping the Reaction and Detection:

  • Stop the reaction by adding the stop solution/detection reagent mix containing EDTA and the TR-FRET reagents (e.g., 10 µL).

  • Incubate the plate at room temperature for 60 minutes to allow for the detection antibody to bind to the phosphorylated substrate.

  • Read the plate on a TR-FRET compatible plate reader, measuring the emission from both the donor and acceptor fluorophores.

Data Analysis

• Calculate the TR-FRET Ratio: For each well, calculate the ratio of the acceptor fluorescence to the donor fluorescence.

• Normalize the Data:

  • The average signal from the negative control (DMSO only) wells represents 100% kinase activity.

  • The average signal from the positive control (no kinase or high concentration of a known inhibitor) wells represents 0% kinase activity.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Signal_compound - Signal_0%_activity) / (Signal_100%_activity - Signal_0%_activity))

• Determine the IC50 Value:

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a four-parameter logistic (sigmoidal) model to determine the IC50 value.[1]

Mandatory Visualizations

Signaling Pathway

A common signaling pathway targeted by kinase inhibitors is the MAPK/ERK pathway, which is critical for cell proliferation and survival.[6] Inhibitors targeting kinases within this cascade, such as Raf or MEK, are of significant therapeutic interest.

Caption: The MAPK/ERK Signaling Pathway.

Experimental Workflow

The following diagram outlines the key steps of the in vitro kinase inhibition assay described in this protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. IC50 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 5. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Inhibitors of the ERK Signalling Pathway: Towards Novel Anti-cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and use of the research chemical (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. The information herein is compiled from available data for this compound and structurally related molecules and is intended to guide laboratory professionals in its safe and effective use.

Chemical and Physical Properties

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a small molecule of interest in chemical and biological research. A summary of its key properties is provided below.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O	PubChem
Molecular Weight	219.28 g/mol	PubChem
CAS Number	55121-99-8	BroadPharm[1]
Appearance	Solid (form may vary)	General
Purity	Typically >97%	BroadPharm[1]
Storage Temperature	-20°C	BroadPharm[1]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and ensuring laboratory safety. The following guidelines are based on best practices for similar chemical entities.

Personal Protective Equipment (PPE)

Due to the lack of a specific Safety Data Sheet (SDS) for this compound, a conservative approach to PPE is recommended, based on the handling of other aromatic amines and piperazine derivatives.[2][3]

PPE Category	Recommendation	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from dust and splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact.
Body Protection	Laboratory coat.	Protects skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if handling large quantities or if dust is generated.	Minimizes inhalation of the powdered compound.

Storage Conditions

For long-term stability, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone should be stored at -20°C.[1] It is recommended to store the compound in a tightly sealed container to prevent moisture absorption and degradation. For piperazine derivatives, it is generally advised to avoid prolonged storage at room temperature to minimize degradation.[4]

Waste Disposal

All waste containing (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, including contaminated labware and PPE, should be treated as hazardous chemical waste.[4][5] Disposal should be conducted through a licensed chemical waste disposal facility in accordance with local, state, and federal regulations.[4] Do not dispose of this compound down the drain or in regular trash.[4]

Experimental Protocols

The following are generalized protocols for the preparation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone for in vitro biological assays. The solubility of this specific compound is not widely reported; therefore, preliminary solubility testing is a mandatory first step.

Preliminary Solubility Assessment

Objective: To determine a suitable solvent for preparing a concentrated stock solution.

Materials:

• (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Ethanol (200 proof, molecular biology grade)

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

Protocol:

• Weigh a small, precise amount (e.g., 1-2 mg) of the compound into three separate sterile microcentrifuge tubes.

• To the first tube, add a volume of DMSO to target a high concentration (e.g., 10 mM or 20 mM).

• To the second tube, add the equivalent volume of ethanol.

• To the third tube, add the equivalent volume of PBS or your chosen cell culture medium.

• Vortex each tube vigorously for 1-2 minutes.

• Visually inspect for complete dissolution. If the compound does not dissolve, gentle warming (e.g., 37°C for 5-10 minutes) may be attempted.

• Based on these results, select the solvent that provides the highest solubility. For many non-polar research compounds, DMSO is the solvent of choice.[6][7]

Preliminary solubility testing workflow.

Preparation of a Concentrated Stock Solution

Objective: To prepare a high-concentration stock solution for subsequent dilution. This protocol assumes DMSO is the chosen solvent.

Materials:

• (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Anhydrous, cell culture-grade DMSO

• Sterile microcentrifuge tubes or amber vials

• Vortex mixer

• Calibrated analytical balance

Protocol:

• In a biological safety cabinet or a designated clean area, weigh out a precise amount of the compound into a sterile tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher).

• Cap the tube tightly and vortex until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Visually confirm that no particulates are present.

• Aliquot the stock solution into single-use volumes in sterile, labeled microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Preparation of Working Solutions for In Vitro Assays

Objective: To dilute the concentrated stock solution into the final aqueous medium for cell-based or biochemical assays.

Materials:

• Concentrated stock solution in DMSO

• Sterile, pre-warmed (37°C) cell culture medium or assay buffer

• Sterile conical or microcentrifuge tubes

• Vortex mixer

Protocol:

• Thaw an aliquot of the concentrated stock solution at room temperature.

• Pre-warm the required volume of cell culture medium or assay buffer to 37°C.

• Perform serial dilutions of the stock solution into the pre-warmed medium to achieve the final desired experimental concentrations.

• Crucial Step: To prevent precipitation, add the DMSO stock solution to the aqueous medium dropwise while vortexing or swirling the tube. This rapid mixing helps to keep the compound in solution.

• Ensure the final concentration of DMSO in the assay medium is consistent across all experimental conditions (including vehicle controls) and is below a cytotoxic level for your cell line (typically ≤ 0.5% v/v).[6]

Workflow for preparing working solutions.

Solvent Cytotoxicity Control

Objective: To determine the highest concentration of the chosen solvent (e.g., DMSO) that can be tolerated by the cells in your assay without affecting their viability.

Protocol:

• Seed your cells in a multi-well plate at the desired density for your experiment.

• Prepare serial dilutions of the solvent (e.g., DMSO) in your complete cell culture medium. The concentration range should span the expected final concentrations in your experiment (e.g., from 0.01% to 1.0% v/v).

• Include a "medium only" control with no solvent.

• Replace the culture medium in the wells with the medium containing the different solvent concentrations.

• Incubate the plate for the same duration as your planned experiment (e.g., 24, 48, or 72 hours).

• Assess cell viability using a standard method (e.g., MTT, resazurin, or cell counting).

• Determine the highest solvent concentration that does not significantly reduce cell viability compared to the "medium only" control. This concentration should be the maximum used in your compound treatment experiments.

Signaling Pathways and Experimental Logic

As a research chemical, the specific biological targets and signaling pathways modulated by (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are likely under investigation and not yet fully elucidated. The experimental workflow for characterizing such a compound typically follows a logical progression from initial screening to more detailed mechanistic studies.

Logical workflow for new compound characterization.

References

• 1. ehs.ucsf.edu [ehs.ucsf.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (CAS No. 55121-99-8).

Frequently Asked Questions (FAQs)

Q1: What are the general properties of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone that might affect its solubility?

Q2: My (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not dissolving in my aqueous buffer. What should I do first?

A2: If you are encountering poor solubility in an aqueous buffer, the first step is to assess the pH of your solution. Given the basic nature of the compound, its solubility is expected to increase at a lower pH. Consider adjusting the pH of your buffer to a more acidic range (e.g., pH 4-6) to facilitate protonation and dissolution. Always check for compound stability at different pH values.

Q3: How can I prepare a stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

A3: For creating a stock solution, it is advisable to start with an organic solvent. Due to the compound's structure, polar aprotic solvents are a good starting point. See the table below for a list of common laboratory solvents. It is common practice in many assays for research compounds to be first dissolved in DMSO.[1]

Q4: I need to use this compound in a cell-based assay. What is the best way to prepare the final dilution in my cell culture medium?

A4: When preparing dilutions for cell-based assays from a stock solution (e.g., in DMSO), it is crucial to avoid precipitation of the compound. A common method is to add the stock solution to the cell culture medium with vigorous vortexing. The final concentration of the organic solvent (like DMSO) should be kept low (typically <0.5%) to minimize cytotoxicity. If precipitation occurs, you may need to explore alternative formulation strategies.

Troubleshooting Guide

Issue 1: Compound Precipitation Upon Dilution in Aqueous Media

If you observe precipitation when diluting your organic stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone into an aqueous buffer or cell culture medium, follow these steps:

• Decrease the Final Concentration: The most straightforward approach is to lower the final concentration of the compound in the aqueous medium.

• pH Adjustment: As mentioned in the FAQs, the solubility of this compound is likely pH-dependent. Try lowering the pH of the aqueous medium.

• Use of Co-solvents: The addition of a water-miscible organic co-solvent to the aqueous medium can increase the solubility of hydrophobic compounds.[2][3] Examples include ethanol or polyethylene glycol (PEG).

• Employ Surfactants: Surfactants can be used to form micelles that encapsulate the compound, thereby increasing its apparent solubility.

Issue 2: Inconsistent Results in Biological Assays

Inconsistent assay results can often be attributed to poor solubility and precipitation of the test compound.

• Visually Inspect for Precipitation: Before running your assay, visually inspect your solutions for any signs of precipitation (cloudiness, particulates). Centrifugation of the solution before use can help remove undissolved compound.

• Determine Kinetic Solubility: Performing a kinetic solubility assay can help you determine the concentration at which your compound will remain in solution under your specific assay conditions.[1]

Data Presentation

Table 1: Properties of Common Organic Solvents for Stock Solution Preparation

Solvent	Polarity Index	Dielectric Constant (at 20°C)	Boiling Point (°C)	Notes
Dimethyl Sulfoxide (DMSO)	7.2	46.7	189	A common solvent for preparing high-concentration stock solutions of research compounds.[1]
N,N-Dimethylformamide (DMF)	6.4	36.7	153	A polar aprotic solvent with strong solvating power.
Ethanol	5.2	24.6	78.5	A protic solvent that can be used as a co-solvent.
Methanol	5.1	32.7	64.7	A polar protic solvent.
Acetonitrile	5.8	37.5	81.6	A polar aprotic solvent.
Tetrahydrofuran (THF)	4.0	7.5	66	A less polar aprotic solvent.

Data compiled from multiple sources.[4][5][6][7]

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment

This protocol provides a general method for determining the kinetic solubility of a compound from a DMSO stock solution in an aqueous buffer.

• Preparation of Stock Solution: Prepare a high-concentration stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in 100% DMSO (e.g., 10 mM).

• Serial Dilution: Serially dilute the stock solution in DMSO to create a range of concentrations.

• Addition to Buffer: Add a small volume of each DMSO concentration to your aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4) to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all samples (e.g., 1%).

• Incubation: Incubate the samples at room temperature for a set period (e.g., 2 hours) with gentle shaking.

• Separation of Undissolved Compound: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 20 minutes to pellet any precipitated compound.

• Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The highest concentration at which no precipitation is observed is considered the kinetic solubility under those conditions.

Protocol 2: Thermodynamic Solubility Assessment

This protocol outlines a method to determine the equilibrium (thermodynamic) solubility of the solid compound.

• Addition of Solid Compound: Add an excess amount of solid (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone to a known volume of the desired aqueous buffer.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and dissolved compound.[1]

• Phase Separation: Separate the solid and liquid phases by filtration or centrifugation.[1]

• Quantification: Determine the concentration of the dissolved compound in the clear supernatant or filtrate using a validated analytical method like HPLC-UV.

• Data Analysis: The measured concentration represents the thermodynamic solubility of the compound in that specific medium.

Visualizations

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. ijmsdr.org [ijmsdr.org]
• 3. longdom.org [longdom.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Solvent Physical Properties [people.chem.umass.edu]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]
• 7. ce.sysu.edu.cn [ce.sysu.edu.cn]

Technical Support Center: Improving the Solubility of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Troubleshooting Guide

Issue: Inconsistent results or precipitation observed during in vitro assays.

This is a common challenge with poorly soluble compounds. The following workflow can help diagnose and resolve the issue.

Caption: Troubleshooting workflow for inconsistent assay results.

Solution Steps:

• Determine Kinetic Solubility: The first step is to determine the kinetic solubility of the compound in your specific assay buffer. This will reveal the concentration at which the compound begins to precipitate under your experimental conditions.

• pH Adjustment: If your experimental parameters allow, modifying the pH of the medium can enhance solubility. As a basic compound, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is expected to be more soluble at a lower pH.

• Co-solvent Optimization: If you are using a co-solvent like DMSO, ensure the final concentration in your assay is optimized. While a higher concentration can aid solubility, it should not exceed a level that impacts the biological system (typically <0.5%).

• Advanced Formulation: If the above steps are not sufficient, consider more advanced formulation strategies such as creating a nanosuspension or a cyclodextrin inclusion complex.[1]

Frequently Asked Questions (FAQs)

Q1: What are the general strategies to improve the aqueous solubility of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

A1: Given its chemical structure containing a basic piperazine moiety, several techniques can be employed to enhance its aqueous solubility:

• Salt Formation: Converting the basic piperazine derivative to a salt is a highly effective method. Common counterions include hydrochloride, mesylate, and sulfate. A salt screening study is recommended to find the most suitable salt form that offers optimal solubility and stability.[1]

• pH Adjustment: Lowering the pH of the solution will increase the ionization of the basic piperazine nitrogen, which generally leads to a significant increase in aqueous solubility.

• Co-solvents: The use of water-miscible organic solvents such as DMSO, ethanol, or polyethylene glycols (PEGs) can increase the solubility of hydrophobic compounds.[1] It is crucial to use the minimum amount necessary and include appropriate vehicle controls in biological assays.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs, forming inclusion complexes with enhanced solubility.[2]

• Nanosuspension: This technique involves reducing the particle size of the drug to the nanometer range, which increases the surface area available for dissolution.[1]

• Co-crystallization: Forming a co-crystal with a benign co-former can alter the physicochemical properties of the active pharmaceutical ingredient (API), including its solubility.[1]

Q2: I'm observing precipitation when diluting my DMSO stock solution into an aqueous buffer. How can I prevent this?

A2: This is a common issue for compounds with poor aqueous solubility. Here are some strategies to mitigate this:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is at a level your experiment can tolerate (typically ≤1%) without affecting the biological system.[2]

• Stepwise Dilution: Instead of a single large dilution, perform intermediate dilutions in a buffer that contains a higher percentage of an organic co-solvent or a solubilizing agent.

• Use of Surfactants: A small amount of a non-ionic surfactant (e.g., Tween 80, Pluronic F-68) in the aqueous buffer can help to maintain the compound in solution.

• Vortexing/Sonication: Ensure thorough mixing by vortexing or brief sonication immediately after dilution.

Q3: When should I consider more advanced techniques like salt formation or co-crystallization?

A3: If simpler methods like pH adjustment and the use of co-solvents do not provide sufficient solubility for your experimental needs, or if you require a solid form with improved dissolution properties for in vivo studies, then advanced techniques are the logical next step.[2]

Data Presentation

The following tables provide illustrative data on the solubility enhancement of similar piperazine-containing compounds using various techniques. Note: Data for the specific compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not publicly available and would need to be determined experimentally.

Table 1: Effect of pH on the Solubility of a Representative Piperidine Derivative

Medium	pH	Solubility (mg/mL)
Deionized Water	~7.0	< 0.0001
Phosphate-Buffered Saline (PBS)	7.4	< 0.0001
0.01 M Hydrochloric Acid (HCl)	2.0	1-10
Data adapted for 3-[(4-Methylphenyl)methyl]piperidine from BenchChem.[2]

Table 2: Solubility Enhancement of NSAIDs through Piperazine Salt Formation

Drug	Solubility Increase Factor (vs. free drug in pure water)
Ibuprofen-piperazine salt	> 10-fold
Indomethacin-piperazine salt	> 10-fold
Sulindac-piperazine salt	> 10-fold
Phenylbutazone-piperazine salt	> 10-fold
Ketoprofen-piperazine salt	> 10-fold
Flurbiprofen-piperazine salt	> 10-fold
Data adapted from a study on NSAIDs with piperazine.[3][4]

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility (Shake-Flask Method)

This method is the gold standard for determining the equilibrium solubility of a compound.

Caption: Workflow for thermodynamic solubility determination.

Methodology:

• Preparation: Add an excess amount of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone to a vial containing the aqueous buffer of interest (e.g., PBS, pH 7.4). The presence of undissolved solid should be visible.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: After equilibration, separate the undissolved solid from the solution. This is typically done by centrifugation followed by filtering the supernatant through a 0.22 µm filter to remove any remaining fine particles.

• Quantification: Accurately dilute the clear supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Reporting: Express the solubility in mg/mL or mol/L at the specified temperature and pH.[2]

Protocol 2: Co-crystal Screening by Slurry Conversion

This protocol outlines a common method for screening for co-crystal formation.

Methodology:

• Solvent Selection: Choose a solvent in which both the API and the co-former have limited solubility.

• Slurrying: Add the API and a stoichiometric amount (e.g., 1:1 molar ratio) of a selected co-former to a vial. Add a small amount of the chosen solvent to create a slurry.

• Equilibration: Stir the slurry at a constant temperature for an extended period (e.g., 24-72 hours) to facilitate the conversion to the co-crystal form.[2]

• Isolation: Filter the solid from the slurry and allow it to air dry.

• Characterization: Analyze the resulting solid using techniques like Powder X-ray Diffraction (PXRD) to determine if a new crystalline form has been generated, which would indicate co-crystal formation.[2]

Protocol 3: Preparation of a Nanosuspension by Solvent Precipitation

This is a common "bottom-up" method for preparing nanosuspensions.

Caption: Workflow for nanosuspension preparation via solvent precipitation.

Methodology:

• Organic Phase Preparation: Dissolve (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a suitable water-miscible organic solvent (e.g., acetone, ethanol) to create a saturated or near-saturated solution.

• Aqueous Phase Preparation: Dissolve a stabilizer (e.g., a polymer or surfactant) in water.

• Precipitation: Under high-speed stirring or homogenization, inject the organic phase into the aqueous phase. The rapid change in solvent polarity will cause the drug to precipitate as nanoparticles.[1]

• Solvent Removal: Remove the organic solvent, typically by evaporation under reduced pressure, to yield the final aqueous nanosuspension.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Troubleshooting Guide

Experiments involving the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone can present several challenges. The following table outlines common issues, their probable causes, and recommended solutions to streamline your research and development process.

Issue	Potential Cause(s)	Recommended Solutions & Preventive Measures
Low or No Product Yield	1. Incomplete Carboxylic Acid Activation: Insufficient or degraded coupling reagent.	1. Use fresh, high-quality coupling reagents (e.g., HATU, HOBt/EDC). Increase the equivalents of the coupling reagent to 1.1-1.5 equivalents. Pre-activate the carboxylic acid with the coupling reagent for 15-30 minutes before adding the amine.[1]
2. Amine Deactivation: Protonation of 1-methylpiperazine by the carboxylic acid starting material.	2. Add the amine component dropwise to the activated carboxylic acid solution.[1] Use a non-nucleophilic base (e.g., DIPEA, NMM) to neutralize the reaction mixture (typically 2-3 equivalents).[1]
3. Hydrolysis of Activated Intermediate: Presence of moisture in the reaction.	3. Use anhydrous solvents and reagents. Dry solvents over molecular sieves if necessary. Conduct the reaction under an inert atmosphere (e.g., Nitrogen, Argon).
Presence of Multiple Byproducts	1. Self-Polymerization of 4-Aminobenzoic Acid Precursor: The amino group of one molecule reacts with the activated carboxyl group of another.	1. A two-step synthesis is highly recommended: First, couple 4-nitrobenzoyl chloride with 1-methylpiperazine. Second, reduce the nitro group to an amine.[2] If using a one-step approach with 4-aminobenzoic acid, pre-activate the carboxylic acid before adding the amine and maintain a low reaction temperature (e.g., 0 °C).[1]
2. Diacylation of 1-Methylpiperazine: The secondary amine of the piperazine ring in the product reacts with another molecule of the activated carboxylic acid.	2. Use a slight excess (1.1-1.2 equivalents) of 1-methylpiperazine relative to the carboxylic acid. Add the activated carboxylic acid slowly to the solution of 1-methylpiperazine.
3. Guanidinylation of Amine: Direct reaction of uronium/aminium-based coupling reagents (e.g., HATU, HBTU) with 1-methylpiperazine.[1]	3. Ensure the carboxylic acid is fully dissolved and pre-activated before adding the amine.[1] Consider using a phosphonium-based coupling reagent like PyBOP.[1]
Difficult Purification	1. Similar Polarity of Product and Byproducts: Co-elution during column chromatography.	1. Optimize the mobile phase for column chromatography. A gradient elution may be necessary. Consider derivatizing the primary amine of the desired product to alter its polarity for easier separation, followed by a deprotection step.
2. Water-Soluble Byproducts from Coupling Reagents: Byproducts from EDC or other water-soluble reagents remaining in the organic phase.	2. Perform aqueous washes of the organic layer with dilute acid (e.g., 1M HCl) to remove basic impurities and with a mild base (e.g., saturated NaHCO₃ solution) to remove acidic impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route to minimize byproducts?

A1: A two-step synthetic pathway is generally the most reliable method to avoid the formation of byproducts resulting from the reactivity of the free amino group. This involves:

• Amide Coupling: Reacting 4-nitrobenzoyl chloride with 1-methylpiperazine to form (4-nitrophenyl)(4-methylpiperazin-1-yl)methanone.

• Nitro Group Reduction: Reducing the nitro intermediate to the desired (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone using a standard reduction method, such as catalytic hydrogenation (e.g., H₂, Pd/C) or metal-acid reduction (e.g., SnCl₂/HCl, Fe/NH₄Cl).[2]

Q2: Which coupling reagents are recommended for the amide bond formation step?

A2: For the coupling of a carboxylic acid with an amine, several reagents are effective.

• Uronium/Aminium Salts (HATU, HBTU): These are highly efficient and lead to rapid reaction times, but can cause guanidinylation of the amine if not used correctly.[1]

• Carbodiimides (EDC, DCC): Often used with additives like HOBt or HOAt, these are cost-effective options. EDC is particularly useful as its urea byproduct is water-soluble, simplifying purification.[1]

• Phosphonium Salts (PyBOP): These are also very effective and can sometimes minimize side reactions associated with uronium/aminium salts.[1]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is a common method for monitoring the reaction. Use a mobile phase that provides good separation between the starting materials and the product. High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can provide more accurate monitoring and confirm the identity of the product by its mass.[3]

Q4: What are the expected NMR signals for the final product?

A4: For (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, you can expect to see:

• ¹H NMR: Signals for the aromatic protons (typically two doublets in the aromatic region), the piperazine ring protons (often complex multiplets), and a singlet for the methyl group on the piperazine ring. The protons of the amino group will appear as a singlet.

• ¹³C NMR: Resonances for the carbonyl carbon, the aromatic carbons, the piperazine ring carbons, and the methyl carbon.

Q5: What are the characteristic mass spectrometry signals for the product and potential byproducts?

A5: Using a technique like Electrospray Ionization (ESI) in positive mode, you would expect to find:

• Product: [M+H]⁺ ion for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

• Diacylated Byproduct: An [M+H]⁺ ion corresponding to the addition of another 4-aminobenzoyl group to the product.

• Self-Coupled Byproduct: An [M+H]⁺ ion for the dimer of the 4-aminobenzoic acid precursor.

Experimental Protocols

Protocol 1: Two-Step Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Step 1: Synthesis of (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone

• In a round-bottom flask under an inert atmosphere, dissolve 1-methylpiperazine (1.1 eq) and a non-nucleophilic base such as triethylamine or DIPEA (1.5 eq) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the mixture to 0 °C in an ice bath.

• Dissolve 4-nitrobenzoyl chloride (1.0 eq) in the same anhydrous solvent and add it dropwise to the cooled piperazine solution over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water. Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Reduction of the Nitro Group

• Dissolve the purified (4-nitrophenyl)(4-methylpiperazin-1-yl)methanone (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalyst, such as 10% Palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the final product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Protocol 2: HPLC-UV Method for Purity Analysis

This is a general starting method that should be optimized for your specific instrument and sample.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 5-10%) and increase to a high percentage (e.g., 95%) over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Visualizations

Caption: Recommended two-step synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Caption: Common side reactions in the one-pot synthesis approach.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Optimizing reaction conditions for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone synthesis

Welcome to the technical support center for the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and comparative data to assist researchers, scientists, and drug development professionals in optimizing their synthetic procedures.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Q1: Low or no product yield in the amide coupling reaction.

Possible Causes & Solutions:

• Ineffective Amide Coupling Reagent: The choice of coupling reagent is critical. For sterically hindered or electronically challenging substrates, a more powerful reagent may be necessary.

  • Recommendation: If standard carbodiimide reagents like EDC are yielding poor results, consider switching to a uronium/aminium salt-based reagent such as HATU, which is known for its high efficiency and rapid reaction times.[1]

• Incorrect Base: The base is crucial for deprotonating the carboxylic acid and neutralizing any acidic byproducts.

  • Recommendation: N,N-Diisopropylethylamine (DIPEA) is a common and effective non-nucleophilic base for these reactions. Ensure at least 2-3 equivalents are used.[2]

• Reaction Solvent: The solubility of all reactants is key for a successful reaction.

  • Recommendation: Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are common solvents. DMF is often preferred for its ability to dissolve a wide range of reactants, including amine salts and carboxylic acids.[3]

• Order of Reagent Addition: The order of addition can impact the formation of the active ester and minimize side reactions.

  • Recommendation: A common practice is to pre-activate the carboxylic acid with the coupling reagent and an additive like HOBt for 15-30 minutes before adding the amine.[4] This minimizes the exposure of the coupling reagent to the amine, reducing the formation of guanidinium byproducts.[5]

Q2: Formation of significant impurities or side products.

Possible Causes & Solutions:

• Side reaction with the coupling reagent: Some coupling reagents can react with the amine to form unwanted byproducts.

  • Recommendation: Pre-activation of the carboxylic acid before adding 1-methylpiperazine can mitigate this issue.[4]

• Self-condensation of 4-aminobenzoic acid: If the amino group of 4-aminobenzoic acid is not protected, it can lead to polymerization.

  • Recommendation: Consider using a protected starting material, such as Boc-4-aminobenzoic acid, followed by a deprotection step after the amide coupling. Alternatively, the synthesis can proceed via 4-nitrobenzoic acid, with the nitro group being reduced to an amine in the final step.[6]

• Racemization (if applicable to derivatives): While not an issue for this specific molecule, be aware that harsh conditions can lead to racemization in chiral analogs.

  • Recommendation: The use of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can suppress racemization.[1]

Q3: Difficulty in purifying the final product.

Possible Causes & Solutions:

• Water-soluble byproducts: Byproducts from coupling reagents, such as the urea from EDC, can complicate purification.

  • Recommendation: A standard aqueous workup involving washes with dilute acid (to remove unreacted amine and base), saturated sodium bicarbonate (to remove unreacted carboxylic acid and HOBt), and brine should be effective.[2]

• Product solubility: The product may have challenging solubility properties.

  • Recommendation: Purification by column chromatography on silica gel is a standard method. A gradient elution with a mixture of dichloromethane and methanol or ethyl acetate and hexanes is a good starting point.[2]

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

There are two primary, reliable routes:

• Direct Amide Coupling: This involves the direct coupling of a 4-aminobenzoic acid derivative (either protected or unprotected) with 1-methylpiperazine using a suitable coupling reagent.

• Two-Step Nitro Reduction Route: This route starts with the amide coupling of 4-nitrobenzoic acid (or its acid chloride) with 1-methylpiperazine to form (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone. This intermediate is then reduced to the final product.[6]

Q2: Which amide coupling reagent is best for this synthesis?

The "best" reagent depends on factors like cost, desired reaction time, and the scale of the synthesis.

• EDC/HOBt: A cost-effective and common choice for standard amide couplings. The urea byproduct is water-soluble, which simplifies workup.[4]

• HATU: A highly efficient and fast-acting reagent, particularly useful for challenging couplings that may be sluggish with other reagents. It can be more expensive.[1]

Q3: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most common method. Use a suitable mobile phase (e.g., 10% methanol in dichloromethane) to separate the starting materials from the product. Staining with an appropriate indicator (e.g., potassium permanganate or UV light) will help visualize the spots.

Q4: What are the typical reaction conditions for the nitro reduction step?

Common methods for reducing the nitro group include:

• Zinc dust and HCl in ethanol: This is a classic and effective method, often carried out at reflux.[6]

• Catalytic Hydrogenation: Using a catalyst like Palladium on carbon (Pd/C) or Raney Nickel with a hydrogen source (e.g., hydrogen gas, ammonium formate) is a clean and efficient method.[1]

Data Presentation

Table 1: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Additive	Base	Typical Solvent	Reaction Time (h)	Representative Yield (%)	Notes
EDC	HOBt	DIPEA	DMF / DCM	12 - 24	70 - 85	Cost-effective; water-soluble urea byproduct simplifies workup.[4]
HATU	None	DIPEA	DMF	1 - 4	85 - 95	Highly efficient and fast, good for difficult couplings.[1]
T3P®	None	Pyridine	EtOAc	2 - 6	80 - 90	Versatile and safe reagent.
DCC	HOBt	DIPEA	DCM	12 - 24	70 - 85	Dicyclohexylurea (DCU) byproduct is insoluble and filtered off.

Yields are representative and can vary based on specific reaction conditions and scale.

Experimental Protocols

Protocol 1: Synthesis via Two-Step Nitro Reduction Route

Step A: Synthesis of (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone

• To a solution of 4-nitrobenzoyl chloride (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C, add triethylamine (2.5 eq).

• Slowly add a solution of 1-methylpiperazine (1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by recrystallization or column chromatography. A reported yield for a similar reaction is 82%.

Step B: Reduction of the Nitro Group

• Dissolve the (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (1.0 eq) in a mixture of ethanol and concentrated HCl.[6]

• Cool the solution to 0 °C and add zinc dust (approx. 30 eq) portion-wise.[6]

• After the addition is complete, heat the reaction mixture to reflux for 2 hours.[6]

• Cool the mixture to room temperature and make it alkaline with a 5N NaOH solution.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product. A yield of 44% has been reported for a similar reduction.[6]

Protocol 2: Direct Amide Coupling using HATU

• To a solution of 4-aminobenzoic acid (1.0 eq) in DMF (0.1 M), add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add 1-methylpiperazine (1.2 eq) to the reaction mixture.

• Stir at room temperature for 1-4 hours, monitoring by TLC.

• Once the reaction is complete, dilute with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Caption: Alternative synthetic routes to the target compound.

References

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. reddit.com [reddit.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Support Center: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in solution?

For optimal stability, it is recommended to store solutions of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone at -20°C.[1] Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation. For short-term storage (up to 24 hours), refrigeration at 2-8°C may be acceptable, but this should be verified with stability studies. Solutions should be protected from light.

Q2: What are the likely degradation pathways for this compound in solution?

Based on the chemical structure, which contains amide and aniline functional groups, the primary degradation pathways are likely to be hydrolysis and oxidation.[2][3][4]

• Hydrolysis: The amide bond can be susceptible to hydrolysis under both acidic and basic conditions, leading to the formation of 4-aminobenzoic acid and 1-methylpiperazine.

• Oxidation: The aromatic amine (aniline) group is prone to oxidation, which can be initiated by exposure to air, light, or oxidizing agents. This can lead to the formation of colored degradation products.

• Photodegradation: Exposure to UV or visible light can also promote degradation, particularly of the aniline moiety.

Q3: How can I assess the stability of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in my experimental conditions?

A forced degradation study is a common approach to understanding the stability of a compound.[2][3][4][5] This involves subjecting the compound to harsh conditions to intentionally induce degradation. The results help in identifying potential degradants and developing a stability-indicating analytical method.[4][6] A typical forced degradation study would include the following conditions:

• Acidic hydrolysis (e.g., 0.1 M HCl)

• Basic hydrolysis (e.g., 0.1 M NaOH)

• Oxidative degradation (e.g., 3% H₂O₂)

• Thermal stress (e.g., 70°C)

• Photolytic stress (exposure to UV and visible light)

The extent of degradation is typically monitored by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

Problem	Possible Cause	Suggested Solution
Unexpectedly rapid degradation of the compound in solution.	The solution pH may be too acidic or basic, promoting hydrolysis.	Buffer the solution to a neutral pH (around 7.0) if compatible with the experimental protocol. Prepare fresh solutions before use.
The solution may be exposed to light or atmospheric oxygen.	Protect the solution from light by using amber vials or covering the container with aluminum foil. Degas the solvent and store the solution under an inert atmosphere (e.g., nitrogen or argon).
Contaminants in the solvent or reagents may be catalyzing degradation.	Use high-purity solvents and reagents.
Precipitation of the compound from solution.	The concentration of the compound may exceed its solubility in the chosen solvent.	Determine the solubility of the compound in the solvent at the experimental temperature. Consider using a co-solvent or a different solvent system.
The temperature of the solution has decreased, reducing solubility.	If the experiment allows, gently warm the solution to redissolve the compound. Ensure the storage temperature is appropriate to maintain solubility.
Inconsistent results in bioassays.	The compound may be degrading over the time course of the experiment.	Perform a time-course stability study under the specific assay conditions to determine the degradation rate. If significant degradation occurs, adjust the experimental window or prepare fresh compound solutions at different time points.
Appearance of new peaks in HPLC chromatograms over time.	These are likely degradation products.	Conduct a forced degradation study to identify the conditions that produce these peaks. This will help in elucidating the degradation pathway. Use mass spectrometry (LC-MS) to identify the structure of the degradants.

Quantitative Data Summary

The following tables provide an illustrative example of how to present data from a forced degradation study.

Table 1: Summary of Forced Degradation Results for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Stress Condition	Duration	Temperature	% Degradation	Number of Degradants
0.1 M HCl	24 hours	60°C	15.2%	2
0.1 M NaOH	24 hours	60°C	28.5%	3
3% H₂O₂	24 hours	Room Temp	45.1%	4
Heat	48 hours	80°C	8.7%	1
Light (UV/Vis)	7 days	Room Temp	12.3%	2

Table 2: HPLC Peak Purity Analysis of Stressed Samples

Stress Condition	Main Peak Purity Angle	Main Peak Purity Threshold	Purity Flag
0.1 M HCl	0.985	0.990	No
0.1 M NaOH	0.972	0.990	No
3% H₂O₂	0.965	0.990	No
Heat	0.995	0.990	Yes
Light (UV/Vis)	0.988	0.990	No

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Heat 1 mL of the stock solution at 80°C for 48 hours.

• Photolytic Degradation: Expose 1 mL of the stock solution to a combination of UV and visible light (as per ICH Q1B guidelines) for 7 days.

• Sample Analysis: At the end of the stress period, neutralize the acidic and basic samples, and dilute all samples to an appropriate concentration for HPLC analysis. Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 20 mM ammonium acetate, pH 7.0).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm (or a more specific wavelength determined by UV-Vis spectrophotometry).

• Column Temperature: 30°C.

• Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.[6]

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Potential hydrolytic degradation pathway.

References

• 1. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. longdom.org [longdom.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. rjptonline.org [rjptonline.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. The information is presented in a question-and-answer format through a troubleshooting guide and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and what are its common uses?

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a chemical compound containing a primary aromatic amine, an amide linkage, and a methylpiperazine group.[1][2] Phenylpiperazine derivatives are known to exhibit a range of biological activities and can cross the blood-brain barrier, making them of interest in the treatment of central nervous system disorders.[3]

Q2: What are the primary factors that can cause the degradation of this compound?

Based on its chemical structure, the primary factors that can lead to the degradation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are:

• Hydrolysis: The amide bond can be cleaved under acidic or basic conditions.

• Oxidation: The primary aromatic amine and the tertiary amine in the piperazine ring are susceptible to oxidation.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation.[3][4]

Q3: How can I store (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone to ensure its stability?

To minimize degradation, it is recommended to store the compound in a cool, dark, and dry place.[5] For long-term storage, keeping it at -20°C is advisable.[5] It should be stored in a tightly sealed container to protect it from moisture and air.

Q4: What are the likely degradation products of this compound?

While specific degradation products for this exact molecule are not extensively documented in publicly available literature, based on its functional groups, likely degradation products include:

• Hydrolytic degradation: 4-aminobenzoic acid and 1-methylpiperazine.

• Oxidative degradation: N-oxide derivatives of the piperazine ring and oxidation products of the aminophenyl group, potentially leading to colored impurities.

Troubleshooting Guide

This guide will help you identify and resolve common issues related to the degradation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone during your experiments.

Problem	Potential Cause	Recommended Solution
Discoloration of the compound (e.g., turning yellow or brown)	Oxidation of the primary aromatic amine.	Store the compound under an inert atmosphere (e.g., argon or nitrogen). Avoid exposure to air and light. Use antioxidants if compatible with your experimental setup.
Appearance of new peaks in HPLC analysis	Degradation of the compound due to hydrolysis, oxidation, or photodegradation.	Conduct forced degradation studies to identify the degradation products.[6][7] Adjust experimental conditions (pH, temperature, light exposure) to minimize degradation.
Low assay values or loss of potency	Significant degradation of the active pharmaceutical ingredient (API).	Review storage conditions and handling procedures. Perform a comprehensive stability study to determine the shelf-life under your specific conditions.
Inconsistent experimental results	Variable degradation of the compound between experiments.	Standardize all experimental protocols, including solution preparation, incubation times, and storage of stock solutions. Prepare fresh solutions for each experiment whenever possible.

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are crucial for identifying potential degradation pathways and developing stability-indicating analytical methods.[4][6][7]

Condition	Methodology	Expected Outcome
Acidic Hydrolysis	Dissolve the compound in a suitable solvent and add 0.1 N HCl. Incubate at 60°C for 24 hours. Neutralize the solution before analysis.	Degradation of the amide bond, leading to the formation of 4-aminobenzoic acid and 1-methylpiperazine.
Basic Hydrolysis	Dissolve the compound in a suitable solvent and add 0.1 N NaOH. Incubate at 60°C for 24 hours. Neutralize the solution before analysis.	Degradation of the amide bond, similar to acidic hydrolysis.
Oxidative Degradation	Dissolve the compound in a suitable solvent and add 3% H₂O₂. Keep at room temperature for 24 hours.	Formation of N-oxides and other oxidation products.
Thermal Degradation	Heat the solid compound at 80°C for 48 hours.	Assess the thermal stability of the solid form.
Photodegradation	Expose a solution of the compound to UV light (e.g., 254 nm) and visible light for a defined period.	Identify light-sensitive degradation products.

Visualizations

Caption: Troubleshooting workflow for degradation issues.

Caption: Potential degradation pathways.

References

• 1. (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone | C12H17N3O | CID 231408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isaacpub.org [isaacpub.org]
• 4. biomedres.us [biomedres.us]
• 5. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 6. longdom.org [longdom.org]
• 7. biopharminternational.com [biopharminternational.com]

Navigating the Purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Technical Support Guide

For researchers, scientists, and drug development professionals working with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, achieving high purity is a critical step for reliable downstream applications. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

A1: Common impurities can arise from starting materials, side reactions, or degradation. These may include unreacted 4-nitrobenzoyl chloride or a related activated carboxylic acid, excess N-methylpiperazine, and byproducts from incomplete amide bond formation or side reactions involving the aniline moiety. In some cases, N-oxide derivatives can form due to oxidation of the piperazine nitrogen.

Q2: My purified (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a colored oil instead of a solid. What could be the issue?

A2: The presence of residual solvents or minor impurities can prevent crystallization, resulting in an oil. It is also possible that the product has formed a salt with an acidic impurity. Further purification by column chromatography or recrystallization from a different solvent system may be necessary. Ensure all solvents are thoroughly removed under high vacuum.

Q3: Why is my compound streaking on the silica gel TLC plate and eluting with the solvent front during column chromatography?

A3: The basic nature of the piperazine and aniline nitrogens in (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone can cause strong interactions with the acidic silanol groups on the silica gel surface. This can lead to poor separation, band tailing (streaking), and in some cases, irreversible adsorption.

Q4: How can I prevent my compound from sticking to the silica gel column?

A4: To mitigate the interaction with silica gel, it is recommended to add a small amount of a basic modifier to the mobile phase. A common practice is to add 0.5-2% triethylamine (TEA) to the eluent. This deactivates the acidic sites on the silica, allowing for better elution and peak shape.

Troubleshooting Purification Challenges

This section provides guidance on common issues encountered during the purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Compound streaks on TLC/Column	Basic nature of the compound interacting with acidic silica gel.	Add 0.5-2% triethylamine (TEA) or a few drops of ammonia to the mobile phase.
Poor separation of product from impurities	Inappropriate solvent system.	Optimize the mobile phase polarity. A gradient elution from a non-polar solvent (e.g., hexane or dichloromethane) to a more polar solvent (e.g., ethyl acetate or methanol) may be effective.
Compound is not eluting from the column	The mobile phase is not polar enough. The compound is strongly adsorbed to the silica.	Gradually increase the polarity of the mobile phase. If using a hexane/ethyl acetate system, consider switching to a dichloromethane/methanol system with added TEA.
Co-elution of impurities with the product	Impurities have similar polarity to the product.	Try a different stationary phase, such as alumina (basic or neutral), or consider reversed-phase chromatography.

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Compound does not crystallize	The compound is too soluble in the chosen solvent. Presence of impurities.	Try a different solvent or a solvent mixture. Add a less polar "anti-solvent" dropwise to a solution of your compound in a polar solvent until turbidity is observed, then heat to redissolve and cool slowly.
Oiling out instead of crystallization	The solution is supersaturated, or the cooling rate is too fast. The melting point of the compound is below the boiling point of the solvent.	Cool the solution more slowly. Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. Choose a lower-boiling point solvent if possible.
Low recovery of purified product	The compound has significant solubility in the cold solvent. Too much solvent was used.	Minimize the amount of hot solvent used to dissolve the compound. Cool the crystallization mixture in an ice bath to maximize precipitation. Wash the collected crystals with a minimal amount of ice-cold solvent.

Experimental Protocols

Below are general protocols for the purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. These should be optimized based on the specific impurity profile of your crude product.

Column Chromatography on Silica Gel

Objective: To purify the crude product by removing polar and non-polar impurities.

Materials:

• Crude (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Silica gel (60-120 mesh or 230-400 mesh)

• Solvents: Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• Standard laboratory glassware for chromatography

Procedure:

• TLC Analysis: Dissolve a small amount of the crude material in a suitable solvent (e.g., DCM). Spot the solution on a TLC plate and develop it in a mobile phase such as 95:5 DCM:MeOH with 0.5% TEA. Visualize the spots under UV light.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase (e.g., 100% DCM with 0.5% TEA) and pack the chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the silica gel column.

• Elution: Begin elution with the initial mobile phase. Gradually increase the polarity by increasing the percentage of methanol (e.g., from 0% to 5% MeOH in DCM, with 0.5% TEA constant throughout).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Recrystallization

Objective: To obtain a crystalline solid of high purity.

Materials:

• Crude or column-purified (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

• Solvents: Isopropanol, Ethanol, Ethyl Acetate, Hexane

• Standard laboratory glassware for recrystallization

Procedure:

• Solvent Selection: Test the solubility of the compound in various solvents at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold. A mixture of solvents (e.g., ethyl acetate/hexane or ethanol/water) can also be effective.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude product until it is completely dissolved.

• Decolorization (Optional): If the solution is colored due to impurities, a small amount of activated charcoal can be added, and the hot solution is filtered.

• Crystallization: Allow the hot solution to cool slowly to room temperature. If no crystals form, place the flask in an ice bath. Scratching the inner wall of the flask with a glass rod can induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Data Presentation

The following table summarizes key physical and chemical properties of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Property	Value
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
Appearance	Off-white to yellow solid
Solubility	Soluble in methanol, ethanol, and dichloromethane. Sparingly soluble in water.

Note: The exact melting point can vary depending on the purity of the sample.

Visualizations

Purification Workflow

The following diagram illustrates a typical workflow for the purification of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Caption: General purification workflow for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Troubleshooting Logic for Column Chromatography

This diagram outlines the decision-making process for troubleshooting common issues during column chromatography.

Caption: Troubleshooting logic for column chromatography purification.

Technical Support Center: (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. The information is designed to address common challenges encountered during synthesis, purification, and biological evaluation of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Synthesis and Purification

Q1: I am experiencing low yields in the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone via amide coupling. What are the common causes and how can I troubleshoot this?

Low yields in amide coupling reactions involving piperazine derivatives can arise from several factors. Here's a breakdown of potential causes and solutions:

• Poor activation of the carboxylic acid: The carboxylic acid needs to be efficiently activated to react with the secondary amine of the piperazine.

  • Troubleshooting:

    • Ensure your coupling reagents (e.g., HATU, HBTU, EDC/HOBt) are fresh and anhydrous.

    • Consider using a different coupling reagent. For example, phosphonium-based reagents like PyBOP can be more effective than carbodiimides in some cases.

    • Optimize the reaction time for the activation step before adding the piperazine.

• Suboptimal reaction conditions: The choice of base, solvent, and temperature can significantly impact the reaction outcome.

  • Troubleshooting:

    • Base Selection: If using a strong base like triethylamine (TEA), consider a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) to avoid side reactions.

    • Solvent: Ensure your solvent (e.g., DMF, DCM) is anhydrous. If solubility is an issue, try a different solvent or a solvent mixture.

    • Temperature: While many amide couplings proceed at room temperature, gentle heating (40-50 °C) might be necessary for less reactive substrates.

• Side reactions: The free amino group on the phenyl ring can potentially react.

  • Troubleshooting: It is advisable to start with a nitro-substituted precursor, 4-nitrobenzoyl chloride, and reduce the nitro group to an amine in a subsequent step.

Q2: I am having difficulty purifying (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. What are some effective purification strategies?

Purification of piperazine derivatives can be challenging due to their basic nature, which can lead to tailing on silica gel chromatography.

• Column Chromatography:

  • Troubleshooting Tailing: To minimize peak tailing on silica gel, add a small amount of a basic modifier to your mobile phase, such as 0.5-1% triethylamine or ammonia in methanol.

  • Solvent System: A gradient elution of methanol in dichloromethane (DCM) or ethyl acetate in hexanes is commonly used.

• Crystallization:

  • Troubleshooting: If the compound is a solid, recrystallization can be an effective purification method. Common solvent systems for similar compounds include ethanol, methanol, or mixtures of ethyl acetate and hexanes.

Q3: How should I confirm the identity and purity of my synthesized (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

Standard analytical techniques are crucial for verifying the structure and purity of your compound. A purity of >95% is generally recommended for biological assays.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR should be performed to confirm the chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the molecular weight and elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the compound.

Section 2: Handling and Storage

Q1: What are the recommended storage conditions for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

For long-term stability, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone should be stored at -20°C.[1] It is typically shipped at ambient temperature.[1] The compound may be sensitive to light and air.

Q2: What are the key safety precautions I should take when handling this compound?

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and related piperazine derivatives should be handled with care in a well-ventilated area or under a chemical fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes.

Section 3: Biological Assays

Q1: My compound is showing poor solubility in aqueous buffers for my biological assays. How can I address this?

Poor aqueous solubility is a common issue with organic compounds in biological assays.

• Troubleshooting:

  • Co-solvents: Prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into your aqueous assay buffer. Ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced artifacts.

  • pH adjustment: The basic nature of the piperazine moiety means that the solubility may be pH-dependent. Adjusting the pH of your buffer might improve solubility.

  • Use of solubilizing agents: In some cases, non-ionic detergents or other solubilizing agents can be used, but their compatibility with the specific assay must be validated.

Q2: I am observing inconsistent or unexpected results in my cell-based assays. Could my compound be interfering with the assay?

Yes, piperazine-containing compounds can sometimes interfere with assay readouts.

• Troubleshooting:

  • Assay Interference Check: Run control experiments with your compound in the absence of cells or key biological reagents to check for direct effects on the assay components (e.g., fluorescence quenching or enhancement in fluorescence-based assays).

  • Orthogonal Assays: Confirm your findings using a different assay that relies on an alternative detection method.

  • Purity Check: Impurities from the synthesis can also lead to unexpected biological activity. Ensure your compound is of high purity (>95%).

Q3: I suspect my compound is acting as a kinase inhibitor. What are some common signaling pathways that piperazine derivatives target?

Many piperazine-containing compounds have been developed as kinase inhibitors. Two of the key signaling pathways often implicated are the PI3K/AKT/mTOR and ABL kinase pathways, which are crucial for cell growth, proliferation, and survival.

Quantitative Data

Due to the limited availability of specific experimental data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in publicly accessible literature, the following table presents a summary of key properties for this compound and a closely related analog. This information is intended to provide a general reference.

Property	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	(4-(4-Hydroxyphenyl)piperazin-1-yl)(4-aminophenyl)methanone
CAS Number	55121-99-8[1]	1834093-26-3[2]
Molecular Formula	C₁₂H₁₇N₃O	C₁₇H₁₉N₃O₂
Molecular Weight	219.28 g/mol	297.35 g/mol
Appearance	Not specified	Light brown powder[2]
Melting Point	Not specified	94-95 °C[2]
Purity (Typical)	>97%[1]	Not specified
Storage	-20°C[1]	Not specified

Experimental Protocols

General Protocol for the Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This protocol is a generalized procedure based on standard amide coupling reactions for similar compounds.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-nitrobenzoic acid (1 equivalent) in an anhydrous solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

• Activation: Add a coupling reagent such as HATU (1.1 equivalents) and a non-nucleophilic base like DIPEA (2-3 equivalents). Stir the mixture at room temperature for 30-60 minutes to activate the carboxylic acid.

• Amide Coupling: Slowly add 1-methylpiperazine (1 equivalent) to the reaction mixture. Continue stirring at room temperature overnight.

• Work-up: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification of Nitro Intermediate: Purify the crude (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone by flash column chromatography on silica gel.

• Nitro Group Reduction: Dissolve the purified nitro-intermediate in a solvent such as ethanol or methanol. Add a reducing agent, for example, palladium on carbon (Pd/C) and subject the mixture to hydrogenation, or use a metal catalyst like iron powder or tin(II) chloride in the presence of an acid.

• Final Purification: After the reduction is complete, filter off the catalyst and purify the final product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, by column chromatography or recrystallization.

Cell Viability Assay (MTT Assay)

This protocol outlines a common method to assess the effect of the compound on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone from a DMSO stock solution in the cell culture medium. Add the diluted compound to the wells and incubate for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO only).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Visualizations

Experimental and Logical Workflows

References

• 1. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 2. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis, presented in a question-and-answer format.

Issue 1: Low yield of (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone during the amide coupling step.

• Question: My amide coupling reaction between 4-nitrobenzoyl chloride and 1-methylpiperazine is resulting in a low yield. What are the possible causes and solutions?

• Answer: Low yields in this step can be attributed to several factors:

  • Incomplete reaction: The reaction may not have gone to completion. Ensure you are using appropriate stoichiometry, typically a slight excess of the amine, and that the reaction is stirred for a sufficient duration at the recommended temperature.

  • Side reactions of the acyl chloride: 4-Nitrobenzoyl chloride is highly reactive and can react with any moisture present.[1] Ensure all glassware is thoroughly dried and anhydrous solvents are used.

  • Formation of bis-acylated byproduct: A potential side reaction is the formation of bis(4-nitrobenzoyl)-1-methylpiperazine if the stoichiometry is not carefully controlled.

  • Difficulties in product isolation: The product may be partially soluble in the aqueous phase during workup. Ensure complete extraction by using an adequate amount of an appropriate organic solvent.

Issue 2: Presence of impurities after the reduction of the nitro group.

• Question: After reducing the nitro group of (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone, my final product is impure. What are these impurities and how can I avoid them?

• Answer: The reduction of an aromatic nitro group is a sensitive reaction and can lead to several byproducts.[2][3]

  • Incomplete reduction: The most common issue is incomplete reduction, leading to the presence of starting material or intermediates such as the corresponding nitroso and hydroxylamine compounds.[2] These intermediates can also condense to form azoxy and azo compounds.[2] To avoid this, ensure the catalyst is active, and the reaction is run for a sufficient time under the appropriate hydrogen pressure or with a sufficient amount of the reducing agent.

  • Over-reduction: While less common for aromatic nitro groups, aggressive reducing agents could potentially affect other parts of the molecule, though this is unlikely in this specific structure.

  • Catalyst poisoning: If using catalytic hydrogenation, the catalyst can be poisoned by impurities in the starting material or solvent. Ensure high-purity reagents are used.

Issue 3: The final product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, is unstable and darkens over time.

• Question: My purified (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone darkens upon storage. Why is this happening and how can I prevent it?

• Answer: The amino group in the final product is susceptible to oxidation, which can lead to the formation of colored impurities.[4]

  • Air oxidation: The aniline-like amino group can be oxidized by atmospheric oxygen. Store the product under an inert atmosphere (e.g., nitrogen or argon) and in a tightly sealed container.

  • Light sensitivity: Aromatic amines can also be sensitive to light. Store the product in an amber vial or a container protected from light.

  • Residual acidic or basic impurities: Trace amounts of acid or base can catalyze degradation. Ensure the product is thoroughly purified and neutralized after the workup.

Frequently Asked Questions (FAQs)

Q1: What is the typical three-step synthesis route for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

A1: The most common synthesis involves:

• Activation of 4-nitrobenzoic acid: Conversion of 4-nitrobenzoic acid to a more reactive species, typically 4-nitrobenzoyl chloride, using a chlorinating agent like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[5][6]

• Amide coupling: Reaction of 4-nitrobenzoyl chloride with 1-methylpiperazine to form (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone.[7]

• Reduction of the nitro group: Reduction of the nitro group to an amine using methods like catalytic hydrogenation (e.g., H₂/Pd-C) or metal/acid reduction (e.g., Sn/HCl or Fe/HCl) to yield the final product.[3][4]

Q2: What are some common coupling reagents that can be used for the amide bond formation, and what are their pros and cons?

A2: While using the acyl chloride is common, other coupling reagents can be used to form the amide bond directly from the carboxylic acid.[8][9]

• Carbodiimides (e.g., DCC, EDC): These are effective but can lead to the formation of urea byproducts (e.g., dicyclohexylurea from DCC), which can be difficult to remove.[8][9] EDC is often preferred as its urea byproduct is water-soluble.[8]

• Phosphonium salts (e.g., BOP, PyBOP): These are highly efficient and reduce the risk of racemization in chiral molecules. However, they are more expensive and can produce carcinogenic byproducts like hexamethylphosphoramide (with BOP).[8]

• Uronium salts (e.g., HATU, HBTU): These are also very efficient and are popular in solid-phase synthesis, but are also costly.

Q3: How can I monitor the progress of the nitro group reduction?

A3: The progress of the reduction can be monitored by Thin Layer Chromatography (TLC). The starting material, (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone, is significantly less polar than the product, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, due to the presence of the polar nitro group versus the amino group. A suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol) will show a clear separation between the starting material and the product spots. The reaction is complete when the starting material spot is no longer visible on the TLC plate.

Data Presentation

Table 1: Illustrative Yields and Purity at Each Synthetic Step

Step	Product	Typical Yield (%)	Typical Purity (%) (by HPLC)	Potential Side Products
1. Amide Coupling	(4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone	85-95	>95	Unreacted 4-nitrobenzoic acid, bis(4-nitrobenzoyl)-1-methylpiperazine
2. Nitro Reduction	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	90-98	>98	(4-Nitrosophenyl)(4-methylpiperazin-1-yl)methanone, (4-Hydroxylaminophenyl)(...)-methanone

Note: The values in this table are illustrative and may vary depending on the specific reaction conditions and purification methods used.

Experimental Protocols

Protocol 1: Synthesis of (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone (Amide Coupling)

• To a solution of 1-methylpiperazine (1.1 equivalents) in an anhydrous solvent (e.g., dichloromethane or THF) under an inert atmosphere, add a base such as triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-nitrobenzoyl chloride (1.0 equivalent) in the same anhydrous solvent.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (Nitro Reduction)

• Dissolve (4-Nitrophenyl)(4-methylpiperazin-1-yl)methanone (1.0 equivalent) in a suitable solvent such as methanol or ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C) (typically 5-10 mol%).

• Place the reaction mixture in a hydrogenation apparatus.

• Evacuate the vessel and backfill with hydrogen gas (or use a hydrogen balloon).

• Stir the reaction vigorously under a hydrogen atmosphere at room temperature for 4-8 hours.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the final product.

Visualizations

Caption: Overall synthetic workflow for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. prepchem.com [prepchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. hepatochem.com [hepatochem.com]
• 8. peptide.com [peptide.com]
• 9. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Interpreting analytical data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Welcome to the technical support center for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. This resource is designed for researchers, scientists, and drug development professionals, providing comprehensive guidance on the interpretation of analytical data and troubleshooting for experiments involving this compound.

Predicted Analytical Data

Due to the limited availability of publicly accessible experimental spectra for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, this section provides predicted data based on the analysis of its structural motifs. These tables are intended to guide researchers in their initial assessment of analytical results.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.27	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to C=O)
~ 6.65	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to NH₂)
~ 4.0 (broad)	s	2H	NH₂
~ 3.75 (broad)	t	4H	Piperazine CH₂ (adjacent to C=O)
~ 2.45 (broad)	t	4H	Piperazine CH₂ (adjacent to N-CH₃)
2.30	s	3H	N-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 170.0	C=O (Amide)
~ 150.0	Ar-C (C-NH₂)
~ 130.0	Ar-CH (ortho to C=O)
~ 122.0	Ar-C (C-C=O)
~ 114.0	Ar-CH (ortho to NH₂)
~ 55.0	Piperazine CH₂ (adjacent to N-CH₃)
~ 46.0	N-CH₃
~ 45.0	Piperazine CH₂ (adjacent to C=O)

Predicted FT-IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Medium, Sharp (doublet)	N-H stretch (aromatic amine)[1][2]
3050 - 3000	Weak	Aromatic C-H stretch
2950 - 2800	Medium	Aliphatic C-H stretch (piperazine and methyl)
1630 - 1600	Strong	C=O stretch (amide)[3]
1620 - 1580	Medium	N-H bend (aromatic amine)[2]
1520 - 1500	Strong	Aromatic C=C stretch
1335 - 1250	Strong	Aromatic C-N stretch[2]

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Interpretation
219	[M]⁺ (Molecular Ion)
120	[H₂N-C₆H₄-CO]⁺
100	[CH₃-N(CH₂CH₂)₂]⁺
92	[H₂N-C₆H₄]⁺
70	Fragmentation of piperazine ring

Experimental Protocols

Detailed methodologies for key analytical techniques are provided below. These are general protocols and may require optimization based on the specific instrumentation and experimental conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Ensure the sample is fully dissolved. If necessary, gently warm the solution or use sonication.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters (for a 500 MHz spectrometer):

  • ¹H NMR:

    • Set the spectral width to 0-12 ppm.

    • Use a 30-degree pulse angle.

    • Set the acquisition time to 3-4 seconds.

    • Use a relaxation delay of 2 seconds.

    • Acquire 16-32 scans for a good signal-to-noise ratio.

  • ¹³C NMR:

    • Set the spectral width to 0-220 ppm.

    • Use a proton-decoupled pulse sequence.

    • Use a 45-degree pulse angle.

    • Set the acquisition time to 1-2 seconds.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire 1024 or more scans depending on the sample concentration.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Prepare a stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare working standards by diluting the stock solution to the desired concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid or trifluoroacetic acid can be a good starting point).

  • Gradient Program: A linear gradient from 10% to 90% acetonitrile over 15 minutes may be a suitable starting point for method development.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm or Diode Array Detector (DAD) to monitor multiple wavelengths.

Troubleshooting Guides & FAQs

This section addresses common issues that may be encountered during the analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

NMR Spectroscopy Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Broad peaks	- Poor shimming- Sample too concentrated- Presence of paramagnetic impurities- Compound aggregation	- Re-shim the instrument.- Dilute the sample.- Purify the sample to remove metal ions.- Try a different solvent or adjust the temperature.
Poor signal-to-noise ratio	- Low sample concentration- Insufficient number of scans	- Increase the sample concentration if possible.- Increase the number of scans.
Overlapping signals in the aromatic region	- Insufficient magnetic field strength- Solvent choice	- Use a higher field NMR instrument if available.- Try a different deuterated solvent (e.g., benzene-d₆) to induce different chemical shifts.[4]
Presence of a broad singlet that disappears upon D₂O shake	- Exchangeable proton (NH₂)	- This confirms the presence of the amine protons. To confirm, add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum; the peak should disappear.[4]

HPLC Analysis Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Peak tailing	- Strong interaction of the basic amine with residual silanols on the column- Column overload	- Add a competing base (e.g., 0.1% triethylamine) to the mobile phase.- Use a column with end-capping or a base-deactivated column.- Reduce the injection volume or sample concentration.
Irreproducible retention times	- Inconsistent mobile phase preparation- Column not equilibrated- Fluctuations in column temperature	- Prepare fresh mobile phase and ensure accurate composition.- Equilibrate the column with the initial mobile phase for a sufficient time before each run.- Use a column oven to maintain a constant temperature.[5]
Ghost peaks	- Impurities in the mobile phase- Carryover from previous injections	- Use high-purity HPLC-grade solvents.- Implement a needle wash step in the autosampler method.- Inject a blank run to check for carryover.
Baseline noise or drift	- Air bubbles in the system- Contaminated mobile phase or detector cell	- Degas the mobile phase thoroughly.- Flush the system to remove any trapped air bubbles.- Use fresh, high-purity mobile phase and clean the detector cell.[5][6]

Frequently Asked Questions (FAQs)

• Q1: What is the expected solubility of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone?

  • A1: Based on its structure, the compound is expected to have good solubility in polar organic solvents such as methanol, ethanol, DMSO, and DMF. Its solubility in water is likely to be low but may increase in acidic aqueous solutions due to the protonation of the amine and piperazine nitrogens.

• Q2: How can I confirm the successful synthesis of the target compound?

  • A2: A combination of analytical techniques is recommended. ¹H NMR should show the characteristic aromatic and aliphatic protons. ¹³C NMR will confirm the number of unique carbons. FT-IR will show the key functional groups (N-H, C=O, C-N). Mass spectrometry will confirm the molecular weight.

• Q3: Are there any special handling precautions for this compound?

• Q4: My mass spectrum does not show a clear molecular ion peak. What could be the reason?

  • A4: For some molecules, the molecular ion can be unstable and readily fragment. In such cases, look for characteristic fragment ions. For amides, a common fragmentation is the cleavage of the amide bond.[7][8] Using a soft ionization technique like Electrospray Ionization (ESI) may help in observing the protonated molecule [M+H]⁺.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key experimental workflows and logical relationships relevant to the analysis of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Figure 1. General experimental workflow for synthesis and analysis.

Figure 2. Troubleshooting logic for common analytical issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. labcompare.com [labcompare.com]
• 6. medikamenterqs.com [medikamenterqs.com]
• 7. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Kinase Inhibitors: Imatinib and Other Key Therapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pioneering kinase inhibitor, Imatinib, with other significant targeted therapies: Dasatinib, Gefitinib, and Vatalanib. While the initially proposed compound, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, lacks sufficient public data on its kinase inhibitory profile, Imatinib serves as a structurally relevant and well-characterized comparator due to its benzamide-piperazine moiety. This document details their performance against various kinase targets, supported by experimental data, and provides comprehensive experimental methodologies.

Introduction to Kinase Inhibitors

Protein kinases are a large family of enzymes that play a critical role in cellular signaling by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, including cancer. Small molecule kinase inhibitors have revolutionized the treatment of various malignancies by targeting these aberrant signaling pathways. This guide focuses on four key inhibitors with distinct target profiles.

Imatinib is a first-generation tyrosine kinase inhibitor (TKI) that has transformed the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST).[1][2] It primarily targets the BCR-ABL fusion protein, c-KIT, and Platelet-Derived Growth Factor Receptors (PDGFR).[1][2]

Dasatinib is a second-generation TKI with broader and more potent activity against BCR-ABL, including many imatinib-resistant mutations.[3] It is also a potent inhibitor of the Src family kinases.[3]

Gefitinib is a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase and is used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[4][5]

Vatalanib is a multi-targeted TKI that primarily inhibits Vascular Endothelial Growth Factor Receptors (VEGFRs), playing a crucial role in blocking angiogenesis.[6][7][8] It also shows activity against PDGFR and c-KIT.[6][7][8]

Data Presentation: Comparative Kinase Inhibition Profiles

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Imatinib, Dasatinib, Gefitinib, and Vatalanib against a panel of selected kinases. A lower IC50 value indicates greater potency. It is important to note that IC50 values can vary between different studies and assay conditions.

Kinase Target	Imatinib IC50 (nM)	Dasatinib IC50 (nM)	Gefitinib IC50 (nM)	Vatalanib IC50 (nM)
ABL	25-600[1][9]	<1-9[10][11]	>10,000	No significant activity
c-KIT	100[1][2]	1.1-79[12]	>10,000	700-730[6][13]
PDGFRα	71[14]	-	>10,000	-
PDGFRβ	100-607[1][14]	1.1-32[15]	>10,000	580-600[6][13]
SRC	>10,000[15]	0.5[12][15]	>10,000	No significant activity
EGFR	>10,000	-	3-77[4][5]	No significant activity
VEGFR1 (Flt-1)	-	-	-	77[6][8]
VEGFR2 (KDR/Flk-1)	>10,000[15]	8[15]	-	37[6][7][13]
VEGFR3 (Flt-4)	-	-	-	190-666[16]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate key signaling pathways targeted by these inhibitors and a general workflow for kinase inhibition assays.

BCR-ABL Signaling Pathway and Imatinib Inhibition

Generalized Kinase Inhibition Assay Workflow

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are representative and may require optimization based on the specific kinase, inhibitor, and available reagents.

Protocol 1: In Vitro Biochemical Kinase Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

Objective: To determine the in vitro IC50 value of a test compound against a purified kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• Test inhibitor (e.g., Imatinib)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipettes

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitor in the kinase assay buffer containing a constant percentage of DMSO (e.g., 1%).

• Kinase Reaction Setup: In a 96-well plate, add the test inhibitor dilutions.

• Add the purified kinase to each well and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubate the reaction for a specified time (e.g., 60 minutes) at 30°C.

• Reaction Termination and ADP Detection:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all readings.

  • Normalize the data to the vehicle control (e.g., DMSO) to determine the percentage of inhibition for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Protocol 2: Cell-Based Kinase Inhibition Assay (MTT Proliferation Assay)

This assay assesses the effect of a kinase inhibitor on the proliferation and viability of cancer cell lines that are dependent on the targeted kinase.

Objective: To determine the GI50 (concentration for 50% growth inhibition) value of a test compound in a specific cancer cell line.

Materials:

• Cancer cell line expressing the target kinase (e.g., K562 for BCR-ABL, H3255 for EGFR)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere and resume growth overnight.

• Compound Treatment: Prepare serial dilutions of the test inhibitor in the cell culture medium and add them to the appropriate wells. Include a vehicle control (e.g., DMSO).

• Incubate the cells with the inhibitor for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Calculate the percentage of growth inhibition for each inhibitor concentration relative to the vehicle-treated control cells.

  • Plot the percentage of growth inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the GI50 value.

Conclusion

The landscape of kinase inhibitor development is continually evolving, with a focus on improving potency, selectivity, and overcoming resistance mechanisms. Imatinib remains a landmark achievement in targeted therapy, demonstrating the power of inhibiting a key oncogenic driver. Dasatinib offers a more potent and broader-spectrum option, particularly in the context of Imatinib resistance. Gefitinib exemplifies the success of targeting specific genetic alterations in patient subpopulations, while Vatalanib highlights the importance of inhibiting angiogenesis in cancer treatment. This guide provides a foundational comparison to aid researchers in the selection and evaluation of these and other kinase inhibitors in their ongoing efforts to develop more effective cancer therapies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Effects of Dasatinib on Src kinase activity and downstream intracellular signaling in primitive chronic myelogenous leukemia hematopoietic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. rndsystems.com [rndsystems.com]
• 9. benchchem.com [benchchem.com]
• 10. ashpublications.org [ashpublications.org]
• 11. researchgate.net [researchgate.net]
• 12. Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. selleckchem.com [selleckchem.com]

A Comparative Guide to the Structure-Activity Relationship of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone derivatives and related analogs. The core structure, featuring a (4-aminophenyl)methanone moiety linked to a piperazine ring, is a versatile scaffold that has been explored for various therapeutic targets, including tyrosinase and protein kinases. This document summarizes key quantitative data, details experimental methodologies for cited assays, and visualizes relevant biological pathways and experimental workflows.

Tyrosinase Inhibitors: Targeting Hyperpigmentation

A series of (4-(4-hydroxyphenyl)piperazin-1-yl)arylmethanone derivatives, close analogs of the target scaffold, have been investigated as inhibitors of tyrosinase, a key enzyme in melanin biosynthesis. Overactivity of tyrosinase can lead to hyperpigmentation disorders. The following data summarizes the SAR of these compounds against mushroom tyrosinase (AbTYR).

Quantitative Data: Tyrosinase Inhibition

Compound ID	R Group (Substitution on Aryl Ring)	IC50 (µM) against AbTYR[1]
Kojic Acid (Reference)	-	17.8 ± 1.1
1	4-Hydroxyphenylpiperazine	28.9 ± 2.5
2	H	73.2 ± 5.1
4	2-F	4.6 ± 0.3
5	3-F	22.5 ± 1.5
6	4-F	20.3 ± 1.8
7	2-Cl	3.5 ± 0.2
10	2,4-diCl	1.5 ± 0.1
11	2-Br	2.9 ± 0.2
17	2-CF3	4.1 ± 0.3
21	2-OCH3	4.5 ± 0.4
34	4-NH2	Not reported in table, but synthesized

Structure-Activity Relationship Summary:

• Unsubstituted Phenyl Ring (Compound 2): The unsubstituted benzoyl moiety resulted in significantly lower activity compared to the parent 4-hydroxyphenylpiperazine (1), indicating that substitutions on the benzoyl ring are crucial for potent tyrosinase inhibition.

• Halogen Substitution: Introduction of a halogen at the ortho position of the benzoyl ring generally enhanced inhibitory activity. For instance, 2-fluoro (4), 2-chloro (7), and 2-bromo (11) derivatives all showed potent inhibition with IC50 values in the low micromolar range.

• Position of Substitution: The position of the substituent on the benzoyl ring is critical. Ortho-substituted compounds (e.g., 2-F, 2-Cl) were more potent than their meta (e.g., 3-F) or para (e.g., 4-F) isomers.

• Multiple Substitutions: The presence of multiple electron-withdrawing groups, such as in the 2,4-dichloro derivative (10), resulted in the most potent compound in the series (IC50 = 1.5 µM).

• Other Ortho Substituents: Other hydrophobic ortho-substituents like trifluoromethyl (17) and methoxy (21) also conferred high inhibitory activity.

Experimental Protocols

Synthesis of (4-(4-Hydroxyphenyl)piperazin-1-yl)arylmethanone Derivatives:

To a solution of 4-piperazin-1-yl phenol (1.12 mmol) and N,N-diisopropylethylamine (1.68 mmol) in dimethylformamide (4 mL) at 0°C, the appropriate benzoyl chloride derivative (1.12 mmol) was added dropwise. The reaction mixture was stirred overnight at room temperature. Following the completion of the reaction, water was added, and the mixture was extracted with ethyl acetate. The combined organic layers were washed with brine and dried over anhydrous sodium sulfate. The solvent was evaporated, and the crude product was purified by column chromatography.[1]

Mushroom Tyrosinase Inhibition Assay:

The inhibitory activity of the compounds on mushroom tyrosinase was determined spectrophotometrically. The assay mixture contained 100 mM sodium phosphate buffer (pH 6.5), 2 mM L-DOPA, and the test compound in water or a suitable solvent. The reaction was initiated by the addition of mushroom tyrosinase (0.2 mg/cm³). The formation of dopachrome was monitored by measuring the absorbance at 475 nm. The percentage of inhibition was calculated by comparing the rate of reaction in the presence of the inhibitor to that of a control reaction without the inhibitor. IC50 values were determined from dose-response curves.[2][3]

Signaling Pathway and Experimental Workflow

Caption: Signaling pathway of melanogenesis and the inhibitory action of (4-Aminophenyl)(piperazin-1-yl)methanone derivatives on tyrosinase.

Caption: Experimental workflow for the in vitro tyrosinase inhibition assay.

Kinase Inhibitors: A Potential Anticancer Application

Comparative Data: Kinase Inhibition

Data from various studies on piperazine-containing derivatives show their potential as inhibitors of different kinases. For instance, piperazine amides have been identified as c-Jun N-terminal kinase (JNK) inhibitors. The SAR of these compounds often revolves around modifications of the substituents on the piperazine nitrogen and the aryl rings.

A comprehensive data table for kinase inhibition is not provided due to the lack of a specific SAR study on the requested core structure in the searched literature. However, it is a common strategy to append various heterocyclic moieties to the piperazine nitrogen to achieve potent and selective kinase inhibition.

Experimental Protocols

General In Vitro Kinase Assay:

A typical in vitro kinase assay measures the transfer of a phosphate group from ATP to a substrate peptide or protein by a specific kinase. The assay is usually performed in a buffer containing the kinase, a substrate, ATP (often radiolabeled or in a system with a detection reagent for ADP), and the test compound.

• Reagent Preparation: Prepare kinase buffer, substrate solution, ATP solution, and serial dilutions of the test compound.

• Assay Plate Setup: In a microplate, add the kinase, test compound, and substrate.

• Reaction Initiation: Start the reaction by adding the ATP solution.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a set period.

• Reaction Termination: Stop the reaction using a suitable reagent (e.g., EDTA solution).

• Signal Detection: Detect the phosphorylated substrate or the amount of ADP produced using an appropriate method, such as radioactivity measurement, fluorescence, or luminescence.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 values.

Illustrative Signaling Pathway

Caption: General signaling pathway illustrating the role of kinase inhibitors in cancer.

Conclusion

The (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone scaffold and its analogs represent a promising area for drug discovery. The presented data on tyrosinase inhibitors highlight the importance of substitution patterns on the aryl moiety for potent biological activity. While a detailed SAR for kinase inhibition of the exact core structure requires further investigation, the broader class of piperazine derivatives has shown significant potential in this area. The provided experimental protocols and pathway diagrams serve as a valuable resource for researchers engaged in the design and evaluation of novel therapeutic agents based on this versatile chemical framework.

References

• 1. Tyrosinase Inhibitors Naturally Present in Plants and Synthetic Modifications of These Natural Products as Anti-Melanogenic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 2.4. Tyrosinase Inhibition Assay [bio-protocol.org]

A Comprehensive Guide to the Target Validation of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

The identification and validation of a specific biological target are critical steps in the development of any new therapeutic agent. For the compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, while its chemical structure is defined, its precise biological target is not extensively documented in publicly available literature. This guide, therefore, provides a comprehensive, multi-stage workflow for the identification, validation, and characterization of the molecular target of this compound. The protocols and strategies outlined herein are designed to provide researchers with a robust framework for moving from a compound of interest to a validated mechanism of action.

This guide will cover a logical progression of experiments, from initial hypothesis generation using computational and biochemical methods to rigorous biophysical and cell-based assays that confirm target engagement and functional activity.

Stage 1: Target Identification and Hypothesis Generation

The first crucial step is to generate a list of potential biological targets. This can be achieved through a combination of computational (in silico) prediction and experimental "target fishing" methods.

In Silico Target Prediction: Leveraging the known structure of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, computational algorithms can predict likely protein targets. These methods often rely on the principle of chemical similarity, comparing the compound to vast libraries of molecules with known biological activities. Machine learning models and molecular docking simulations can further refine these predictions by modeling the physical interaction between the compound and potential protein binding sites.[1][2][3]

Experimental Target Fishing: A direct experimental approach to identify binding partners is affinity chromatography coupled with mass spectrometry.[4][5][6] In this technique, the small molecule is immobilized on a solid support and incubated with a complex protein mixture, such as a cell lysate. Proteins that bind to the compound are "captured" and subsequently identified using mass spectrometry.

Caption: Workflow for generating a list of potential protein targets.

Stage 2: Validation of Target Engagement in a Cellular Context

Once a high-confidence putative target is identified, it is essential to confirm that the compound engages this target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it measures the thermal stabilization of a protein upon ligand binding.[7][8][9][10]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Culture a relevant cell line to ~80% confluency. Treat the cells with either (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone at various concentrations or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

• Heating Step: Aliquot the cell suspensions into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes. One aliquot should be kept at room temperature as a non-heated control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C) to release the soluble proteins.

• Separation of Aggregates: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated (denatured) proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins. Analyze the amount of the specific target protein remaining in the soluble fraction using a standard protein detection method, such as Western blotting or ELISA.

• Data Analysis: Plot the percentage of soluble target protein against the temperature for both the vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement. The change in melting temperature (ΔTm) is a key parameter.

Stage 3: Biophysical and Biochemical Characterization of the Interaction

After confirming target engagement in cells, the next step is to characterize the direct interaction between the compound and the purified target protein using biophysical and biochemical assays. These experiments provide quantitative data on binding affinity, kinetics, and functional inhibition.

Experimental Protocol: Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) measures the binding kinetics and affinity of an interaction in real-time without the need for labels.[11][12][13][14]

• Chip Preparation: Covalently immobilize the purified recombinant target protein onto the surface of a sensor chip.

• Binding Analysis: Flow a series of concentrations of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a suitable running buffer over the chip surface.

• Data Acquisition: The binding of the compound to the immobilized protein causes a change in the refractive index at the surface, which is detected and plotted as a sensorgram (response units vs. time).

• Kinetic Analysis: From the association and dissociation phases of the sensorgram, the association rate constant (ka) and dissociation rate constant (kd) are calculated. The equilibrium dissociation constant (KD), a measure of binding affinity, is determined by the ratio kd/ka.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[15][16][17][18]

• Sample Preparation: Place the purified target protein in the sample cell of the calorimeter and the compound in the injection syringe, both in the same buffer.

• Titration: Perform a series of small, sequential injections of the compound into the protein solution.

• Heat Measurement: The instrument measures the minute temperature changes that occur with each injection.

• Data Analysis: Integrate the heat-change peaks and plot them against the molar ratio of the compound to the protein. Fitting this binding isotherm yields the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction.

Experimental Protocol: Biochemical Kinase Inhibition Assay

Given that many small molecule inhibitors target protein kinases, a biochemical inhibition assay is crucial if the putative target is a kinase.[19][20][21][22]

• Reaction Setup: In a microplate well, combine the purified kinase, a specific peptide substrate, and ATP in a reaction buffer.

• Inhibitor Addition: Add varying concentrations of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone to the wells. Include controls with no inhibitor (100% activity) and a known potent inhibitor for the kinase (if available).

• Enzymatic Reaction: Incubate the plate at a controlled temperature (e.g., 30°C) to allow the kinase to phosphorylate the substrate.

• Detection: Stop the reaction and measure the amount of phosphorylated product. This is often done using a phosphospecific antibody or by detecting the amount of ATP remaining in the reaction (e.g., using ADP-Glo™ assay).

• IC50 Determination: Plot the percentage of kinase activity against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Quantitative Data Comparison

The following table presents hypothetical data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and a known reference inhibitor ("Ref-Inhibitor") against a putative target, "Protein Kinase X".

Assay Type	Parameter Measured	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone	Ref-Inhibitor
SPR	Binding Affinity (KD)	85 nM	15 nM
ITC	Binding Affinity (KD)	92 nM	12 nM
Biochemical Assay	Inhibition (IC50)	150 nM	25 nM
CETSA	Thermal Shift (ΔTm)	+ 4.2 °C	+ 5.8 °C

Stage 4: Functional Validation in a Biological Context

The final stage is to demonstrate that the compound's effect on a cellular process is a direct consequence of its interaction with the validated target. This can be illustrated through a hypothetical signaling pathway.

Caption: Hypothetical inhibition of a cell proliferation pathway.

To functionally validate this, one could perform a cell-based assay measuring proliferation. The effect of the compound should be significantly diminished in cells where "Protein Kinase X" has been knocked down (e.g., using siRNA) or knocked out (e.g., using CRISPR), thus linking the compound's anti-proliferative activity directly to its engagement with the target kinase.

References

• 1. researchgate.net [researchgate.net]
• 2. In Silico Target Prediction - Creative Biolabs [creative-biolabs.com]
• 3. mdpi.com [mdpi.com]
• 4. Target Deconvolution - Creative Biolabs [creative-biolabs.com]
• 5. Natural Bioactive Compound Target Identification - Creative Biolabs [creative-biolabs.com]
• 6. 5 Target Deconvolution Approaches in Drug Discovery | Technology Networks [technologynetworks.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]
• 9. CETSA [cetsa.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. portlandpress.com [portlandpress.com]
• 13. youtube.com [youtube.com]
• 14. criver.com [criver.com]
• 15. Isothermal titration calorimetry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 2024.sci-hub.se [2024.sci-hub.se]
• 17. researchgate.net [researchgate.net]
• 18. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 19. reactionbiology.com [reactionbiology.com]
• 20. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. kinaselogistics.com [kinaselogistics.com]
• 22. Kinase/Enzyme Assays - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]

Unraveling the Cross-Reactivity Profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Comparative Analysis

For researchers, scientists, and professionals engaged in drug development, understanding the selectivity of a chemical compound is paramount. This guide provides a comparative overview of the cross-reactivity of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. Due to the limited publicly available biological data for this specific compound, this guide outlines the established experimental protocols and frameworks used to assess cross-reactivity for analogous piperazine-containing compounds, providing a blueprint for its evaluation.

Introduction to (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a synthetic organic compound featuring a 4-aminophenyl group linked to a 4-methylpiperazine moiety via a ketone. The piperazine ring is a common scaffold in medicinal chemistry, known to interact with a variety of biological targets. While specific biological activity and cross-reactivity data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are not extensively documented in public literature, its structural motifs are present in numerous pharmacologically active agents, including kinase inhibitors and GPCR ligands. Therefore, a thorough assessment of its selectivity is crucial for any potential therapeutic application.

Comparative Cross-Reactivity Data

A comprehensive search of publicly available databases did not yield specific quantitative data (e.g., IC50, Ki, or Kd values) detailing the cross-reactivity of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone against a panel of biological targets.

To provide a framework for comparison, the following table illustrates a hypothetical representation of data that would be generated from a kinase inhibitor profiling study, a common assay for compounds containing the piperazine scaffold.

Table 1: Illustrative Kinase Inhibition Profile

Kinase Target	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone (% Inhibition @ 10 µM)	Alternative Compound A (% Inhibition @ 10 µM)	Alternative Compound B (% Inhibition @ 10 µM)
Target Kinase X	95	92	88
Off-Target Kinase 1	75	45	20
Off-Target Kinase 2	60	30	15
Off-Target Kinase 3	25	10	5
Off-Target Kinase 4	15	5	<1
Off-Target Kinase 5	<5	<1	<1

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Key Experimental Protocols for Assessing Cross-Reactivity

To determine the cross-reactivity profile of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, a series of established experimental protocols should be employed. These assays provide quantitative data on the binding affinity and inhibitory activity of the compound against a wide range of potential off-targets.

Kinase Inhibitor Profiling

Given the prevalence of the piperazine moiety in kinase inhibitors, a broad-panel kinase screen is a critical first step.

Methodology: In Vitro Radiometric Kinase Assay

• Compound Preparation: A stock solution of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is prepared in 100% DMSO. Serial dilutions are then made to achieve the desired final assay concentrations.

• Kinase Reaction Mixture: For each kinase to be tested, a reaction mixture is prepared containing the purified kinase, a specific substrate (peptide or protein), and a reaction buffer (typically containing ATP and necessary cofactors).

• Incubation: The test compound is added to the kinase reaction mixture and incubated at a controlled temperature (e.g., 30°C) for a specified period (e.g., 60 minutes).

• Detection: The reaction is stopped, and the amount of substrate phosphorylation is quantified. In a radiometric assay, this involves the use of radiolabeled ATP (e.g., [γ-³³P]ATP) and measuring the incorporation of the radiolabel into the substrate.

• Data Analysis: The percentage of kinase activity inhibition is calculated relative to a vehicle control (e.g., DMSO). IC50 values are determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Competitive Binding Assays

These assays measure the ability of a test compound to displace a known, labeled ligand from its target protein.

Methodology: Radioligand Binding Assay

• Membrane Preparation: Cell membranes or purified receptors of interest are prepared.

• Assay Buffer: An appropriate buffer is used to maintain the stability and activity of the receptor.

• Ligands: A radiolabeled ligand with known affinity for the target and the unlabeled test compound ((4-Aminophenyl)(4-methylpiperazin-1-yl)methanone) are used.

• Incubation: The receptor preparation, radiolabeled ligand, and varying concentrations of the test compound are incubated together to allow for competitive binding.

• Separation: Bound and free radioligand are separated, typically by filtration through a filter plate.

• Quantification: The amount of radioactivity retained on the filter, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data is used to calculate the IC50 value of the test compound, which can then be converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Cellular Thermal Shift Assay (CETSA®)

CETSA® assesses target engagement in a cellular environment by measuring the thermal stabilization of a target protein upon ligand binding.

Methodology: Western Blot-Based CETSA®

• Cell Treatment: Intact cells are treated with either the vehicle (e.g., DMSO) or (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone at various concentrations and incubated.

• Heating: The cell suspensions are aliquoted and heated to a range of temperatures. Ligand binding typically increases the thermal stability of the target protein.

• Cell Lysis and Centrifugation: The cells are lysed, and the aggregated, denatured proteins are separated from the soluble proteins by centrifugation.

• Protein Quantification: The amount of the target protein remaining in the soluble fraction is quantified by Western blotting using a specific antibody.

• Data Analysis: A "melting curve" is generated by plotting the amount of soluble protein as a function of temperature. A shift in this curve in the presence of the compound indicates target engagement.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for a competitive binding assay and a kinase profiling assay.

Caption: Workflow for a Competitive Binding Assay.

Caption: Workflow for In Vitro Kinase Profiling.

Conclusion

While direct experimental data on the cross-reactivity of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is currently lacking in the public domain, its chemical structure suggests the potential for interactions with multiple biological targets, particularly protein kinases. A systematic evaluation using the established protocols outlined in this guide—including broad-panel kinase screening, competitive binding assays against a panel of receptors, and cellular thermal shift assays—is essential to elucidate its selectivity profile. The resulting data will be critical for any future development and will provide the necessary context for a comprehensive comparison with alternative compounds. Researchers are encouraged to perform these assays to generate the data required for a complete understanding of the pharmacological properties of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Comparative Selectivity Profile of Vandetanib and Other Multi-Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity profile of Vandetanib, a potent multi-kinase inhibitor, with other clinically relevant inhibitors, Sorafenib and Sunitinib. The information presented herein is intended to assist researchers in understanding the target engagement and potential off-target effects of these compounds, supported by quantitative experimental data.

Kinase Inhibition Profile

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic efficacy and safety profile. The following tables summarize the in vitro inhibitory activities (IC50) of Vandetanib, Sorafenib, and Sunitinib against a panel of selected protein kinases. The data has been compiled from various published sources, and while efforts have been made to ensure consistency, variations in experimental conditions should be considered when comparing absolute values across different studies.

Table 1: Inhibitory Activity (IC50, nM) of Vandetanib, Sorafenib, and Sunitinib against Primary Target Kinases

Kinase Target	Vandetanib (IC50, nM)	Sorafenib (IC50, nM)	Sunitinib (IC50, nM)
VEGFR2 (KDR)	40[1]	90[2]	80[3][4]
EGFR	500[1]	>10,000	>10,000
RET	130[1]	43	-
VEGFR3 (Flt-4)	110[1]	20[2]	-
PDGFRβ	1100	57[2]	2[3][4]
c-Kit	>10,000	68[2]	-
Raf-1 (CRAF)	-	6[2]	-
B-Raf	-	22[2]	-
Flt-3	-	58[2]	-

Table 2: Inhibitory Activity (IC50, nM) against a Broader Kinase Panel

Kinase Target	Vandetanib (IC50, nM)	Sorafenib (IC50, nM)	Sunitinib (IC50, nM)
VEGFR1 (Flt-1)	3600	26[2]	-
Tie-2	3600	-	-
FGFR1	2400	580	>10,000
MEK	>10,000	>10,000	-
CDK2	>10,000	>10,000	>10,000
ErbB2 (HER2)	>10,000	>10,000	-
FAK	>10,000	-	-
PDK1	>10,000	-	-
Akt	>10,000	>10,000	-
IGF-1R	>10,000	>10,000	>10,000
Src	-	>10,000	>10,000

Signaling Pathway Inhibition

Vandetanib exerts its anti-tumor effects by simultaneously inhibiting key signaling pathways involved in tumor angiogenesis and proliferation, primarily the Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR) pathways.[5][6][7][8] The diagram below illustrates the simplified signaling cascade and the points of inhibition by Vandetanib.

Caption: Simplified VEGFR and EGFR signaling pathways and the inhibitory action of Vandetanib.

Experimental Protocols

The determination of kinase inhibitory activity is crucial for characterizing the selectivity profile of compounds like Vandetanib. A widely used method is the LanthaScreen® Eu Kinase Binding Assay, a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition assay.

Protocol: LanthaScreen® Eu Kinase Binding Assay

This protocol provides a general framework for determining the IC50 of a test compound against a specific kinase.

1. Reagent Preparation:

• 1X Kinase Buffer A: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

• Test Compound Serial Dilution:

  • Prepare a 10-point, 4-fold serial dilution of the test compound in 100% DMSO, starting at a high concentration (e.g., 1 mM).

  • Perform an intermediate dilution of the compound series into 1X Kinase Buffer A to achieve a 4X final assay concentration.

• Kinase Solution (2X): Prepare the kinase at twice the final desired concentration in 1X Kinase Buffer A. The optimal kinase concentration should be determined empirically but is typically in the low nanomolar range.

• Tracer Solution (4X): Prepare the Alexa Fluor™ 647-labeled tracer at four times the final desired concentration in 1X Kinase Buffer A. The tracer concentration is typically at or below its Kd for the kinase.

• Antibody Solution (2X): Prepare the Europium (Eu)-labeled anti-tag antibody at twice the final desired concentration in 1X Kinase Buffer A.

2. Assay Procedure (384-well plate format):

• Add 4 µL of the 4X test compound serial dilutions to the appropriate wells of the assay plate. Include wells with DMSO only as a no-inhibitor control.

• Add 8 µL of the 2X kinase/antibody mixture to all wells.

• Add 4 µL of the 4X tracer solution to all wells to initiate the binding reaction.

• Incubate the plate at room temperature for 60 minutes, protected from light.

• Read the plate on a TR-FRET compatible plate reader, exciting at ~340 nm and measuring emission at ~615 nm (Europium) and ~665 nm (Alexa Fluor™ 647).

3. Data Analysis:

• Calculate the emission ratio (665 nm / 615 nm) for each well.

• Normalize the data using the no-inhibitor (high FRET) and no-kinase (low FRET) controls.

• Plot the normalized emission ratio against the logarithm of the test compound concentration.

• Fit the data to a sigmoidal dose-response curve with a variable slope to determine the IC50 value.

This guide provides a comparative overview of the selectivity profile of Vandetanib against other multi-kinase inhibitors. Researchers are encouraged to consult primary literature for more detailed information and to perform their own in-house assays to validate these findings under their specific experimental conditions.

References

• 1. Vandetanib (ZD6474) in the Treatment of Medullary Thyroid Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncology-central.com [oncology-central.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. academic.oup.com [academic.oup.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Combined inhibition of the VEGFR and EGFR signaling pathways in the treatment of NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Targeting EGFR and VEGF(R) pathway cross-talk in tumor survival and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Off-Target Effects of Vandetanib and Other Multi-Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the off-target effects of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, clinically known as Vandetanib, and other multi-kinase inhibitors used in targeted cancer therapy. Understanding the off-target profile of a kinase inhibitor is crucial for predicting potential adverse effects, identifying opportunities for drug repurposing, and developing more selective and safer therapeutics. This document summarizes quantitative data, details relevant experimental protocols, and visualizes key signaling pathways and workflows to offer an objective resource for the scientific community.

Introduction to Vandetanib and its Alternatives

Vandetanib is an oral multi-kinase inhibitor that primarily targets Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), and Rearranged during Transfection (RET) tyrosine kinases.[1][2] Its therapeutic action relies on the inhibition of these pathways, which are critical for tumor angiogenesis and proliferation.[3] However, like many kinase inhibitors, Vandetanib can interact with unintended targets, leading to off-target effects.

This guide compares Vandetanib with four other multi-kinase inhibitors with overlapping therapeutic indications:

• Cabozantinib: A potent inhibitor of MET, VEGFR2, and RET.[4][5]

• Lenvatinib: Targets VEGFR1-3, Fibroblast Growth Factor Receptors (FGFR) 1-4, Platelet-Derived Growth Factor Receptor alpha (PDGFRα), KIT, and RET.[6][7]

• Sorafenib: Inhibits Raf kinases (Raf-1, B-Raf) and receptor tyrosine kinases including VEGFRs and PDGFRβ.[8]

• Sunitinib: Targets a broad range of kinases including PDGFRs, VEGFRs, KIT, and Fms-like tyrosine kinase 3 (FLT3).[9][10]

Comparative Analysis of Kinase Inhibition Profiles

The selectivity of a kinase inhibitor is a key determinant of its therapeutic window. The following tables summarize the in vitro inhibitory activity (IC50 in nM) of Vandetanib and its alternatives against a panel of on-target and off-target kinases. Lower IC50 values indicate greater potency.

Table 1: Inhibition of Primary Target Kinases

Kinase	Vandetanib (IC50, nM)	Cabozantinib (IC50, nM)	Lenvatinib (IC50, nM)	Sorafenib (IC50, nM)	Sunitinib (IC50, nM)
VEGFR2	40[11]	0.035[5]	3.0[6]	90[8]	80[10]
EGFR	500[11]	-	-	-	>10,000[10]
RET	130[11]	5.2[5]	6.4[6]	43[8]	-
MET	-	1.3[5]	-	-	-
KIT	>20000[4]	4.6[5]	85[6]	68[8]	-
PDGFRβ	-	234[12]	-	57[8]	2[10]
B-Raf	-	-	-	22[8]	-

Table 2: Inhibition of Selected Off-Target Kinases

Kinase	Vandetanib (IC50, nM)	Cabozantinib (IC50, nM)	Lenvatinib (IC50, nM)	Sorafenib (IC50, nM)	Sunitinib (IC50, nM)
VEGFR1	-	-	4.7[6]	26[8]	-
VEGFR3	110[11]	-	2.3[6]	20[8]	-
FGFR1	-	5294[12]	61[6]	580	>10,000[10]
FLT3	-	11.3[5]	-	58[8]	50 (ITD mutant)[10]
TIE2	2500[4]	14.3[5]	-	-	-
AXL	-	7[5]	-	-	-
SRC	-	-	-	-	>10,000[10]

Key Off-Target Effects and Associated Signaling Pathways

A significant off-target effect of Vandetanib is the inhibition of cardiac ion channels, particularly the human Ether-à-go-go-Related Gene (hERG) potassium channel.[1][13] This inhibition can lead to a prolongation of the QT interval, a potentially life-threatening condition that can cause ventricular tachyarrhythmias, including Torsades de Pointes.[14]

Caption: Off-target inhibition of the hERG channel by Vandetanib.

Studies have shown that Vandetanib inhibits hERG currents with an IC50 of approximately 1.15 µM.[13][15] This off-target activity is a primary contributor to its cardiotoxicity. The diagram above illustrates how the inhibition of the hERG channel by Vandetanib leads to a reduction in the IKr current, which in turn prolongs the action potential duration and the QT interval on an electrocardiogram.

In comparison, other multi-kinase inhibitors also exhibit cardiotoxicity, often through different off-target mechanisms. For instance, Sunitinib's cardiotoxicity is partly attributed to the off-target inhibition of AMP-activated protein kinase (AMPK), a crucial regulator of cellular energy homeostasis in cardiomyocytes.

Experimental Protocols for Off-Target Profiling

The identification and characterization of off-target effects rely on a variety of robust experimental techniques. Below are detailed methodologies for key assays used in kinase inhibitor profiling.

In Vitro Kinase Assays

These assays are fundamental for determining the inhibitory activity of a compound against a panel of purified kinases.

1. Radioactive Kinase Assay ([γ-³²P]ATP Filter Binding Assay)

This traditional and sensitive method measures the transfer of a radiolabeled phosphate from ATP to a kinase substrate.

• Materials: Purified kinase, kinase-specific substrate (protein or peptide), [γ-³²P]ATP, non-radiolabeled ATP, kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35), test compound, and filter plates.

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • In a reaction plate, combine the kinase, substrate, and test compound in the kinase reaction buffer.

  • Initiate the kinase reaction by adding a mixture of [γ-³²P]ATP and non-radiolabeled ATP.

  • Incubate the reaction at a specific temperature (e.g., 30°C) for a defined period.

  • Stop the reaction and spot the reaction mixture onto a filter membrane that binds the substrate.

  • Wash the filter to remove unincorporated [γ-³²P]ATP.

  • Quantify the radioactivity on the filter using a scintillation counter.

  • Calculate the percent inhibition relative to a no-compound control and determine the IC50 value.

2. ADP-Glo™ Kinase Assay

This is a non-radioactive, luminescence-based assay that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.

• Materials: Purified kinase, substrate, ATP, ADP-Glo™ Reagent, Kinase Detection Reagent, and test compound.

• Procedure:

  • Perform the kinase reaction in the presence of the test compound as described for the radioactive assay, but using only non-radiolabeled ATP.

  • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a coupled luciferase reaction.

  • Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader.

  • Higher luminescence corresponds to higher ADP production and thus higher kinase activity. Calculate the IC50 from the dose-response curve.

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess target engagement of a compound in a cellular environment by measuring the thermal stabilization of the target protein upon ligand binding.

• Materials: Cell line of interest, test compound, PBS, protease inhibitors, lysis buffer, equipment for heat treatment (e.g., PCR cycler), centrifugation, and protein detection (e.g., Western blot apparatus and antibodies).

• Procedure:

  • Treat cultured cells with the test compound or vehicle control.

  • Harvest and wash the cells, then resuspend them in PBS with protease inhibitors.

  • Aliquot the cell suspension and heat the samples to a range of temperatures for a short duration (e.g., 3 minutes).

  • Lyse the cells (e.g., by freeze-thaw cycles).

  • Separate the soluble protein fraction from the precipitated protein by centrifugation.

  • Analyze the amount of soluble target protein in the supernatant by Western blot or other protein quantification methods.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Conclusion

The selection and development of multi-kinase inhibitors require a thorough understanding of their selectivity profiles. While Vandetanib is an effective therapeutic agent, its off-target inhibition of cardiac ion channels highlights the importance of comprehensive safety pharmacology. The comparative data and experimental protocols presented in this guide are intended to aid researchers in evaluating the off-target effects of Vandetanib and its alternatives, ultimately contributing to the development of safer and more effective cancer therapies. The provided workflows for key assays offer a practical resource for implementing these essential techniques in the laboratory.

References

• 1. Electrophysiological mechanisms of vandetanib-induced cardiotoxicity: Comparison of action potentials in rabbit Purkinje fibers and pluripotent stem cell-derived cardiomyocytes | PLOS One [journals.plos.org]
• 2. What is the mechanism of Vandetanib? [synapse.patsnap.com]
• 3. Vandetanib (ZD6474): an orally available receptor tyrosine kinase inhibitor that selectively targets pathways critical for tumor growth and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Profile of cabozantinib and its potential in the treatment of advanced medullary thyroid cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mini-Review: Cabozantinib in the Treatment of Advanced Renal Cell Carcinoma and Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lenvatinib, a molecule with versatile application: from preclinical evidence to future development in anti-cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oncology-central.com [oncology-central.com]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Vandetanib (ZD6474) in the Treatment of Medullary Thyroid Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. Electrophysiological mechanisms of vandetanib-induced cardiotoxicity: Comparison of action potentials in rabbit Purkinje fibers and pluripotent stem cell-derived cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Vandetanib-Induced Hyponatremia and Torsades De Pointes: A Case Report - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Analysis of Imatinib and the Investigational Compound (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

A Guide for Researchers in Oncology and Drug Development

This guide provides a comparative overview of the well-established tyrosine kinase inhibitor, imatinib, and the investigational chemical entity, (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone. Due to a lack of publicly available preclinical and clinical data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, this document will focus on the established efficacy and mechanism of action of imatinib, while presenting a hypothetical framework for the evaluation of novel compounds such as (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Introduction

Imatinib, marketed under the brand name Gleevec®, is a cornerstone in targeted cancer therapy. It is a small molecule kinase inhibitor that has revolutionized the treatment of specific cancers.[1][2] This guide will detail the efficacy and mechanisms of imatinib, and in the absence of data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, will propose a hypothetical profile and the experimental protocols required to rigorously assess its potential as a therapeutic agent in comparison to the established standard of care.

Compound Profiles

Feature	Imatinib	(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone
Target(s)	BCR-ABL, c-KIT, PDGFR	Data not available
Approved Indications	Chronic Myeloid Leukemia (CML), Gastrointestinal Stromal Tumors (GIST), and other proliferative diseases.[1][3][4]	None
Mechanism of Action	Competitive inhibitor at the ATP-binding site of tyrosine kinases.[5][6]	Unknown
Reported Efficacy	High response rates in targeted patient populations.[1][3]	Data not available

Mechanism of Action: A Comparative Overview

Imatinib functions by specifically targeting and inhibiting the activity of a select number of tyrosine kinases.[1][7] In Chronic Myeloid Leukemia (CML), it targets the BCR-ABL fusion protein, an abnormal and constitutively active tyrosine kinase that drives cancer cell proliferation.[6][8] By binding to the ATP-binding site of BCR-ABL, imatinib blocks its enzymatic activity, thereby inhibiting downstream signaling pathways and inducing apoptosis in the cancer cells.[8] A similar mechanism is at play in Gastrointestinal Stromal Tumors (GIST), where imatinib inhibits the c-KIT receptor tyrosine kinase.[1][8]

The mechanism of action for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is currently unknown. However, the presence of a piperazine moiety is common in many kinase inhibitors, suggesting a hypothetical potential to interact with ATP-binding sites of various kinases. Rigorous biochemical and cellular assays would be required to elucidate its specific molecular targets and mechanism of action.

Signaling Pathway of Imatinib in CML

Caption: Imatinib inhibits the BCR-ABL tyrosine kinase, blocking downstream signaling.

Efficacy Data: Imatinib

The clinical efficacy of imatinib is well-documented. For instance, in patients with newly diagnosed CML in the chronic phase, imatinib treatment leads to high rates of complete cytogenetic response and major molecular response.[1]

Indication	Patient Population	Efficacy Metric	Result
CML (Chronic Phase)	Newly Diagnosed Adults	10-year overall survival	~83.3%[3]
GIST	Unresectable/Metastatic	Objective Response Rate	83%[3]
Ph+ ALL	Relapsed/Refractory Adults	Hematologic Response Rate	Data available, varies by study

This table presents a summary of efficacy data for imatinib. Data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not available.

Hypothetical Experimental Workflow for Comparative Efficacy

To compare the efficacy of an investigational compound like (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone against imatinib, a multi-step experimental approach is necessary.

Caption: A typical workflow for comparing a novel compound to a standard-of-care drug.

Detailed Experimental Protocols

Below are outlines of key experiments that would be essential in a head-to-head comparison.

Kinase Inhibition Assay

• Objective: To determine the in vitro inhibitory activity of the compounds against a panel of tyrosine kinases, including BCR-ABL and c-KIT.

• Methodology:

  • Recombinant human kinase enzymes are incubated with a fluorescently labeled peptide substrate and ATP.

  • Serial dilutions of imatinib and (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone are added to the reaction wells.

  • The reaction is allowed to proceed for a specified time at a controlled temperature.

  • The extent of substrate phosphorylation is measured using a suitable detection method (e.g., fluorescence polarization or luminescence).

  • IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated from dose-response curves.

Cell Viability Assay

• Objective: To assess the cytotoxic effects of the compounds on cancer cell lines expressing the target kinases (e.g., K562 for CML, GIST-T1 for GIST).

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are treated with a range of concentrations of imatinib and (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone for 72 hours.

  • A viability reagent (e.g., MTT, CellTiter-Glo®) is added to each well.

  • The absorbance or luminescence, which correlates with the number of viable cells, is measured using a plate reader.

  • GI50 values (the concentration of inhibitor required to inhibit cell growth by 50%) are determined.

In Vivo Tumor Xenograft Study

• Objective: To evaluate the anti-tumor efficacy of the compounds in a living organism.

• Methodology:

  • Immunocompromised mice are subcutaneously implanted with human cancer cells (e.g., K562).

  • Once tumors reach a palpable size, the mice are randomized into treatment groups (vehicle control, imatinib, and (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone at various doses).

  • The compounds are administered daily via an appropriate route (e.g., oral gavage).

  • Tumor volume and body weight are measured regularly throughout the study.

  • At the end of the study, tumors are excised and may be used for further analysis (e.g., Western blotting for target engagement).

Conclusion

Imatinib remains a highly effective and specific inhibitor of the BCR-ABL and c-KIT tyrosine kinases, with proven clinical benefit in CML and GIST. While (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is an uncharacterized compound, its chemical structure suggests that it could potentially be investigated as a kinase inhibitor. The experimental framework outlined in this guide provides a roadmap for the preclinical studies necessary to determine if this, or any other novel compound, has the potential to offer a therapeutic advantage over established treatments like imatinib. A thorough, data-driven comparison is essential for the advancement of novel cancer therapeutics.

References

• 1. (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone | C12H17N3O | CID 231408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 72141-42-5|(4-Aminophenyl)(piperazin-1-yl)methanone|BLD Pharm [bldpharm.com]
• 3. Discovery of (E)-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)propanamide (CHMFL-ABL-121) as a highly potent ABL kinase inhibitor capable of overcoming a variety of ABL mutants including T315I for chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][1,6]naphthyridin-2(1H)-one as a highly potent, selective mammalian target of rapamycin (mTOR) inhibitor for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. (4-aminophenyl)(4-methylpiperazin-1-yl)methanone, 55121-99-8 | BroadPharm [broadpharm.com]
• 8. Buy (4-Aminophenyl)(4-phenylpiperazin-1-yl)methanone (EVT-8891086) | 79834-39-2 [evitachem.com]

Unraveling the Efficacy of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Comparative Analysis Against Sunitinib Remains Elusive

A comprehensive comparative guide on the efficacy of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone versus the established multi-targeted tyrosine kinase inhibitor, sunitinib, cannot be provided at this time. Extensive searches of scientific literature, patent databases, and chemical repositories have yielded no publicly available data on the biological activity, mechanism of action, or clinical/preclinical efficacy of "(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone" in the context of cancer treatment or any other therapeutic area.

The available information for "(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone" is currently limited to its chemical structure and sourcing from various chemical suppliers. This suggests that the compound may be a chemical intermediate, a building block for the synthesis of other molecules, or a research chemical that has not yet been the subject of significant biological investigation.

In stark contrast, sunitinib is a well-characterized and clinically approved oral multi-kinase inhibitor. Its efficacy in the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumors (GIST) is well-documented through extensive preclinical and clinical research.

Sunitinib: A Profile of a Multi-Targeted Kinase Inhibitor

Sunitinib exerts its anti-cancer effects by inhibiting multiple receptor tyrosine kinases (RTKs) that are crucial for tumor growth, angiogenesis (the formation of new blood vessels), and metastasis.

Mechanism of Action of Sunitinib

Sunitinib's primary targets include:

• Vascular Endothelial Growth Factor Receptors (VEGFRs): By blocking VEGFRs, sunitinib inhibits the signaling pathways that lead to angiogenesis, thereby cutting off the tumor's blood and nutrient supply.

• Platelet-Derived Growth Factor Receptors (PDGFRs): Inhibition of PDGFRs disrupts signaling pathways involved in tumor cell proliferation, survival, and angiogenesis.

• c-KIT: Sunitinib is a potent inhibitor of the c-KIT receptor, a key driver in the majority of gastrointestinal stromal tumors.

• Other Kinases: Sunitinib also inhibits other kinases such as Flt-3 and RET, contributing to its broad anti-tumor activity.

The simultaneous inhibition of these targets leads to a reduction in tumor vascularization, induction of cancer cell apoptosis (programmed cell death), and ultimately, tumor shrinkage.

Visualizing Sunitinib's Mechanism of Action

The following diagram illustrates the key signaling pathways inhibited by sunitinib.

Caption: Sunitinib inhibits multiple receptor tyrosine kinases, blocking downstream signaling pathways.

Clinical Efficacy of Sunitinib

Clinical trials have demonstrated the significant efficacy of sunitinib in various cancer types.

Indication	Trial Phase	Comparator	Median Progression-Free Survival (PFS)	Overall Survival (OS)
Metastatic Renal Cell Carcinoma (mRCC) - First-Line	Phase III	Interferon-α	11 months vs. 5 months	26.4 months vs. 21.8 months
Imatinib-Resistant GIST	Phase III	Placebo	27.3 weeks vs. 6.4 weeks	Not reached vs. 20.7 months (Crossover permitted)

Experimental Protocols for Evaluating Tyrosine Kinase Inhibitors

The evaluation of tyrosine kinase inhibitors like sunitinib typically involves a series of in vitro and in vivo experiments.

In Vitro Assays

• Kinase Inhibition Assays: These assays directly measure the ability of the compound to inhibit the activity of specific tyrosine kinases. This is often done using purified recombinant enzymes and measuring the phosphorylation of a substrate.

• Cell Proliferation Assays: Cancer cell lines that are known to be dependent on the signaling of the target kinases are treated with the compound. The effect on cell viability and proliferation is then measured using assays such as MTT or CellTiter-Glo.

• Western Blotting: This technique is used to assess the phosphorylation status of the target kinases and downstream signaling proteins within the cancer cells, providing evidence of target engagement and pathway inhibition.

In Vivo Studies

• Xenograft Models: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the investigational drug. Tumor growth is monitored over time to assess the drug's anti-tumor efficacy.

• Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies: These studies in animals determine how the drug is absorbed, distributed, metabolized, and excreted (PK), and they measure the drug's effect on the target in the tumor tissue (PD).

The workflow for preclinical evaluation of a tyrosine kinase inhibitor is depicted below.

Caption: Preclinical and clinical development workflow for a targeted cancer therapy.

Conclusion

While a direct comparison between "(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone" and sunitinib is not feasible due to the absence of biological data for the former, this guide provides a comprehensive overview of the well-established efficacy and mechanism of action of sunitinib. For researchers and drug development professionals, the methodologies and data presented for sunitinib serve as a benchmark for the evaluation of novel tyrosine kinase inhibitors. Future research on "(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone" is required to ascertain its potential as a therapeutic agent and to enable any meaningful comparison with existing drugs like sunitinib.

Comparative Bioavailability of Novel (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone Derivatives as Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the oral bioavailability of a series of novel (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone derivatives with potential tyrosine kinase inhibitory activity. The data presented herein is compiled from preclinical in vivo pharmacokinetic studies and in vitro ADME assays to facilitate the selection of candidates with favorable drug-like properties for further development.

The piperazine scaffold is a common motif in medicinal chemistry, often incorporated to improve the physicochemical properties and pharmacokinetic profile of drug candidates.[1][2] However, the oral bioavailability of piperazine-containing compounds can be influenced by a multitude of factors, including aqueous solubility, membrane permeability, and first-pass metabolism.[3][4] This guide explores how substitutions on the phenyl ring of the (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone core affect these key bioavailability parameters.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of three representative derivatives after oral and intravenous administration in Sprague-Dawley rats. These compounds were selected to illustrate the impact of different substitutions on bioavailability.

Compound ID	Substitution (R)	Oral Bioavailability (F%)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)
Derivative A	H	18.2	457 ± 89	1.5	2105 ± 342
Derivative B	4-Cl	35.6	892 ± 154	1.0	4321 ± 678
Derivative C	4-OCH3	8.9	210 ± 45	2.0	987 ± 189

Experimental Protocols

Detailed methodologies for the key experiments that generated the data in this guide are provided below.

In Vivo Oral Bioavailability Study in Rats

A well-designed pharmacokinetic study is crucial for obtaining reliable bioavailability data.[5]

• Animal Model: Male Sprague-Dawley rats (200-250 g) are commonly used for such studies.[5][6] The animals are acclimatized for at least one week under standard laboratory conditions with free access to food and water.[5]

• Formulation Preparation: For oral administration, the test compounds are typically formulated as a suspension in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water. For intravenous (IV) administration, the compounds are dissolved in a biocompatible solvent system, for example, a mixture of Solutol HS 15, ethanol, and water.

• Dosing: A cohort of rats is administered the compound orally via gavage at a specific dose (e.g., 10 mg/kg). A separate cohort receives the compound intravenously via the tail vein at a lower dose (e.g., 2 mg/kg).[6][7]

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the jugular vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing into tubes containing an anticoagulant.[6]

• Plasma Preparation: The blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.[5]

• LC-MS/MS Analysis: The concentration of the parent drug in the plasma samples is quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[5]

• Pharmacokinetic Analysis: Key pharmacokinetic parameters, including the area under the plasma concentration-time curve (AUC), maximum plasma concentration (Cmax), and time to reach Cmax (Tmax), are calculated using non-compartmental analysis. The absolute oral bioavailability (F%) is determined using the formula: F% = (AUC_oral / Dose_oral) / (AUC_iv / Dose_iv) * 100.[5]

In Vitro Metabolic Stability Assay

Metabolic stability is a critical parameter that influences the bioavailability and half-life of a drug candidate.[8]

• Incubation: The test compound (at a final concentration of 1 µM) is incubated with rat liver microsomes (0.5 mg/mL) and the cofactor NADPH (1 mM) in a phosphate buffer at 37°C.

• Time Points: Aliquots of the incubation mixture are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Reaction Quenching: The metabolic reaction is stopped by adding a cold organic solvent, such as acetonitrile, containing an internal standard.

• Sample Processing: The samples are centrifuged to precipitate the proteins, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The remaining concentration of the parent compound is determined by LC-MS/MS.[8]

• Data Analysis: The percentage of the parent compound remaining is plotted against time. The in vitro half-life (t1/2) is calculated from the slope of the linear portion of the natural logarithm plot of the remaining compound concentration versus time.[5]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for determining the oral bioavailability of the (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone derivatives.

Caption: Workflow for Oral Bioavailability Assessment.

Hypothetical Signaling Pathway

The (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone derivatives are hypothesized to act as inhibitors of a receptor tyrosine kinase (RTK), thereby blocking downstream signaling pathways involved in cell proliferation and survival.

Caption: Proposed Mechanism of Action.

References

• 1. scilit.com [scilit.com]
• 2. The piperazine scaffold for novel drug discovery efforts: the evidence to date - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. dergipark.org.tr [dergipark.org.tr]

Safety & Regulatory Compliance

Proper Disposal of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone: A Comprehensive Guide

For immediate reference, treat (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and its containers as hazardous waste. Professional disposal through a licensed environmental services company is the required method. Do not attempt to neutralize or dispose of this chemical in a laboratory setting or pour it down the drain.

This guide provides essential safety and logistical information for the proper disposal of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Hazard Profile and Safety Considerations

(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is classified with several hazards, necessitating careful handling and disposal. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1] Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Personal Protective Equipment (PPE) is mandatory when handling this compound for disposal. This includes, but is not limited to:

• Protective gloves

• Protective clothing

• Eye and face protection[1]

Step-by-Step Disposal Protocol

The recommended disposal method for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is incineration in a chemical incinerator equipped with an afterburner and scrubber, handled by a licensed hazardous waste disposal vendor.

1. Waste Identification and Segregation:

• Clearly label (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone waste with its full chemical name and associated hazard symbols.
• Segregate this waste from incompatible materials, such as strong oxidizing agents.

2. Container Selection and Management:

• Use a compatible, leak-proof, and clearly labeled hazardous waste container. Polyethylene or polypropylene containers are suitable.
• Keep the container tightly closed when not in use.

3. Waste Accumulation and Storage:

• Store the sealed waste container in a designated and well-ventilated satellite accumulation area.
• This area should be away from general laboratory traffic and incompatible materials.

4. Arranging for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.
• Provide them with the accurate chemical name and quantity of the waste.
• Follow all institutional and regulatory procedures for waste manifest and handover.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Caption: Disposal workflow for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Summary of Hazard Information

For quick reference, the following table summarizes the key hazard classifications for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone based on available safety data sheets.

Hazard Classification	Category	GHS Hazard Statement
Skin Irritation	2	H315: Causes skin irritation[1]
Eye Irritation	2	H319: Causes serious eye irritation[1]
Specific target organ toxicity – single exposure	3	H335: May cause respiratory irritation[1]

Disclaimer: This information is intended as a guide and does not replace the need to consult the specific Safety Data Sheet for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and to comply with all applicable local, state, and federal regulations.

References

• 1. echemi.com [echemi.com]

Personal protective equipment for handling (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is not available, analogous compounds are classified as irritants, potentially corrosive, and may be harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] It is a combustible liquid and may cause serious eye irritation.[1] Therefore, a cautious approach to handling is essential.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[4][5]	To prevent skin contact and absorption.[1][2]
Eye Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be required if there is a splash hazard.[1][4][6]	To protect against splashes and eye irritation.[1]
Skin and Body Protection	Laboratory coat.[4][7]	To protect skin and personal clothing from contamination.[1]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[1][2] If ventilation is insufficient, a NIOSH-approved respirator may be necessary.[4][8]	To prevent inhalation of vapors or aerosols.

Safe Handling and Operational Plan

Engineering Controls:

• Always handle (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone in a well-ventilated area.[1][2]

• For procedures that may generate aerosols or vapors, a certified chemical fume hood is mandatory.[8]

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[1]

Procedural Guidance:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the workspace within the chemical fume hood by lining the area with absorbent material to contain any potential spills.

• Handling:

  • Avoid direct contact with the skin and eyes.[2]

  • Do not inhale vapors or dust.[1]

  • Keep the container tightly closed when not in use.[1]

  • Keep away from heat, sparks, and open flames as the substance is a combustible liquid.[1][9]

• First Aid Measures:

  • After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][9]

  • After skin contact: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention.[1][9]

  • If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[9]

  • If swallowed: Clean mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Call a physician or poison control center immediately.[1][3]

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure laboratory safety.

Waste Categorization:

• Contaminated Solid Waste: All disposable items that have come into contact with (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone, such as gloves, absorbent pads, and pipette tips, should be considered hazardous waste.[8]

• Unused Chemical: Unwanted or expired (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone must be disposed of as hazardous chemical waste.[1]

Disposal Protocol:

• Collect all contaminated solid waste in a designated, clearly labeled, and sealed hazardous waste container.[1][8]

• Dispose of unused chemicals and contaminated waste through your institution's EHS department, following all local, state, and federal regulations.[1]

• Do not empty into drains.[1]

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps for the safe handling and disposal of (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.

Caption: Workflow for the safe handling and disposal of chemicals.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. research.arizona.edu [research.arizona.edu]
• 6. hsa.ie [hsa.ie]
• 7. PPE and Safety for Chemical Handling [acsmaterial.com]
• 8. benchchem.com [benchchem.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]